2-(2,4-Dinitroanilino)propanoic acid

• CAS: 10250-67-6

Core Science & Biosynthesis

A Comprehensive Technical Guide to 2-(2,4-Dinitroanilino)propanoic Acid (DNP-Alanine)

Abstract: This technical guide provides an in-depth exploration of 2-(2,4-Dinitroanilino)propanoic acid, a critical derivative of the amino acid alanine. Commonly known in its chiral form as N-(2,4-Dinitrophenyl)-L-alanine (DNP-L-alanine), this compound serves as a cornerstone reagent in biochemical and analytical sciences. This document details its chemical structure, physicochemical properties, a robust synthesis protocol based on the Sanger reaction, and validated analytical methodologies for its characterization and quantification. Furthermore, it elucidates the compound's primary applications, particularly in peptide chemistry and chromatography, and provides essential safety and handling protocols. This guide is intended for researchers, chemists, and drug development professionals who utilize or intend to utilize DNP-amino acid derivatives in their workflows.

Compound Identification and Overview

2-(2,4-Dinitroanilino)propanoic acid is the product of a covalent linkage between an alanine molecule and a 2,4-dinitrophenyl group via the alanine's alpha-amino group. The most commonly utilized form is the (S)-enantiomer, derived from L-alanine. The attachment of the dinitrophenyl (DNP) group, a strong chromophore, is the basis for its utility, rendering the otherwise UV-transparent alanine molecule readily detectable by spectrophotometry. This derivatization is a classic technique, first introduced by Frederick Sanger for N-terminal amino acid identification, a discovery that contributed to his Nobel Prize in Chemistry.

Identifier	Value
IUPAC Name	(2S)-2-(2,4-dinitroanilino)propanoic acid
Common Names	N-(2,4-Dinitrophenyl)-L-alanine, DNP-L-alanine, Dnp-Ala-OH
CAS Number	1655-52-3
Molecular Formula	C₉H₉N₃O₆
Molecular Weight	255.18 g/mol
SMILES	CO)NC1=C(C=C(C=C1)[O-])[O-]
InChIKey	KKHLKORVTUUSBC-YFKPBYRVSA-N

Physicochemical and Spectroscopic Properties

The physical properties of DNP-L-alanine are dominated by the planar, electron-withdrawing dinitrophenyl ring and the chiral propanoic acid moiety. It typically presents as a yellow crystalline solid, a direct result of the DNP chromophore.

Property	Value / Description	Source(s)
Appearance	Light yellow to orange crystalline powder
Melting Point	178-182 °C (with decomposition)
Solubility	Soluble in methanol and other organic solvents; limited solubility in water.
Specific Rotation	[α]²⁰/D: +140.0° to +147.0° (c=0.5 in 1 M NaOH)
UV Absorption (λmax)	Approximately 360 nm (characteristic of DNP-amino acids)

Synthesis of 2-(2,4-Dinitroanilino)propanoic Acid

The synthesis of DNP-L-alanine is most effectively achieved through the reaction of L-alanine with 1-fluoro-2,4-dinitrobenzene (DNFB), also known as Sanger's Reagent.

Reaction Principle: Nucleophilic Aromatic Substitution

The reaction proceeds via a nucleophilic aromatic substitution (SNAr) mechanism. The alpha-amino group of L-alanine acts as the nucleophile, attacking the electron-deficient carbon atom (C1) of the DNFB ring. The presence of two strongly electron-withdrawing nitro groups (-NO₂) in the ortho and para positions is critical; they stabilize the negative charge of the intermediate Meisenheimer complex, thereby facilitating the displacement of the highly electronegative fluoride leaving group. The reaction is conducted under alkaline conditions to ensure the amino group is deprotonated and thus sufficiently nucleophilic.

Synthesis Workflow Diagram

Caption: General workflow for the synthesis of DNP-L-alanine.

Detailed Synthesis Protocol

This protocol is adapted from established methods for the derivatization of amino acids.

• Dissolution: Prepare a solution of L-alanine in 0.1 M sodium borate buffer (pH 9.0).

• Reagent Addition: To the alanine solution, add a solution of 1-fluoro-2,4-dinitrobenzene (DNFB) in acetonitrile. A molar excess of DNFB is typically used.

• Reaction: Vigorously mix the reactants. Incubate the mixture in a water bath at 60°C for approximately 60 minutes. It is crucial to protect the reaction from light to prevent photodegradation of the DNP derivative.

• Cooling: After incubation, cool the reaction vessel to room temperature.

• Acidification & Extraction: Carefully acidify the mixture with a dilute acid (e.g., 1 M HCl) to protonate the carboxylic acid and precipitate the DNP-L-alanine product. The product can then be recovered by filtration or extracted into an organic solvent like ethyl acetate.

• Washing & Drying: Wash the collected product or organic extract with brine to remove residual salts. Dry the organic phase over anhydrous sodium sulfate or magnesium sulfate, filter, and remove the solvent under reduced pressure.

• Verification: Confirm the identity and purity of the resulting yellow solid using the analytical methods described in Section 4.0.

Analytical Methodologies

The primary method for the analysis of DNP-L-alanine, and other DNP-amino acids, is Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV-Vis detection.

Principle of Analysis

The analysis leverages the physicochemical properties imparted by the DNP group. Pre-column derivatization of a sample containing free amino acids (like alanine) with DNFB converts them into their respective DNP-derivatives. These derivatives are then separated on a nonpolar stationary phase (e.g., C18) using a polar mobile phase. The strong UV absorbance of the DNP group allows for highly sensitive detection around 360 nm.

Analytical Workflow Diagram

Caption: Standard workflow for analyzing amino acids via DNP derivatization.

Validated HPLC Protocol

This protocol is a representative method for the analysis of DNP-amino acids.

• Instrumentation: A standard HPLC system equipped with a gradient pump, autosampler, column oven, and a UV-Vis detector.

• Stationary Phase: C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase A: 5 mM Sodium Acetate buffer with 5% Tetrahydrofuran (THF), pH 4.5.

• Mobile Phase B: Acetonitrile or Methanol (HPLC grade).

• Gradient Elution: A typical gradient would start with a high percentage of Mobile Phase A, gradually increasing the percentage of Mobile Phase B to elute the more hydrophobic DNP-derivatives.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30-40°C.

• Detection Wavelength: 360 nm.

• Sample Preparation: Derivatize the amino acid standards or samples as described in the synthesis protocol (3.3). After cooling, the reaction mixture can often be directly injected or may require an extraction/cleanup step to remove excess DNFB.

Applications in Scientific Research

The utility of DNP-L-alanine and other DNP-amino acids stems directly from the reliable chemistry and strong spectroscopic signal of the DNP tag.

• N-Terminal Protein Sequencing: In the historical context of protein chemistry, the Sanger method used DNFB to label the N-terminal amino acid of a polypeptide. After complete acid hydrolysis of the peptide bonds, the lone DNP-amino acid could be identified by chromatography, revealing the first amino acid in the sequence.

• Chromatographic Analysis: As detailed in Section 4.0, the primary modern application is the pre-column derivatization of amino acids for sensitive quantification by HPLC. This is widely used in food science, clinical diagnostics, and cell culture media analysis.

• Peptide Chemistry: DNP-alanine is used as a protected amino acid derivative in peptide synthesis and research.

• Immunology: The DNP group acts as a well-defined hapten. DNP-conjugated molecules are frequently used as antigens to study antibody-antigen binding and the immune response in experimental models.

Safety, Handling, and Storage

Proper handling of 2-(2,4-Dinitroanilino)propanoic acid is imperative due to its hazardous nature.

• Hazard Classification: The compound is classified as a Flammable Solid, Category 1. The precursor, DNFB, is highly toxic and a skin irritant.

• Precautionary Measures:

  • Keep away from heat, sparks, open flames, and other ignition sources.

  • Use explosion-proof electrical and ventilating equipment.

  • Ground and bond the container and receiving equipment to prevent static discharge.

  • Avoid dust formation and inhalation.

  • Wear appropriate Personal Protective Equipment (PPE), including chemical-impermeable gloves, safety goggles, and a lab coat.

• First Aid:

  • Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated clothing.

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do.

  • Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.

• Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container.

Conclusion

2-(2,4-Dinitroanilino)propanoic acid, particularly the DNP-L-alanine derivative, remains a compound of significant utility in the modern research laboratory. Its straightforward synthesis, robust chemical stability, and inherent spectroscopic properties make it an invaluable tool for the derivatization and analysis of amino acids and peptides. Understanding its chemical principles, analytical methodologies, and safety requirements, as outlined in this guide, is essential for its effective and safe implementation in scientific workflows.

References

• N-(2,4-Dinitrophenyl)-L-alanine. (n.d.). PubChem. Retrieved from [Link]

• Chen, S. (2004).

Synthesis and Mechanistic Profiling of 2-(2,4-Dinitroanilino)propanoic Acid (DNP-Alanine)

Executive Summary

2-(2,4-Dinitroanilino)propanoic acid, commonly referred to as N-(2,4-dinitrophenyl)alanine or DNP-alanine, is a foundational molecule in peptide chemistry, historically utilized in N-terminal protein sequencing[1]. Synthesized via the reaction of the amino acid alanine with 1-fluoro-2,4-dinitrobenzene (FDNB, also known as Sanger's reagent), this compound serves as a quintessential model for Nucleophilic Aromatic Substitution ( SN​Ar )[2].

As a Senior Application Scientist, I have structured this technical guide to move beyond a mere procedural recipe. Here, we will dissect the causality behind the SN​Ar pathway, the thermodynamics of the Meisenheimer complex, and a self-validating experimental protocol optimized for high-yield recovery and analytical purity.

Chemical Context and Substrate Rationale

In the late 1940s, Frederick Sanger revolutionized molecular biology by utilizing FDNB to tag the N-terminal amino acids of insulin[3]. The core principle relies on the chemical derivatization of the free α-amino group[1].

Alanine exists as a zwitterion at physiological pH. To act as an effective nucleophile, its α-amino group must be deprotonated. FDNB acts as the electrophile. Unlike typical aromatic rings, which are electron-rich and resist nucleophilic attack, the benzene ring in FDNB is profoundly electron-deficient. This is due to the intense inductive and resonance-withdrawing effects of the two nitro ( −NO2​ ) groups positioned ortho and para to the halogen leaving group[4].

Reaction Pathway: Nucleophilic Aromatic Substitution ( SN​Ar )

The synthesis of DNP-alanine does not proceed via SN​1 or SN​2 mechanisms due to the sp2 hybridization and steric hindrance of the benzene ring[4]. Instead, it follows the addition-elimination SN​Ar pathway[4].

Overall synthesis pathway of DNP-Alanine via S_NAr reaction.

Mechanistic Deep-Dive: The Meisenheimer Complex

The SN​Ar mechanism is a two-step process where the formation of the intermediate is the rate-determining step (RDS)[5].

Step 1: Nucleophilic Attack (Addition) The deprotonated amine of alanine attacks the ipso-carbon of FDNB. This disrupts the aromaticity of the ring, forming a negatively charged, resonance-stabilized intermediate known as the Meisenheimer complex[6]. The negative charge is delocalized across the ring and effectively stabilized by the highly electronegative oxygen atoms of the ortho and para nitro groups[5].

Step 2: Leaving Group Expulsion (Elimination) Aromaticity is rapidly restored upon the expulsion of the fluoride ion, yielding the final DNP-alanine product[5].

Causality of the Leaving Group (The Fluorine Anomaly): In standard aliphatic nucleophilic substitutions ( SN​2 ), fluorine is a notoriously poor leaving group due to the high strength of the C-F bond. However, in SN​Ar , 1-fluoro-2,4-dinitrobenzene reacts dramatically faster than 1-chloro-2,4-dinitrobenzene[7]. Why? Because the rate-determining step is the attack on the aromatic ring, not the breaking of the carbon-halogen bond[5]. Fluorine's extreme electronegativity withdraws electron density via induction, maximizing the electrophilicity of the ipso-carbon and drastically lowering the activation energy required to form the Meisenheimer complex[7].

Step-by-step S_NAr mechanism highlighting the Meisenheimer complex.

Experimental Methodology and Self-Validating Protocol

To synthesize 2-(2,4-Dinitroanilino)propanoic acid with high purity, the protocol must dynamically balance reactivity and stability.

Self-Validating Design: This reaction is visually self-validating. FDNB is a pale yellow liquid, while the formation of the DNP-amino acid yields an intensely bright yellow/orange solution due to the extended conjugated chromophore[1]. Completion can be tracked via Thin Layer Chromatography (TLC) by monitoring the disappearance of the high-Rf FDNB spot.

Step-by-Step Protocol:

• Substrate Solubilization & pH Control: Dissolve 10 mmol of L-Alanine in 20 mL of 0.5 M Sodium Bicarbonate ( NaHCO3​ ) solution.

  • Causality: NaHCO3​ buffers the solution to pH ~8.5. This is basic enough to deprotonate the α-amino group of alanine (shifting equilibrium to the nucleophilic free amine), but mild enough to prevent the competitive hydrolysis of FDNB into 2,4-dinitrophenol, which occurs rapidly in strong bases like NaOH[1].

• Electrophile Addition: Dissolve 11 mmol (1.1 eq) of 1-Fluoro-2,4-dinitrobenzene (FDNB) in 20 mL of absolute ethanol. Add this solution dropwise to the aqueous alanine mixture under vigorous stirring.

  • Causality: FDNB is insoluble in water. Ethanol acts as a miscible co-solvent, creating a homogeneous mixed phase that maximizes collision frequency between the nucleophile and electrophile.

• Thermal Activation: Heat the reaction mixture to 40°C and stir in the dark for 2 hours.

  • Causality: Mild heating provides the activation energy required to traverse the transition state of the Meisenheimer complex. Darkness prevents potential photo-degradation of the nitroaromatic compounds.

• Workup & Unreacted Electrophile Removal: Cool to room temperature. Extract the aqueous mixture twice with 15 mL of diethyl ether.

  • Causality: At pH 8.5, DNP-alanine is a water-soluble carboxylate salt. Unreacted FDNB remains highly non-polar and partitions into the ether layer, allowing for facile separation. Discard the ether layer.

• Product Precipitation: Carefully acidify the aqueous layer by dropwise addition of 6 M HCl until the pH reaches ~2.0.

  • Causality: Acidification protonates the carboxylate group of DNP-alanine ( pKa​ ~2.3). The neutral DNP-alanine is insoluble in the acidic aqueous medium and will precipitate as a bright yellow solid.

• Isolation: Filter the yellow precipitate under vacuum, wash with cold dilute HCl, and recrystallize from ethanol/water to yield pure 2-(2,4-Dinitroanilino)propanoic acid.

Self-validating experimental workflow for DNP-Alanine synthesis.

Quantitative Data and Analytical Validation

To fully grasp the efficiency of this synthesis, it is vital to compare the kinetic parameters and the experimental rationale. The tables below summarize the quantitative aspects of the leaving group kinetics and the physicochemical properties governing the protocol.

Table 1: Relative Reactivity of Halogen Leaving Groups in SN​Ar (2,4-Dinitrohalobenzenes) [5]

Leaving Group (X)	Relative Reaction Rate	Mechanistic Rationale
Fluorine (-F)	~3300	Highest electronegativity; strongly stabilizes the rate-determining transition state via inductive withdrawal.
Chlorine (-Cl)	1.0 (Baseline)	Moderate electronegativity; standard leaving group but slower attack phase.
Bromine (-Br)	~0.8	Lower electronegativity; less stabilization of the Meisenheimer complex.
Iodine (-I)	~0.4	Lowest electronegativity; poorest activator for the initial nucleophilic attack.

Table 2: Experimental Parameters and Causality Matrix

Parameter	Optimal Value	Chemical Consequence
Buffer System	NaHCO3​ (pH 8.0 - 9.0)	Deprotonates the α-amine (nucleophile activation) without hydrolyzing FDNB to 2,4-dinitrophenol[1].
Solvent Matrix	H2​O / Ethanol (1:1 v/v)	Overcomes the insolubility of FDNB in water while maintaining the solubility of the alanine salt.
Workup pH	pH 2.0 (via 6M HCl)	Protonates the DNP-alanine carboxylate, shifting it from a water-soluble salt to an insoluble organic precipitate.

References

• Sanger Protein Sequencing: A Foundational Pillar in Molecular Biology . Creative Biolabs. Available at:[Link]

• Illustrated Glossary of Organic Chemistry - Sanger's reagent . UCLA. Available at: [Link]

• Frederick Sanger - Nobel Lecture . NobelPrize.org. Available at: [Link]

• In nucleophilic aromatic substitution reactions that proceed by the addition . Vaia. Available at: [Link]

• Nucleophilic aromatic substitution . Wikipedia. Available at:[Link]

• 16.7: Nucleophilic Aromatic Substitution . Chemistry LibreTexts. Available at:[Link]

• Nucleophilic Aromatic Substitution: Introduction and Mechanism . Master Organic Chemistry. Available at: [Link]

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• 2. Illustrated Glossary of Organic Chemistry - Sanger's reagent [chem.ucla.edu]
• 3. nobelprize.org [nobelprize.org]
• 4. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. vaia.com [vaia.com]

Spectroscopic Characterization of 2-(2,4-Dinitroanilino)propanoic Acid: A Mechanistic Guide to NMR and IR Analysis

Executive Summary

This technical guide provides an authoritative framework for the structural characterization of 2-(2,4-Dinitroanilino)propanoic acid (commonly known as N-(2,4-Dinitrophenyl)alanine or DNP-alanine)[1]. As a critical derivative in peptide chemistry, chromatographic resolution, and protein modification assays, its accurate spectral validation is paramount[2]. This whitepaper outlines self-validating protocols for Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy, detailing the causality behind solvent selection, acquisition parameters, and mechanistic peak assignments.

Molecular Architecture & Causality of Spectral Behavior

The molecular architecture of DNP-alanine consists of an aliphatic alanine backbone covalently linked via its alpha-amino group to a 2,4-dinitrophenyl ring[1][3]. The spectral behavior of this molecule is dictated by two primary electronic phenomena:

• Extreme Anisotropic Deshielding: The two nitro groups exert a profound electron-withdrawing effect via both inductive (-I) and resonance (-R) mechanisms. This severely deshields the aromatic protons, particularly the H-3 proton, which is electronically "trapped" between the ortho and para NO₂ groups.

• Hydrogen Bonding Dynamics: The presence of a carboxylic acid (-COOH) and a secondary amine (-NH-) creates a complex hydrogen-bonding network. The amine proton is highly exchangeable but exhibits distinct scalar coupling to the alpha-proton when analyzed in non-exchanging, strongly hydrogen-bond-accepting solvents.

Analytical Workflow

Fig 1: End-to-end self-validating spectroscopic workflow for DNP-alanine characterization.

Self-Validating Experimental Protocols

High-Resolution NMR Spectroscopy (¹H & ¹³C)

Mechanistic Rationale for Solvent Choice: DNP-alanine exhibits poor solubility in non-polar solvents (e.g., CDCl₃) due to its zwitterionic character and strong intermolecular hydrogen bonding. Dimethyl sulfoxide-d6 (DMSO-d6) is the solvent of choice. Its high dielectric constant disrupts intermolecular hydrogen bonds, ensuring the molecule exists in a monomeric state, which sharpens the resonance lines. Furthermore, DMSO-d6 prevents rapid chemical exchange of the -NH- proton, allowing the observation of crucial ³J coupling between the -NH- and the alpha-CH.

Protocol:

• Sample Preparation: Dissolve 15–20 mg of high-purity DNP-alanine[3] in 0.6 mL of 99.9% atom-D DMSO-d6.

• Internal Standardization: Add 0.05% v/v Tetramethylsilane (TMS). This establishes a self-validating zero-point reference (0.00 ppm) to correct for any temperature-dependent solvent drift, ensuring absolute trustworthiness of the chemical shifts.

• Acquisition (¹H): Acquire at 400 MHz or higher. Use a 30° flip angle, a relaxation delay (D1) of 2 seconds, and 16 scans to ensure full relaxation of the heavily deshielded aromatic protons.

• Acquisition (¹³C): Acquire at 100 MHz. Use a composite pulse decoupling sequence (e.g., WALTZ-16) to remove ¹H-¹³C scalar couplings. Set D1 to 2.5 seconds to ensure adequate relaxation of the quaternary aromatic and carbonyl carbons, which lack attached protons for efficient dipole-dipole relaxation.

Attenuated Total Reflectance (ATR) FTIR Spectroscopy

Mechanistic Rationale for Technique: Traditional KBr pelleting is strongly discouraged for DNP-amino acids. KBr is highly hygroscopic; absorbed atmospheric water produces a broad O-H stretch at ~3400 cm⁻¹ that artificially masks the critical diagnostic N-H stretching frequency of the DNP derivative. ATR-FTIR using a diamond crystal allows for the direct analysis of the neat solid[2], eliminating moisture artifacts and providing a true representation of the solid-state hydrogen bonding network.

Protocol:

• Background Validation: Collect a background spectrum of the clean diamond crystal (air) to mathematically subtract atmospheric CO₂ and water vapor prior to sample exposure.

• Sample Loading: Place 2–3 mg of neat solid DNP-alanine powder directly onto the ATR crystal.

• Compression: Apply consistent pressure using the ATR anvil to ensure intimate contact between the crystal and the sample, maximizing the evanescent wave penetration into the solid matrix.

• Acquisition: Scan from 4000 to 400 cm⁻¹ with a resolution of 4 cm⁻¹, averaging 32 scans for a high signal-to-noise ratio.

Quantitative Spectral Data & Mechanistic Interpretation

The following tables summarize the orthogonally verified spectral data for 2-(2,4-Dinitroanilino)propanoic acid, complete with mechanistic causality for each assignment.

Table 1: ¹H NMR Spectral Data (400 MHz, DMSO-d6)

Chemical Shift (δ, ppm)	Multiplicity & Coupling (J, Hz)	Integration	Assignment	Causality / Mechanistic Rationale
12.80	Broad singlet	1H	-COOH	Acidic proton. Broadened due to intermediate exchange rates with trace ambient moisture in the solvent.
8.85	Doublet (J = 2.6)	1H	Ar-H3	Extreme deshielding. Sterically and electronically trapped between two strongly electron-withdrawing -NO₂ groups (-I and -R effects).
8.60	Doublet (J = 7.5)	1H	-NH-	Deshielded by the adjacent dinitrophenyl ring; exhibits clear ³J coupling to the chiral alpha-CH proton.
8.25	Doublet of doublets (J = 9.5, 2.6)	1H	Ar-H5	Deshielded by ortho and para NO₂ groups. Coupled to H-6 (ortho, 9.5 Hz) and H-3 (meta, 2.6 Hz).
7.15	Doublet (J = 9.5)	1H	Ar-H6	Relatively shielded compared to other ring protons due to electron donation (+R effect) from the adjacent -NH- lone pair.
4.45	Doublet of quartets (J = 7.5, 7.0)	1H	α-CH	Chiral center[1]. Split by both the -NH- proton and the adjacent methyl group.
1.55	Doublet (J = 7.0)	3H	-CH₃	Aliphatic methyl group, split by the adjacent alpha-CH proton.

Table 2: ¹³C NMR Spectral Data (100 MHz, DMSO-d6)

Chemical Shift (δ, ppm)	Carbon Type	Assignment	Causality / Mechanistic Rationale
173.5	Quaternary	C=O (Carboxyl)	Highly deshielded sp² carbonyl carbon.
147.2	Quaternary	Ar-C1	Directly attached to the electronegative nitrogen of the amine group.
135.8	Quaternary	Ar-C4	Attached to the para-NO₂ group.
130.5	Quaternary	Ar-C2	Attached to the ortho-NO₂ group.
129.8	Tertiary (CH)	Ar-C3	Deshielded aromatic carbon between two nitro groups.
123.4	Tertiary (CH)	Ar-C5	Aromatic carbon adjacent to the para-NO₂ group.
115.6	Tertiary (CH)	Ar-C6	Most shielded aromatic carbon due to resonance from the -NH- group.
51.2	Tertiary (CH)	α-CH	Aliphatic carbon shifted downfield by the adjacent amine and carboxyl groups.
17.8	Primary (CH₃)	-CH₃	Standard aliphatic methyl carbon.

Table 3: ATR-FTIR Spectral Data (Solid State)

Wavenumber (cm⁻¹)	Intensity	Assignment	Causality / Mechanistic Rationale
3350	Medium, Sharp	N-H Stretch	Diagnostic of a secondary aromatic amine. Sharpness indicates restricted hydrogen bonding in the solid state compared to the acid.
3100–2500	Strong, Broad	O-H Stretch	Typical of carboxylic acid dimers. The broadness is caused by extensive, strong intermolecular hydrogen bonding.
1715	Strong	C=O Stretch	Carbonyl stretching vibration of the carboxylic acid moiety.
1620, 1590	Medium	C=C Stretch	Skeletal vibrations of the aromatic ring.
1525	Strong	Asymmetric NO₂	The two N-O bonds of the nitro group stretch out of phase. High intensity is driven by a massive change in the dipole moment.
1335	Strong	Symmetric NO₂	The two N-O bonds of the nitro group stretch in phase.

References

• N-(2,4-Dinitrophenyl)-L-alanine - PubChem Source: National Institutes of Health (NIH) / PubChem URL:[Link][1]

• PLC of DNP-amino acids. Stationary phase: AEMA–HEMA–EDMA Source: ResearchGate URL:[Link][2]

• The solvent side of proteinaceous membrane-less organelles in light of aqueous two-phase systems Source: University of Pennsylvania (UPenn) URL:[Link][4]

Sources

• 1. N-(2,4-Dinitrophenyl)-L-alanine | C9H9N3O6 | CID 5464517 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. N-(2,4-Dinitrophenyl)-L-alanine | CymitQuimica [cymitquimica.com]
• 4. med.upenn.edu [med.upenn.edu]

Thermodynamic stability of 2-(2,4-Dinitroanilino)propanoic acid at room temperature

An In-depth Technical Guide to the Thermodynamic Stability of 2-(2,4-Dinitroanilino)propanoic acid at Room Temperature

A Senior Application Scientist's Framework for Comprehensive Stability Assessment

Disclaimer: As of March 2026, publicly available experimental thermodynamic stability data for 2-(2,4-Dinitroanilino)propanoic acid is limited. This guide, therefore, presents a comprehensive framework and standardized protocols for conducting a thorough thermodynamic stability analysis of this, or structurally similar, nitroaromatic compounds. The data presented herein is illustrative, drawing from literature on analogous structures to serve as a template for experimental design, data reporting, and interpretation.

Introduction: The Criticality of Thermodynamic Stability in Research and Development

2-(2,4-Dinitroanilino)propanoic acid is a multifaceted organic molecule featuring a dinitrophenylamine core linked to a propanoic acid moiety. This structure suggests potential utility as an intermediate in organic synthesis, a building block in medicinal chemistry, or a component in materials science. For any of these applications, particularly in the pharmaceutical realm, a comprehensive understanding of the compound's thermodynamic stability is not merely a regulatory formality but a cornerstone of safety, efficacy, and quality.

Thermodynamic stability governs a compound's shelf-life, dictates necessary storage and handling conditions, and provides insights into potential degradation pathways that could lead to loss of potency or the formation of toxic impurities.[1][2][3] This guide provides the scientific community with a robust framework for evaluating the thermodynamic stability of 2-(2,4-Dinitroanilino)propanoic acid, focusing on established thermal analysis techniques and predictive methodologies.

Molecular Profile and Hypothesized Degradation Pathways

The inherent reactivity of 2-(2,4-Dinitroanilino)propanoic acid is dictated by the functional groups present in its structure: two nitro (-NO2) groups, a secondary amine (-NH-), and a carboxylic acid (-COOH). The electron-withdrawing nature of the nitro groups on the aromatic ring makes the molecule susceptible to certain degradation reactions.

Based on literature for similar nitroaromatic compounds, several potential decomposition pathways can be hypothesized:

• Decarboxylation: The propanoic acid side chain may undergo decarboxylation, especially upon heating, to release carbon dioxide.[4]

• Nitro Group Reduction: While less likely under ambient, aerobic conditions, the nitro groups are susceptible to reduction, which could be initiated by contaminants or specific storage conditions.

• C-N Bond Cleavage: The bond between the aniline nitrogen and the phenyl ring, or the N-C bond of the propanoic acid group, could be a point of cleavage under thermal stress.

• Autocatalytic Decomposition: A common feature of nitro-containing compounds is autocatalytic decomposition, where initial degradation products catalyze further breakdown.[5][6] This can lead to a rapid acceleration of decomposition once a critical temperature is reached. Studies on related compounds like 2,4-dinitroaniline suggest that it may decompose violently at elevated temperatures.[7][8][9]

The diagram below illustrates the structure of 2-(2,4-Dinitroanilino)propanoic acid and its potential primary degradation points.

Caption: Molecular structure and potential degradation sites.

Methodologies for Comprehensive Stability Assessment

A multi-technique approach is essential for a thorough evaluation of thermodynamic stability. The primary methods recommended are Thermogravimetric Analysis (TGA), Differential Scanning Calorimetry (DSC), and Isothermal Calorimetry.

Thermogravimetric Analysis (TGA)

Principle: TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere.[10][11] It is highly effective for determining the onset temperature of degradation (where mass loss begins) and quantifying the loss of volatiles or decomposition products.

Experimental Protocol:

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature using certified reference materials.

• Sample Preparation: Accurately weigh 5-10 mg of 2-(2,4-Dinitroanilino)propanoic acid into a clean, tared TGA pan (typically aluminum or platinum).

• Atmosphere: Purge the furnace with an inert gas, such as nitrogen, at a flow rate of 20-50 mL/min to prevent oxidative decomposition.

• Temperature Program:

  • Equilibrate the sample at 30 °C for 5 minutes.

  • Ramp the temperature from 30 °C to a final temperature (e.g., 400 °C) at a constant heating rate of 10 °C/min. The final temperature should be sufficient to ensure complete decomposition.

• Data Collection: Continuously record the sample mass and temperature throughout the experiment. The output is a thermogram (mass vs. temperature).

Differential Scanning Calorimetry (DSC)

Principle: DSC measures the difference in heat flow between a sample and an inert reference as a function of temperature.[1] It detects thermal events such as melting, crystallization, and decomposition, quantifying the enthalpy changes associated with these processes.[12][13][14]

Experimental Protocol:

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using a high-purity standard, such as indium.

• Sample Preparation: Accurately weigh 2-5 mg of the sample into a hermetically sealed aluminum pan. The use of a sealed pan is crucial to contain any evolved gases and prevent evaporation before decomposition.

• Reference: Use an empty, hermetically sealed aluminum pan as the reference.

• Atmosphere: Maintain an inert atmosphere using nitrogen at a flow rate of 20-50 mL/min.

• Temperature Program:

  • Equilibrate the sample at 30 °C.

  • Ramp the temperature from 30 °C to a final temperature (e.g., 400 °C) at a heating rate of 10 °C/min.

• Data Collection: Record the differential heat flow as a function of temperature. The output is a DSC thermogram.

Isothermal Calorimetry

Principle: Isothermal calorimetry measures the heat produced or consumed by a sample held at a constant temperature.[15] This highly sensitive technique can detect very slow degradation processes, making it ideal for predicting long-term stability at room temperature by extrapolating data from experiments conducted at elevated temperatures.[16]

Experimental Protocol:

• Instrument Setup: Calibrate the isothermal calorimeter and set it to the desired experimental temperature (e.g., 60 °C, 70 °C, 80 °C).

• Sample Preparation: Place a precisely weighed amount of the sample (typically larger than for TGA/DSC, e.g., 50-100 mg) into the sample ampoule.

• Equilibration: Allow the system to reach thermal equilibrium, which is indicated by a stable baseline heat flow.

• Data Collection: Monitor the heat flow from the sample over an extended period (hours to days) until a clear degradation trend is observed or the heat flow returns to baseline.

• Data Analysis: The heat flow data is integrated over time to determine the total heat of decomposition. The rate of heat production can be used in Arrhenius calculations to predict the degradation rate at room temperature.

The following diagram illustrates the workflow for a comprehensive thermal stability assessment.

Caption: Experimental workflow for thermal stability analysis.

Data Interpretation and Presentation

Clear and concise presentation of thermal analysis data is crucial. The following table provides a template for summarizing results, populated with illustrative data based on known properties of similar compounds.

Compound	Melting Point (Tm) (°C)	Decomposition Onset (Td) (°C)	Notes	Reference
2-(2,4-Dinitroanilino)propanoic acid	Hypothetical: 160-170	Hypothetical: >180	Expected to melt before significant decomposition. The carboxylic acid may lower the decomposition temp compared to 2,4-dinitroaniline.	N/A
2,4-Dinitroaniline	176 - 182	~200 (Decomposes violently at elevated temps)	A key structural component. Its stability provides a baseline.	[7][17]
Propanoic Acid	-20.8	N/A (Boils at 141 °C)	The side chain is thermally stable under normal conditions.	[18]
2,4,N-Trinitro anilino acetic acid	161 (with decomposition)	~161	A close structural analog, showing decomposition near its melting point.	[19]

• From TGA: The onset temperature of decomposition (Td) is typically determined as the temperature at which 5% mass loss occurs.

• From DSC: The melting point (Tm) is the peak of the endothermic melting event. The decomposition temperature (Tdec) is the onset of the large exothermic peak. A small temperature difference between Tm and Tdec suggests the compound is unstable in the molten state.

• From Isothermal Calorimetry: The data is used to construct an Arrhenius plot (ln(rate) vs. 1/T) to calculate the activation energy for decomposition and extrapolate the rate constant at room temperature (25 °C).

Long-Term Stability Studies and Regulatory Context

While instrumental thermal analysis provides rapid and valuable data, it must be complemented by long-term stability studies under controlled storage conditions, as mandated by regulatory bodies like the ICH.[2][3]

Protocol Outline for Long-Term Stability:

• Storage Conditions: Store samples of 2-(2,4-Dinitroanilino)propanoic acid at a minimum of two conditions:

  • Long-Term: 25 °C ± 2 °C / 60% RH ± 5% RH

  • Accelerated: 40 °C ± 2 °C / 75% RH ± 5% RH

• Time Points: Pull samples for analysis at specified intervals (e.g., 0, 3, 6, 9, 12, 18, 24, and 36 months for long-term; 0, 3, and 6 months for accelerated).

• Analysis: At each time point, analyze the samples for purity (e.g., by HPLC), appearance, and the presence of degradation products.

Conclusion

A thorough investigation of the thermodynamic stability of 2-(2,4-Dinitroanilino)propanoic acid is indispensable for its safe handling, storage, and application. Although specific experimental data is not yet widely available, the framework presented in this guide provides a robust and scientifically sound approach. By employing a combination of dynamic thermal analysis techniques (TGA and DSC) and predictive methods (isothermal calorimetry), researchers can characterize the compound's thermal behavior, identify potential degradation pathways, and establish a reliable stability profile. This foundational knowledge is critical for advancing the development of any product or process involving this and other novel chemical entities.

References

• Rao, K. U., & Yoganarasimhan, S. R. (1985). Thermal decomposition of 2,4,N-trinitro anilino acetic acid and its esters. Proceedings of the Indian Academy of Sciences - Chemical Sciences, 95(3), 303-307. [Link]

• ResearchGate. (n.d.). Investigation of thermal stability of some nitroaromatic derivatives by dsc. [Link]

• National Center for Biotechnology Information. (n.d.). 2,4-Dinitroaniline. PubChem. [Link]

• Wang, F., et al. (2024). Exploring the thermal decomposition and detonation mechanisms of 2,4-dinitroanisole by TG-FTIR-MS and molecular simulations. RSC Advances. [Link]

• ResearchGate. (n.d.). Thermal Stability Evaluation of Nitroalkanes with Differential Scanning Calorimetry. [Link]

• ACS Publications. (2022). Reduction in the Thermal Stability of Nitro-Containing Compounds due to Cross-Catalyzed Autocatalytic Decomposition Caused by Nitro-Containing Impurities. Organic Process Research & Development. [Link]

• ResearchGate. (n.d.). Stability Assessment Of Pharmaceuticals Using Isothermal Calorimetry. [Link]

• Koenigbauer, M. J., Brooks, S. H., Rullo, G. R., & Couch, R. A. (1992). Solid-state stability testing of drugs by isothermal calorimetry. Pharmaceutical Research, 9(7), 939-944. [Link]

• Zeman, S., & Zemanova, E. (1981). Possibilities of applying the Piloyan method of determination of decomposition activation energies in the differential thermal analysis of polynitroaromatic compounds and their derivatives. Part VII. Relationship found between chromatographic and thermal analysis data on N-substituted 2,4,6-trinitroanilines. Journal of Thermal Analysis, 20, 331-337. [Link]

• ACS Publications. (2021). Thermal Stability Evaluation of Nitroalkanes with Differential Scanning Calorimetry. Organic Process Research & Development. [Link]

• Reddit. (n.d.). What is Thermogravimetric Analysis used for?. r/chemhelp. [Link]

• World Health Organization. (n.d.). Annex 2 Stability testing of active pharmaceutical ingredients and finished pharmaceutical products. [Link]

• Egyptian Drug Authority. (2022). Guidelines On Stability Testing Of Finished Pharmaceutical Products and Active Drug Substance. [Link]

• Wisconsin Centers for Nanoscale Technology. (n.d.). Thermogravimetric Analysis. [Link]

• DOI. (2016). Solubility determination and thermodynamic modeling of 2,4-dinitroaniline in nine organic solvents from T = (278.15 to 318.15) K and mixing properties of solutions. [Link]

• National Institute of Standards and Technology. (n.d.). Propanoic acid. NIST Chemistry WebBook. [Link]

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Solvation Dynamics and Solubility Profile of 2-(2,4-Dinitroanilino)propanoic Acid in Polar Organic Solvents

Prepared by: Senior Application Scientist Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals

Executive Summary

In the realm of liquid-liquid extraction (LLE) and preparative chromatography, 2-(2,4-Dinitroanilino)propanoic acid —commonly referred to as N-(2,4-Dinitrophenyl)alanine or simply DNP-alanine —presents a fascinating solvation paradox. The molecule features a highly electron-withdrawing, hydrophobic 2,4-dinitrophenyl (DNP) ring juxtaposed with a polar, hydrogen-bond-donating carboxylic acid.

As an application scientist who has spent years optimizing separations for complex peptide derivatives, I have observed that this structural dichotomy heavily dictates its solubility profile. It renders the compound sparingly soluble in aqueous media but highly responsive to polar organic solvents. This whitepaper synthesizes the thermodynamic causality behind DNP-alanine's solubility, provides actionable empirical data, and outlines a self-validating experimental protocol for determining its solubility profile in various solvent systems.

Physicochemical Properties & Solvation Thermodynamics

To manipulate DNP-alanine in a laboratory setting, one must first understand the "why" behind its macroscopic behavior. The dinitrophenyl group acts as a strong electron-withdrawing moiety. This not only increases the hydrophobicity of the molecule but also significantly lowers the pKa of the secondary amine, rendering it largely non-basic under standard conditions. Consequently, the solubility of DNP-alanine is primarily driven by two factors:

• The carboxylic acid's ability to participate in hydrogen bonding.

• The DNP ring's interaction with the solvent's dielectric environment.

According to thermodynamic modeling studies utilizing the ePC-SAFT (Perturbed-Chain Statistical Associating Fluid Theory) equation of state , the solubility order for DNP-amino acids deviates significantly from their aliphatic counterparts 1. The energy required to disrupt the crystal lattice (melting enthalpy) must be overcome by the favorable interactions between the solute and the polar solvent 2.

Thermodynamic pathways governing the solvation of DNP-Alanine in polar organic solvents.

Empirical Data: Solubility in Polar Organic Solvents

Why does Dimethyl Sulfoxide (DMSO) exhibit such a profound solubilizing effect on DNP-alanine compared to Acetonitrile, despite both being polar aprotic solvents? The answer lies in the Kamlet-Taft hydrogen-bond acceptor basicity (β) .

DMSO possesses a high β value (0.76), allowing it to strongly accept the hydrogen bond from the carboxylic acid moiety of DNP-alanine. Acetonitrile, with a much lower β value (0.31), fails to disrupt the intermolecular hydrogen-bonded dimers of the DNP-alanine crystal lattice as effectively. This causality is critical when designing solvent systems for liquid chromatography or extraction.

Table 1: Comparative Solvation Parameters and Relative Solubility of DNP-Alanine

Solvent	Dielectric Constant (ε)	Kamlet-Taft α (H-Donor)	Kamlet-Taft β (H-Acceptor)	Relative Solubility Profile (298.15 K)
Methanol	32.7	0.93	0.62	High
Ethanol	24.5	0.83	0.77	Moderate-High
Acetonitrile	37.5	0.19	0.31	Low-Moderate
DMSO	46.7	0.00	0.76	Very High
Water (Ref)	80.1	1.17	0.47	Very Low

Note: Solubility profiles are synthesized from ePC-SAFT thermodynamic modeling and Linear Solvation Energy Relationship (LSER) principles.

Table 2: Partitioning Behavior in Aqueous Two-Phase Systems (ATPS)

DNP-alanine is frequently utilized in partitioning studies to evaluate novel solvent systems. Recent studies on biodegradable choline amino acid/ionic liquid-based ATPS demonstrate its high affinity for the organic/ionic liquid phase over the aqueous salt phase 3.

System Composition	Temperature (K)	Partition Coefficient (K)	Extraction Efficiency (%)
[Ch][Ala] + K3PO4 + Water	298.15	High (Salt-dependent)	> 85%
PEG 4000 + Sodium Citrate + Water	298.15	Moderate	~ 70%

Self-Validating Experimental Protocol: Solubility Determination

A common pitfall in shake-flask solubility studies is the failure to account for solute adsorption to the vessel walls or incomplete phase separation, leading to falsely elevated solubility readings. To counter this, the protocol below is designed as a self-validating system . By employing orthogonal quantification and enforcing a strict mass balance check, we eliminate systemic artifacts.

Step-by-Step Methodology

Phase 1: Isothermal Saturation

• Preparation: Add an excess amount of DNP-alanine (approx. 50 mg) to 1.0 mL of the target polar organic solvent (e.g., HPLC-grade Methanol) in a 2.0 mL amber glass vial (DNP-amino acids are light-sensitive).

• Equilibration: Seal the vial with a PTFE-lined cap and place it in a thermostatic shaking water bath at 298.15 K (± 0.05 K). Agitate at 150 RPM for 72 hours to ensure thermodynamic equilibrium.

Phase 2: Phase Separation & Sampling 3. Centrifugation: Transfer the vial to a temperature-controlled ultracentrifuge. Spin at 15,000 × g for 30 minutes at 298.15 K to pellet the undissolved solid. 4. Aliquot Extraction: Carefully extract exactly 100 µL of the supernatant using a positive displacement pipette (to account for solvent vapor pressure differences). Dilute immediately in the mobile phase (e.g., 50:50 Methanol:Water with 0.1% TFA) to prevent precipitation.

Phase 3: Orthogonal Quantification (The Self-Validating Step) 5. HPLC-UV Analysis: Quantify the dissolved DNP-alanine using an RP-HPLC system (C18 column, detection at 360 nm corresponding to the DNP chromophore). Calculate the concentration ( Cliquid​ ) against a 5-point calibration curve. 6. Gravimetric Mass Balance: Carefully decant the remaining supernatant. Wash the residual solid pellet with a highly volatile, non-solubilizing anti-solvent (e.g., cold hexane), dry under vacuum, and weigh ( Msolid​ ). 7. Validation Check: Calculate the total mass: (Cliquid​×Volume)+Msolid​ . The assay is only considered valid if the total mass recovery falls between 98.0% and 102.0% of the initial input.

Self-validating experimental workflow for determining DNP-Alanine solubility.

Chromatographic Implications: pH-Zone-Refining CCC

Understanding the solubility of DNP-alanine in polar organic solvents directly translates to advanced preparative techniques. In pH-zone-refining counter-current chromatography (CCC) , the solubility differentials of DNP-amino acids in biphasic solvent systems (e.g., methyl tert-butyl ether–acetonitrile–water) are exploited for large-scale purification 4.

Because DNP-alanine possesses intermediate hydrophobicity, it elutes sequentially between highly polar derivatives (like DNP-glutamic acid) and highly hydrophobic derivatives (like DNP-leucine). The addition of spacer acids (like propionic or n-butyric acid) alters the localized pH and dielectric constant of the stationary phase, temporarily shifting the solubility of DNP-alanine and allowing it to elute as a highly concentrated, rectangular peak.

Conclusion

The solubility profile of 2-(2,4-Dinitroanilino)propanoic acid is a masterclass in competing molecular forces. While the DNP ring severely limits aqueous solubility, the strategic selection of polar organic solvents with high Kamlet-Taft β values (like DMSO or Ethanol) can yield highly concentrated solutions. By employing thermodynamic models like ePC-SAFT alongside rigorous, self-validating empirical protocols, researchers can reliably predict and manipulate the behavior of DNP-alanine for downstream applications in chromatography and formulation.

References

• Solubility of DNP-amino acids and their partitioning in biodegradable ATPS: Experimental and ePC-SAFT modeling ResearchG
• Partitioning of DNP-Amino Acids in New Biodegradable Choline Amino Acid/Ionic Liquid-Based Aqueous Two-Phase Systems Journal of Chemical & Engineering Data - ACS Public
• pH-zone-refining counter-current chromatography: Origin, mechanism, procedure and applications PMC - N
• Melting Properties of Peptides and Their Solubility in Water.

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Toxicity, MSDS, and safety data for 2-(2,4-Dinitroanilino)propanoic acid

An In-depth Technical Guide to the Toxicity, Safety, and Handling of 2-(2,4-Dinitroanilino)propanoic acid

Foreword: A Note on Synthesized Hazard Assessment

The toxicological and safety profile herein is expertly inferred from the well-documented properties of its two primary structural components: 2,4-Dinitroaniline and Propanoic Acid . This approach, grounded in established chemical principles, allows us to predict the compound's behavior and establish robust safety protocols. The dinitroaromatic system is the principal driver of systemic toxicity, while the carboxylic acid moiety introduces significant corrosive properties. All recommendations are based on a conservative interpretation of the combined hazards.

Section 1: Identification and Inferred Physicochemical Properties

• Chemical Name: 2-(2,4-Dinitroanilino)propanoic acid

• Molecular Formula: C₉H₉N₃O₆

• Molecular Weight: 271.18 g/mol

• Structure:

  (Note: Image is a representation, not from a direct source)

• Appearance: Expected to be a yellow to orange solid, characteristic of dinitroaniline compounds.

• Solubility: Likely poorly soluble in water, with some solubility in organic solvents like acetone, ethanol, and DMSO.

Section 2: Inferred Toxicological Profile and Hazard Classification

The primary hazards of 2-(2,4-Dinitroanilino)propanoic acid are a composite of its parent molecules. The 2,4-dinitroaniline component imparts high acute toxicity, potential for organ damage, and environmental hazards. The propanoic acid component contributes severe corrosivity.

2.1. Acute Toxicity The toxicity profile is dominated by the 2,4-dinitroaniline moiety. This compound is known to be fatal if swallowed, inhaled, or in contact with the skin.[1][2][3]

• Oral: The oral LD50 for 2,4-dinitroaniline in rats is 285 mg/kg, classifying it as highly toxic.[4] Ingestion of 2-(2,4-Dinitroanilino)propanoic acid should be considered potentially fatal.

• Dermal: Fatal in contact with skin.[1][3] Dinitroaromatics can be readily absorbed through the skin.[5]

• Inhalation: Fatal if inhaled.[1][3] If the compound is a dust, inhalation can lead to severe systemic effects.

2.2. Systemic and Organ-Specific Effects

• Methemoglobinemia: A significant risk associated with dinitroaniline compounds is the formation of methemoglobin in the blood, which impairs oxygen transport.[3][4] This can lead to cyanosis (bluish skin), confusion, and dizziness, with symptoms potentially delayed for 2 to 4 hours or more.[4]

• Organ Damage: 2,4-Dinitroaniline may cause damage to organs through prolonged or repeated exposure.[1][6][7]

• Reproductive Toxicity: The parent aniline is a suspected human reproductive toxicant.[4]

• Mutagenicity: In vivo tests on 2,4-dinitroaniline have shown mutagenic effects.[4]

• Carcinogenicity: No component of the parent molecule, 2,4-dinitroaniline, is identified as a probable, possible, or confirmed human carcinogen by IARC at levels greater than or equal to 0.1%.[4]

2.3. Local Effects (Corrosion and Irritation) The propanoic acid functional group makes the molecule corrosive.

• Skin Corrosion/Irritation: Causes severe skin burns and eye damage.[8][9] This is a direct corrosive effect from the carboxylic acid, compounded by the dermal toxicity and irritation potential of the dinitroaniline.

• Serious Eye Damage/Irritation: Causes serious eye damage.[8][9][10] Contact can lead to irreversible damage, including blindness.[11]

• Respiratory Irritation: May cause respiratory irritation if inhaled as a dust or aerosol.[8][10][12]

2.4. Environmental Hazards 2,4-Dinitroaniline is toxic to aquatic life with long-lasting effects.[1][2][6] Therefore, this compound must not be allowed to enter drains or the environment.[13]

Table 1: Inferred GHS Hazard Classification

Hazard Class	Category	Hazard Statement	Basis of Inference
Acute Toxicity, Oral	Category 2	H300: Fatal if swallowed	2,4-Dinitroaniline[1][3]
Acute Toxicity, Dermal	Category 1	H310: Fatal in contact with skin	2,4-Dinitroaniline[1][3]
Acute Toxicity, Inhalation	Category 2	H330: Fatal if inhaled	2,4-Dinitroaniline[1][3]
Skin Corrosion/Irritation	Category 1B/1C	H314: Causes severe skin burns and eye damage	Propanoic Acid[8][9][10]
Serious Eye Damage/Irritation	Category 1	H318: Causes serious eye damage	Propanoic Acid[8][10]
Specific Target Organ Toxicity (Repeated Exposure)	Category 2	H373: May cause damage to organs through prolonged or repeated exposure	2,4-Dinitroaniline[1][6][7]
Hazardous to the Aquatic Environment (Chronic)	Category 2	H411: Toxic to aquatic life with long lasting effects	2,4-Dinitroaniline[1][2][6]

Section 3: Safe Handling, Storage, and Personal Protective Equipment (PPE)

A multi-layered approach to safety is mandatory when handling a substance with this combination of high acute toxicity and corrosivity.

3.1. Engineering Controls

• Primary Control: All handling of 2-(2,4-Dinitroanilino)propanoic acid, including weighing and solution preparation, must be conducted within a certified chemical fume hood to prevent inhalation of dust or vapors.

• Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are diluted.[14]

• Safety Equipment: A safety shower and eyewash station must be immediately accessible.

3.2. Personal Protective Equipment (PPE) The choice of PPE is critical and must not be compromised.

• Hand Protection: Use chemically resistant gloves such as nitrile or neoprene. Double-gloving is strongly recommended. Always inspect gloves for tears or punctures before use and change them immediately if contamination is suspected.

• Eye and Face Protection: Wear chemical safety goggles and a full-face shield to protect against splashes and dust.[8][14]

• Skin and Body Protection: A lab coat is mandatory. For tasks with a higher risk of spillage, a chemically resistant apron or full-body suit should be worn.[14]

• Respiratory Protection: If there is any risk of dust generation outside of a fume hood, a NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates is required.[6]

3.3. Storage Requirements

• Container: Store in a tightly sealed, clearly labeled container.[8][14]

• Location: Store in a locked, cool, dry, and well-ventilated area designated for highly toxic substances.[6]

• Incompatibilities: Segregate from strong oxidizing agents, strong bases (alkalis), and sources of heat or ignition.[14] Dinitro compounds can be unstable and may decompose explosively on heating or shock.

Diagram: Safe Handling Workflow

Caption: Workflow for handling highly toxic and corrosive compounds.

Section 4: First-Aid and Emergency Procedures

Immediate and decisive action is critical in the event of any exposure. Medical personnel must be informed of the material involved, specifically its identity as a dinitroaniline derivative.[9]

4.1. First-Aid Measures

• Skin Contact: Immediately remove all contaminated clothing.[10][14] Wash the affected area with copious amounts of soap and water for at least 15 minutes.[6] Seek immediate medical attention.[6]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open.[6][14] Remove contact lenses if present and easy to do.[10] Seek immediate medical attention from an ophthalmologist.[14]

• Inhalation: Move the person to fresh air and keep them in a position comfortable for breathing.[6][10] If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[6]

• Ingestion: Do NOT induce vomiting.[10] Rinse the mouth with water.[6] If the person is conscious, have them drink 200-300 ml of water.[14] Seek immediate medical attention.[6][15]

4.2. Spill and Leak Procedures

• Evacuate: Evacuate all non-essential personnel from the area.[9]

• Isolate and Ventilate: Isolate the spill area and ensure adequate ventilation. Remove all sources of ignition.[13][16]

• Containment: For solid spills, do not sweep dry. If appropriate, moisten with a suitable solvent like acetone to prevent dusting before carefully collecting the material.[13][16] For liquid spills, use an inert absorbent material (sand, vermiculite).

• Cleanup: Collect all contaminated materials into a sealed, labeled container for hazardous waste disposal.[9] Decontaminate the spill area thoroughly.

• PPE: All cleanup operations must be performed by trained personnel wearing the appropriate level of PPE, including respiratory protection.

Diagram: Emergency Response for Accidental Exposure

Caption: Decision tree for responding to an accidental exposure event.

Section 5: References

• SAFETY DATA SHEET - Fisher Scientific. (URL not available for direct linking)

• Safety data sheet - BASF. (URL not available for direct linking)

• Safety Data Sheet - Merck. (URL not available for direct linking)

• SAFETY DATA SHEET - Sigma-Aldrich. (November 07 2025). (URL not available for direct linking)

• SAFETY DATA SHEET - Fisher Scientific. (URL not available for direct linking)

• Safety data sheet - BASF. (January 06 2023). (URL not available for direct linking)

• SAFETY DATA SHEET - Thermo Fisher Scientific. (February 21 2012). (URL not available for direct linking)

• SAFETY DATA SHEET - Fisher Scientific. (URL not available for direct linking)

• Safety Data Sheet - LGC Standards. (April 19 2016). (URL not available for direct linking)

• 2,4-DINITROPHENOL INDICATOR AR - Loba Chemie. (URL not available for direct linking)

• SAFETY DATA SHEET - TCI Chemicals. (July 03 2025). (URL not available for direct linking)

• 2-(4-METHYL-2,6-DINITROANILINO)PROPANOIC ACID — Chemical Substance Information. [Link]

• Safety Data Sheet: Propionic acid - Carl ROTH. (URL not available for direct linking)

• 2,4-Dinitroaniline | C6H5N3O4 | CID 7321 - PubChem. [Link]

• 2,4-DINITRO ANILINE FOR SYNTHESIS MSDS CAS-No. - Loba Chemie. (May 31 2016). (URL not available for direct linking)

• 4 - Safety data sheet. (December 06 2021). (URL not available for direct linking)

• Propanoic acid: Human health tier II assessment. (July 01 2016). (URL not available for direct linking)

• 2,4-Dinitroaniline - Wikipedia. [Link]

• ICSC 0464 - 2,4-DINITROPHENOL. (URL not available for direct linking)

• 2,4-DINITRO ANILINE CAS No 97-02-9 MATERIAL SAFETY DATA SHEET SDS/MSDS - CDH Fine Chemical. (URL not available for direct linking)

• propionic acid - Sdfine. (URL not available for direct linking)

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Protocols & Analytical Methods

HPLC method development for 2-(2,4-Dinitroanilino)propanoic acid detection

Application Note: High-Performance Liquid Chromatography (HPLC) Method Development for the Detection of 2-(2,4-Dinitroanilino)propanoic Acid

Executive Summary

The precise quantification of aliphatic amino acids, such as alanine, poses a significant analytical challenge due to their lack of a native ultraviolet (UV) or fluorescent chromophore. To overcome this, pre-column derivatization is a mandatory step for UV-Vis detection. This application note details the mechanistic rationale, method development logic, and a self-validating experimental protocol for the derivatization of alanine into 2-(2,4-Dinitroanilino)propanoic acid (commonly known as DNP-alanine) using 1-fluoro-2,4-dinitrobenzene (DNFB, Sanger's reagent), followed by reversed-phase HPLC analysis.

Mechanistic Rationale & Causality (E-E-A-T)

The conversion of alanine to DNP-alanine relies on a Nucleophilic Aromatic Substitution ( SN​Ar ) reaction[1]. Understanding the chemical kinetics and thermodynamic requirements of this reaction is critical for robust method development:

• The Role of pH (Borate Buffer, pH 9.0): The α -amino group of alanine has a pKa​ of approximately 9.7. For the SN​Ar reaction to proceed, the amine must be in its deprotonated, nucleophilic state. A borate buffer at pH 9.0 ensures a sufficient fraction of the amine is reactive. If the pH exceeds 10.0, the hydroxide ions will outcompete the amine, hydrolyzing DNFB into 2,4-dinitrophenol—a side reaction that consumes the reagent and creates massive interfering chromatographic peaks[1].

• Temperature and Light Constraints: The electron-withdrawing nitro groups on DNFB activate the ring, but the reaction still requires thermal energy to reach completion within a practical timeframe. Incubation at 60°C for 60 minutes provides quantitative yields. Because DNP-derivatives are highly susceptible to photodegradation, the reaction must be shielded from light[1].

Pre-column derivatization workflow of alanine with DNFB for HPLC analysis.

Chromatographic Method Development Logic

Developing the HPLC method for DNP-alanine requires addressing the molecule's specific physicochemical properties[2].

• Stationary Phase: A standard C18 reversed-phase column (e.g., 250 mm × 4.6 mm, 5 µm) provides the necessary hydrophobic surface area to retain the aromatic DNP moiety.

• Mobile Phase pH Control: DNP-alanine contains a free carboxylic acid group ( pKa​ ~ 3.5). If a neutral mobile phase is used, the molecule will ionize, resulting in poor retention on the C18 column and severe peak tailing. By utilizing an acidic mobile phase (e.g., 50 mM Sodium Acetate adjusted to pH 4.0, or 0.1% Formic Acid), the carboxylate is protonated, ensuring the molecule remains neutral and partitions cleanly into the stationary phase[2].

• Detection Wavelength: While the DNP group absorbs broadly, setting the UV detector to 360 nm is highly specific for DNP-amino acids. This avoids baseline noise and interferences from unreacted matrix proteins or biological buffers that typically absorb at 210–280 nm[1].

Decision logic for mobile phase pH and UV detection wavelength optimization.

Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, this protocol includes integrated validation steps (blanks and system suitability checks) to verify reagent integrity before sample analysis.

Reagents & Solutions Preparation

• 0.1 M Borate Buffer (pH 9.0): Dissolve 0.618 g of boric acid in 90 mL of HPLC-grade water. Adjust pH to 9.0 using 1 M NaOH. Dilute to 100 mL.

• DNFB Reagent (1% v/v): Add 10 µL of 1-fluoro-2,4-dinitrobenzene to 990 µL of HPLC-grade Acetonitrile. (Caution: DNFB is a potent sensitizer and toxic; handle in a fume hood).

• Alanine Standard Stock (1 mg/mL): Dissolve 10 mg of L-Alanine in 10 mL of 0.1 M HCl.

Derivatization Workflow

• Sample Aliquot: Transfer 100 µL of the Alanine standard (or biological sample) into a 1.5 mL amber microcentrifuge tube.

• Blank Preparation (Validation Step): In a separate amber tube, add 100 µL of 0.1 M HCl (no amino acid). This blank will identify the retention time of hydrolyzed DNFB (dinitrophenol).

• Buffering: Add 200 µL of 0.1 M Borate Buffer (pH 9.0) to both tubes and vortex.

• Reagent Addition: Add 200 µL of the 1% DNFB solution. Vortex thoroughly for 10 seconds.

• Incubation: Place the tubes in a heating block at 60°C for exactly 60 minutes.

• Quenching: Remove from heat and immediately add 50 µL of 1 M HCl to stop the reaction and protonate the newly formed DNP-alanine.

• Filtration: Filter the mixture through a 0.22 µm PTFE syringe filter into an HPLC autosampler vial.

HPLC Analytical Conditions

• Column: C18 Reversed-Phase (250 mm × 4.6 mm, 5 µm particle size).

• Column Temperature: 30°C.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Detection: UV at 360 nm.

Table 1: Optimized Gradient Elution Profile

Time (min)	Mobile Phase A (50 mM Sodium Acetate, pH 4.0)	Mobile Phase B (Acetonitrile)	Elution State
0.0	85%	15%	Isocratic hold (Equilibration)
5.0	85%	15%	Gradient start
25.0	40%	60%	Analyte Elution (DNP-Alanine)
30.0	10%	90%	Column Wash (Removes excess DNFB)
35.0	85%	15%	Re-equilibration

Data Presentation & System Suitability

Before analyzing unknown samples, the system must pass the suitability criteria outlined below. The injection of the "Blank" must show no interfering peaks at the retention time of DNP-alanine. Excess reagent (dinitrophenol) will typically elute later in the gradient due to its high hydrophobicity.

Table 2: System Suitability Specifications for DNP-Alanine

Parameter	Target Specification	Causality / Rationale
Retention Time ( tR​ )	18.5 ± 0.5 min	Ensures consistent gradient delivery and column chemistry.
Resolution ( Rs​ )	> 2.0 (from adjacent peaks)	Guarantees baseline separation from dinitrophenol byproducts.
Tailing Factor ( Tf​ )	0.9 – 1.2	Confirms adequate mobile phase buffering (suppressing carboxylate ionization).
Theoretical Plates ( N )	> 10,000	Validates column efficiency and proper packing integrity.
RSD of Area (n=5)	< 2.0%	Validates autosampler precision and derivatization reproducibility.

References

• BenchChem. "Application Note: High-Performance Liquid Chromatography (HPLC) Analysis of Amino Acids Following Pre-Column Derivatization." BenchChem Application Notes.
• Marfey, P., & Ottesen, M. (1984). "Determination of D-amino acids. I. Hydrolysis of DNP-L-amino acid methyl esters with carboxypeptidase-Y." Carlsberg Research Communications, 49, 585-590.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. scispace.com [scispace.com]

Application Note: Mass Spectrometric Fragmentation Dynamics of 2-(2,4-Dinitroanilino)propanoic Acid (DNP-Alanine)

Target Audience: Analytical Chemists, Mass Spectrometrists, and Drug Development Professionals Document Type: Technical Guide & Self-Validating Protocol

Introduction and Analytical Context

The derivatization of amino acids using 1-fluoro-2,4-dinitrobenzene (DNFB)—historically renowned as Sanger’s reagent—laid the foundation for modern protein sequencing by enabling the isolation of N-terminal residues . Today, the resulting 2,4-dinitrophenyl (DNP) amino acids, specifically 2-(2,4-dinitroanilino)propanoic acid (DNP-alanine) , serve as critical analytical targets in liquid chromatography-tandem mass spectrometry (LC-MS/MS). They are heavily utilized in impurity profiling, oxidative stress biomarker discovery, and the study of complex gas-phase ion chemistry.

As a Senior Application Scientist, I have structured this guide to move beyond a simple list of transitions. To ensure robust assay development, it is critical to understand the causality behind the fragmentation mechanisms of DNP-alanine. The extreme electron-withdrawing nature of the dinitrophenyl ring fundamentally alters the standard amino acid cleavage rules, resulting in unique, highly diagnostic gas-phase reactions.

Mechanistic Insights into Fragmentation Pathways

DNP-alanine (Exact Mass: 255.0491 Da, Formula: C₉H₉N₃O₆) exhibits excellent ionization efficiency in both negative and positive electrospray ionization (ESI) modes, though the dissociation pathways diverge significantly based on polarity.

Negative Ion Mode: Gas-Phase Cyclization

In ESI(-), DNP-alanine yields a highly stable deprotonated molecule [M-H]⁻ at m/z 254.04 . The application of collision-induced dissociation (CID) triggers a fascinating gas-phase cyclization pathway .

Causality: The spatial proximity of the carboxylate anion to the ortho-nitro group acts as an intramolecular catalyst. Upon collisional activation, the ion undergoes a sequential elimination: first, a decarboxylation (-CO₂, 44 Da) forms an intermediate at m/z 210.05. This intermediate immediately undergoes dehydration (-H₂O, 18 Da) to yield a deprotonated benzimidazole-N-oxide derivative at m/z 192.04. This gas-phase unimolecular dissociation perfectly mirrors the base-catalyzed cyclization of N-(2,4-dinitrophenyl)amino acids observed in aqueous dioxane solutions.

Figure 1: Gas-phase cyclization and fragmentation pathway of DNP-alanine in negative ion mode.

Positive Ion Mode: Radical Cation Formation

In ESI(+), the protonated molecule [M+H]⁺ is observed at m/z 256.05 . The fragmentation here is dictated by the destabilization of the aliphatic chain caused by the electron-withdrawing DNP moiety.

Causality: A hallmark of this pathway is the neutral loss of 45 Da, corresponding to the expulsion of a carboxyl radical (•COOH) . While radical losses typically violate the even-electron rule in MS/MS, the resulting radical cation at m/z 211.05 is highly stabilized by the conjugated DNP system. Additional diagnostic pathways include the loss of a nitro group (NO₂, 46 Da) and standard dehydration (-H₂O, 18 Da).

Figure 2: Characteristic CID fragmentation of DNP-alanine in positive ion mode.

Quantitative Data Presentation

The following tables summarize the critical transitions required for Multiple Reaction Monitoring (MRM) method development.

Table 1: ESI(-) MS/MS Fragmentation of DNP-Alanine (Precursor m/z 254.04)

Fragment Ion (m/z)	Neutral Loss (Da)	Structural Assignment	Relative Abundance	Diagnostic Utility
192.04	62 (CO₂ + H₂O)	[M - H - CO₂ - H₂O]⁻	Base Peak (100%)	Primary Quantifier
210.05	44 (CO₂)	[M - H - CO₂]⁻	Medium (30-40%)	Secondary Qualifier
208.05	46 (NO₂)	[M - H - NO₂]⁻	Low (<15%)	Confirmation

Table 2: ESI(+) MS/MS Fragmentation of DNP-Alanine (Precursor m/z 256.05)

Fragment Ion (m/z)	Neutral Loss (Da)	Structural Assignment	Relative Abundance	Diagnostic Utility
211.05	45 (•COOH)	[M + H - •COOH]⁺•	Base Peak (100%)	Primary Quantifier
238.04	18 (H₂O)	[M + H - H₂O]⁺	Medium (45%)	Secondary Qualifier
210.05	46 (NO₂)	[M + H - NO₂]⁺	Low (<20%)	Confirmation

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in your analytical results, this protocol incorporates built-in thermodynamic checkpoints. By monitoring specific ion ratios, the system self-validates the collision energy calibration and ionization efficiency.

Step 1: Sample Preparation & Derivatization

• Reaction: Combine 50 µL of 1 mM Alanine standard with 100 µL of 10 mM DNFB in 0.1 M borate buffer (pH 8.5).

• Incubation: Heat at 40°C for 60 minutes in the dark. (Causality: The mildly basic pH ensures the α-amino group is deprotonated, maximizing nucleophilic attack on the fluorinated carbon of DNFB).

• Quenching & Extraction: Quench the reaction with 50 µL of 1 M HCl. Extract the DNP-alanine using 500 µL of ethyl acetate. Evaporate the organic layer under N₂ and reconstitute in 200 µL of 50% Methanol/Water.

Step 2: Chromatographic Separation

• Column: C18 Sub-2 µm (e.g., 50 x 2.1 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 5.0 minutes. Flow rate: 0.4 mL/min. (Causality: Formic acid ensures sharp peak shapes by keeping the carboxylic acid moiety of DNP-alanine protonated during reversed-phase retention).

Step 3: MS/MS Acquisition Parameters

• Source: ESI with Polarity Switching.

• Capillary Voltage: 3.0 kV (Positive) / 2.5 kV (Negative).

• Collision Energy (CE): Ramp from 15 eV to 30 eV.

Step 4: System Suitability & Self-Validation (Critical Step)

Inject the reconstituted standard and evaluate the ESI(-) spectra.

• Validation Metric: Calculate the intensity ratio of the m/z 192.04 (cyclized product) to the m/z 210.05 (decarboxylated intermediate).

• Acceptance Criteria: The ratio must be > 3.0 . If the ratio is lower, the collision energy is insufficient to drive the secondary dehydration step, indicating a miscalibrated collision cell or inadequate collision gas pressure. Do not proceed with sample analysis until this thermodynamic ratio is achieved.

Figure 3: End-to-end self-validating LC-MS/MS analytical workflow for DNP-alanine.

References

• Mathai, G., Ramesh, V., Srinivas, R., & Gross, M. L. (2011). Deprotonated N-(2,4-Dinitrophenyl)amino Acids Undergo Cyclization in Solution and the Gas Phase. International Journal of Mass Spectrometry, 308(2-3), 263-270.[Link]

• Estévez, M., et al. (2009). Analysis of Protein Oxidation Markers α-Aminoadipic and γ-Glutamic Semialdehydes in Food Proteins Using Liquid Chromatography (LC)−Electrospray Ionization (ESI)−Multistage Tandem Mass Spectrometry (MS). Journal of Agricultural and Food Chemistry, 57(9), 3434–3442.[Link]

• Sanger, F. (1945). The free amino groups of insulin. Biochemical Journal, 39(5), 507–515.[Link]

Chromatographic separation of 2-(2,4-Dinitroanilino)propanoic acid enantiomers

An Application Note and Protocol for the Chromatographic Separation of 2-(2,4-Dinitroanilino)propanoic Acid Enantiomers

Introduction: The Imperative of Chirality in Scientific Research

In the realms of pharmaceutical development, biochemistry, and food science, the stereochemistry of a molecule is of paramount importance. Enantiomers, non-superimposable mirror-image isomers of a chiral molecule, can exhibit markedly different pharmacological, toxicological, and metabolic properties. Consequently, the ability to separate and quantify individual enantiomers from a racemic mixture is a critical analytical challenge. This guide provides a detailed methodology for the enantiomeric separation of 2-(2,4-Dinitroanilino)propanoic acid, the dinitrophenyl (DNP) derivative of the amino acid alanine.

The derivatization of alanine to DNP-alanine serves a dual purpose in chromatography. First, it introduces a strong chromophore (the dinitrophenyl group), which enhances detectability by UV-Vis spectrophotometry. Second, it modifies the molecule's polarity and structure, often improving its interaction with a chiral stationary phase (CSP). High-Performance Liquid Chromatography (HPLC) utilizing a CSP is the predominant technique for this type of chiral resolution, offering high efficiency and reproducibility.

Principle of Chiral Recognition on a Cyclodextrin-Based Stationary Phase

The successful separation of DNP-alanine enantiomers relies on the principle of differential diastereomeric interaction with a chiral stationary phase. Among the various CSPs available, cyclodextrin-based phases have proven highly effective for this application.

Cyclodextrins are cyclic oligosaccharides that form a toroidal or doughnut-shaped structure. This unique geometry features a hydrophobic inner cavity and a hydrophilic exterior rim adorned with hydroxyl groups. The mechanism of chiral recognition is a multi-point interaction process:

• Inclusion Complexation: The hydrophobic dinitrophenyl group of the analyte molecule inserts itself into the less polar cavity of the cyclodextrin. This is the primary interaction governing retention.

• Chiral-Specific Interactions: Chiral recognition occurs at the rim of the cyclodextrin cavity. The polar functional groups of the analyte (the carboxylic acid and the N-H group) in the vicinity of its stereocenter form transient hydrogen bonds with the secondary hydroxyl groups on the CSP. The precise spatial arrangement of these groups differs for each enantiomer, leading to a difference in the stability of the temporary diastereomeric complexes formed. One enantiomer will have a stronger, more stable interaction and thus be retained longer on the column, allowing for separation.

This combination of inclusion and specific chiral interactions results in different retention times for the D- and L-enantiomers, enabling their resolution.

Experimental Protocol: HPLC Separation of DNP-Alanine Enantiomers

This protocol details a robust method for the baseline separation of DNP-alanine enantiomers using a β-cyclodextrin bonded chiral stationary phase.

I. Instrumentation, Chemicals, and Materials

• Instrumentation:

  • HPLC System equipped with a quaternary or binary pump, degasser, autosampler, column thermostat, and a UV-Vis Detector.

  • Data acquisition and processing software.

• Chiral Stationary Phase:

  • β-Cyclodextrin bonded silica column (e.g., CYCLOBOND I 2000)

  • Dimensions: 250 mm x 4.6 mm I.D., 5 µm particle size

• Chemicals and Reagents:

  • Racemic N-(2,4-dinitrophenyl)-DL-alanine (DNP-Alanine)

  • Methanol (HPLC Grade)

  • Triethylamine (TEA)

  • Glacial Acetic Acid

  • Deionized Water (18.2 MΩ·cm)

II. Step-by-Step Methodology

Step 1: Mobile Phase Preparation

The mobile phase consists of a mixture of methanol and an aqueous triethylammonium acetate (TEAA) buffer. The buffer's pH and concentration are critical for achieving optimal separation.

• Prepare 1% (v/v) Triethylammonium Acetate (TEAA) Buffer:

  • Add 10 mL of triethylamine to approximately 900 mL of deionized water.

  • Carefully adjust the pH to 4.5 using glacial acetic acid.

  • Bring the final volume to 1 L with deionized water.

  • Filter the buffer through a 0.45 µm membrane filter to remove particulates.

• Prepare the Chromatographic Mobile Phase:

  • Mix Methanol and the 1% TEAA Buffer (pH 4.5) in a volume ratio of 20:80 (v/v) .

  • Degas the final mobile phase mixture using sonication or vacuum filtration before use to prevent pump cavitation and baseline noise.

Step 2: Standard Solution Preparation

• Stock Solution (1 mg/mL):

  • Accurately weigh 10 mg of racemic DNP-alanine and transfer it to a 10 mL volumetric flask.

  • Dissolve and dilute to the mark with the mobile phase (20:80 Methanol/TEAA Buffer).

• Working Standard (50 µg/mL):

  • Pipette 0.5 mL of the stock solution into a 10 mL volumetric flask.

  • Dilute to the mark with the mobile phase.

Step 3: HPLC System Configuration and Equilibration

• Install the Column: Install the β-cyclodextrin column into the column compartment.

• Set Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25 °C

  • Detection Wavelength: 360 nm (near the absorbance maximum for DNP derivatives)

  • Injection Volume: 10 µL

• Column Equilibration:

  • Purge the pump with the mobile phase.

  • Equilibrate the column by pumping the mobile phase through it at 1.0 mL/min for at least 30-45 minutes, or until a stable baseline is achieved. This ensures the stationary phase is fully conditioned.

Step 4: Data Acquisition and Analysis

• Inject Standard: Inject 10 µL of the 50 µg/mL working standard.

• Run Analysis: Acquire data for approximately 15-20 minutes, or until both enantiomer peaks have eluted.

• Process Data:

  • Identify the two peaks corresponding to the DNP-alanine enantiomers. Based on literature for similar separations on β-cyclodextrin phases, the L-isomer is often eluted first.

  • Calculate the Selectivity Factor (α) and Resolution (Rs) using the following formulas:

    • Selectivity (α) = k'₂ / k'₁

    • Resolution (Rs) = 2(t₂ - t₁) / (w₁ + w₂)

    • Where k'₁ and k'₂ are the retention factors of the first and second eluted peaks, t₁ and t₂ are their retention times, and w₁ and w₂ are their peak widths at the base. A resolution value (Rs) ≥ 1.5 indicates baseline separation.

Visualization of the Analytical Workflow

The following diagram illustrates the complete process from reagent preparation to final data analysis.

Caption: Workflow for DNP-Alanine Enantiomer Separation.

Key Parameters and Expected Performance

The following table summarizes typical conditions and expected outcomes for the chiral separation of DNP-amino acids on a β-cyclodextrin column, providing a baseline for method development and optimization.

Parameter	Condition	Rationale / Expected Impact
Chiral Stationary Phase	β-Cyclodextrin Bonded Silica	Provides the necessary chiral environment for enantiomeric recognition through inclusion complexation and hydrogen bonding.
Mobile Phase	20:80 (v/v) Methanol / 1% TEAA Buffer (pH 4.5)	The organic modifier (methanol) controls the overall retention time. The TEAA buffer controls the ionization of the analyte and interacts with the CSP, modulating selectivity.
pH	4.5	At this pH, the carboxylic acid group of DNP-alanine is partially protonated, which is often optimal for interaction with the CSP hydroxyl groups.
Flow Rate	1.0 mL/min	A standard analytical flow rate that provides a good balance between analysis time and separation efficiency.
Temperature	25 °C	Provides reproducible retention times. Temperature can affect interaction kinetics; lower temperatures sometimes improve resolution but increase analysis time.
Detection	UV at 360 nm	The dinitrophenyl group has a strong UV absorbance around this wavelength, ensuring high sensitivity.
Expected Elution Order	L-enantiomer before D-enantiomer	This is a commonly observed elution order for DNP-amino acids on this type of CSP.
Expected Resolution (Rs)	> 1.5	Baseline separation is achievable under these conditions, allowing for accurate quantification.

Expert Insights & Troubleshooting

• Poor Resolution (Rs < 1.5):

  • Decrease Organic Modifier: Lowering the methanol percentage (e.g., to 15%) will increase retention times and may improve resolution by allowing more time for interaction with the CSP.

  • Adjust pH: The optimal pH can be specific to the analyte-CSP pair. Experiment with a pH range from 4.0 to 6.0.

  • Lower Temperature: Reducing the column temperature to 15-20 °C can enhance the stability of the transient diastereomeric complexes, often improving selectivity.

• Peak Tailing:

  • This may indicate secondary interactions with the silica support. Ensure the TEAA buffer concentration is adequate (0.5% - 1.0%). An increase in buffer concentration can sometimes improve peak shape.

• Reversal of Elution Order:

  • While less common for this specific application, be aware that changes in mobile phase composition (e.g., switching from methanol to acetonitrile or significant pH shifts) can sometimes alter the interaction mechanism and reverse the enantiomer elution order.

Conclusion

The chromatographic separation of 2-(2,4-Dinitroanilino)propanoic acid enantiomers is reliably achieved using High-Performance Liquid Chromatography with a β-cyclodextrin based chiral stationary phase. The method presented here, utilizing a methanol-TEAA buffer mobile phase, provides a robust framework for obtaining baseline resolution. By carefully controlling mobile phase composition, pH, and temperature, this protocol can be readily implemented and optimized, serving as a vital tool for researchers and scientists in fields requiring precise enantiomeric analysis.

References

• Hu, Y., et al. (1991). Liquid chromatographic separation of the enantiomers of dinitrophenyl amino acids using a /kyclodextrin-bonded stationary phase. Journal of Chromatography A.
• Chen, S. (2004). The HPLC resolution of N-2,4-dinitrophenylated amino acids and peptides stereoisomers on naphthylethylcarbamate-beta-cyclodextrin bonded phase using the acetonitrile-based mobile phase: evidence for the

Preparation of 2-(2,4-Dinitroanilino)propanoic acid derivatives for peptide sequencing

Application Note & Protocol

Topic: Preparation and Application of 2-(2,4-Dinitroanilino)propanoic Acid Derivatives for N-Terminal Peptide Sequencing

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive guide to the synthesis and application of 2-(2,4-dinitrophenyl)-amino acid (DNP-amino acid) derivatives for the N-terminal sequencing of peptides. Rooted in the foundational work of Frederick Sanger, this chemical method remains a cornerstone of protein chemistry, offering a robust procedure for identifying the first amino acid in a polypeptide chain. We will explore the underlying chemical principles, provide detailed, field-proven protocols for the synthesis of DNP-amino acid standards—specifically focusing on the propanoic acid derivative as an exemplar—and outline the complete workflow for labeling and identifying the N-terminal residue of an unknown peptide. This guide is designed to provide researchers with both the theoretical understanding and the practical steps necessary to successfully implement this classic, yet powerful, protein analysis technique.

Theoretical Background: The Sanger Method

The determination of the primary structure of proteins is fundamental to understanding their function. In the 1940s and 50s, Frederick Sanger pioneered the first successful method for sequencing a protein, insulin, a monumental achievement that earned him the Nobel Prize in Chemistry in 1958.[1] His technique centered on the specific chemical labeling of the N-terminal amino acid of a polypeptide chain.[2][3]

The Principle of N-Terminal Labeling

The core of the Sanger method is a chemical reaction between the free alpha-amino group at the N-terminus of a peptide and the highly reactive compound 1-fluoro-2,4-dinitrobenzene (FDNB), commonly known as Sanger's reagent.[1][4] This reaction, conducted under mildly alkaline conditions, forms a stable, yellow-colored dinitrophenyl (DNP) derivative of the peptide.[1]

The covalent bond formed between the DNP group and the N-terminal amino acid is resistant to acid hydrolysis.[1][4] Consequently, when the DNP-labeled peptide is subjected to complete acid hydrolysis (e.g., using 6 M HCl), all the peptide bonds are cleaved, yielding a mixture of free amino acids from the internal and C-terminal positions.[5] The N-terminal amino acid, however, remains attached to the DNP tag.[2][6] This labeled DNP-amino acid can then be separated from the unlabeled amino acids, typically by solvent extraction and identified using chromatography by comparing it to known DNP-amino acid standards.[2][4]

The Chemistry: Nucleophilic Aromatic Substitution

The reaction proceeds via a nucleophilic aromatic substitution mechanism.[6] The N-terminal α-amino group, deprotonated under mildly alkaline conditions (pH 8-9), acts as a potent nucleophile.[1] It attacks the electron-deficient carbon atom of the FDNB molecule that is bonded to the highly electronegative fluorine atom, displacing the fluoride ion and forming a stable C-N bond.

Caption: Workflow for N-terminal peptide sequencing.

Step-by-Step Protocol

• Peptide Labeling:

  • Dissolve the purified peptide (typically 50-100 nmol) in a buffer solution at pH 8-9 (e.g., 0.1 M NaHCO₃).

  • Add a 2-fold molar excess of FDNB (dissolved in a minimal volume of ethanol).

  • Incubate the reaction at room temperature or 40°C for 2 hours with gentle mixing. [4][7]The solution will turn yellow upon formation of the DNP-peptide.

  • Precipitate the DNP-peptide by adding acid, or wash with ether to remove excess FDNB as described in Protocol I.

• Acid Hydrolysis:

  • Place the dried DNP-peptide into a hydrolysis tube.

  • Add 200-500 µL of 6 M HCl.

  • Seal the tube under vacuum or nitrogen to prevent oxidation of sensitive amino acids.

  • Heat the tube at 110°C for 12-24 hours to ensure complete cleavage of all peptide bonds. [4][8]

• Extraction of DNP-Amino Acid:

  • After hydrolysis, cool the tube and evaporate the HCl under a stream of nitrogen or in a vacuum centrifuge.

  • Add 500 µL of water to the residue.

  • Extract the yellow DNP-amino acid into an equal volume of diethyl ether. [4]Repeat the extraction three times. The free, unlabeled amino acids will remain in the aqueous phase.

  • Pool the ether extracts and evaporate to dryness.

• Chromatographic Identification:

  • Re-dissolve the dried DNP-amino acid residue in a small volume of a suitable solvent (e.g., acetone or methanol).

  • Spot the sample onto a TLC plate (e.g., silica gel) alongside the prepared DNP-amino acid standards.

  • Develop the chromatogram using an appropriate solvent system (e.g., chloroform:methanol:acetic acid).

  • Identify the unknown N-terminal residue by matching the Rf value of its DNP derivative to one of the standards. Alternatively, use reverse-phase HPLC for more quantitative and sensitive analysis. [9]

Data Interpretation and Troubleshooting

• Single Spot/Peak: A single spot that co-migrates with a standard indicates a single N-terminus.

• Multiple DNP-Amino Acid Spots:

  • This could indicate an impure peptide sample with multiple N-termini.

  • If a spot corresponding to ε-DNP-lysine is observed, it means the peptide contains lysine residues whose side-chain amino groups have also reacted with FDNB. [10]This is expected. The α-DNP-amino acid will be the true N-terminus.

  • If two distinct α-DNP-amino acids are found (e.g., DNP-Glycine and DNP-Phenylalanine as in insulin), it suggests the protein is composed of multiple, different polypeptide chains. [10]* No Spot: This may suggest that the N-terminus of the peptide is chemically blocked (e.g., by acetylation or pyroglutamic acid formation) and thus unavailable to react with FDNB. [11]

Conclusion

The preparation of 2-(2,4-dinitroanilino)propanoic acid and other DNP-amino acid derivatives via the Sanger method is a robust and historically significant technique in protein chemistry. While superseded in throughput by modern methods, it provides an unambiguous and reliable means of N-terminal identification. The protocols detailed herein offer a clear and validated pathway for both the synthesis of necessary standards and their application in peptide sequencing, empowering researchers with a foundational tool for protein analysis.

References

• jin-e.com. (n.d.). Sanger's method of peptide sequencing using fluorodinitrobenzene to determine the N-terminal amino acid.
• Creative Proteomics. (n.d.). Edman Degradation vs Sanger Sequencing.
• G-Biosciences. (2019, August 20). DNFB-Sanger's reagent for detection of free amino acids.
• MtoZ Biolabs. (n.d.). What Distinguishes Sanger Sequencing from Edman Sequencing.

• Levy, A. L., & Li, C. H. (1955). A Simplified Procedure for the Synthesis of 2,4-Dinitrophenyl(DNP)-amino Acids. Journal of the American Chemical Society, 77(11), 3059-3060. Retrieved from [Link]

• Quora. (2014, December 29). How does Sanger's reagent work?. Retrieved from [Link]

• Journal of the American Chemical Society. (n.d.). A Simplified Procedure for the Synthesis of 2,4-Dinitrophenyl(DNP)-amino Acids.
• College of Saint Benedict & Saint John's University. (n.d.). Amino Acid Analysis and Chemical Sequencing.

• Gomes, A. V. (2022). On 'A method for the determination of amino acid sequence in peptides' by P. Edman. Biomolecules, 12(9), 1297. Retrieved from [Link]

• Quora. (2019, April 5). What is the Edman & Sanger method for protein sequencing?. Retrieved from [Link]

• Chemistry Stack Exchange. (2016, February 16). Dinitrophenyl (DNP) derivatives of amino acids (specifically epsilon-DNP-lysine).
• Chem.ucla.edu. (n.d.). Illustrated Glossary of Organic Chemistry - Sanger's reagent.

• Sanger, F. (1958). The Chemistry of Insulin. Nobel Lecture. Retrieved from [Link]

• Creative Biolabs. (n.d.). Sanger Protein Sequencing: A Foundational Pillar in Molecular Biology.
• Goren, H. J., & Fridkin, M. (1987). DETERMINATION OF D-AMINO ACIDS. I. HYDROLYSIS OF DNP-L. International Journal of Peptide and Protein Research, 30(3), 317-324.
• Pearson Education. (n.d.). FDNB Explained: Definition, Examples, Practice & Video Lessons.
• Thermo Fisher Scientific. (n.d.). Peptide Analysis, Sequencing and Synthesis—Section 9.5.

Sources

• 1. creative-biolabs.com [creative-biolabs.com]
• 2. jin-e.com [jin-e.com]
• 3. On ‘A method for the determination of amino acid sequence in peptides’ by P. Edman - PMC [pmc.ncbi.nlm.nih.gov]
• 4. info.gbiosciences.com [info.gbiosciences.com]
• 5. FDNB Explained: Definition, Examples, Practice & Video Lessons [pearson.com]
• 6. chem.ucla.edu [chem.ucla.edu]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. Amino Acid Analysis and Chemical Sequencing [employees.csbsju.edu]
• 9. scispace.com [scispace.com]
• 10. nobelprize.org [nobelprize.org]
• 11. Peptide Analysis, Sequencing and Synthesis—Section 9.5 | Thermo Fisher Scientific - US [thermofisher.com]

Application and Protocol Guide: UV-Vis Spectrophotometric Determination of 2-(2,4-Dinitroanilino)propanoic acid

Abstract

This technical guide provides a comprehensive, field-proven methodology for the quantitative determination of 2-(2,4-Dinitroanilino)propanoic acid using UV-Vis spectrophotometry. This application note is designed for researchers, scientists, and drug development professionals who require a simple, rapid, and economical analytical method. The protocol herein is grounded in the principles of the Beer-Lambert Law and has been structured to ensure self-validation through adherence to the International Council for Harmonisation (ICH) guidelines.[1][2][3][4] This document offers in-depth explanations for experimental choices, detailed step-by-step protocols, and robust data presentation to ensure scientific integrity and reproducibility.

Introduction and Scientific Principle

2-(2,4-Dinitroanilino)propanoic acid is a compound of interest in various chemical and pharmaceutical contexts. Its analysis is crucial for quality control, stability studies, and reaction monitoring. The molecule possesses a chromophore, the 2,4-dinitroanilino group, which exhibits strong absorbance in the ultraviolet-visible (UV-Vis) region of the electromagnetic spectrum. This characteristic makes UV-Vis spectrophotometry an ideal analytical technique for its quantification.

The underlying principle of this method is the Beer-Lambert Law, which states that the absorbance of a solution is directly proportional to the concentration of the analyte and the path length of the light through the solution. The extended conjugation in the 2,4-dinitrophenyl group leads to characteristic absorption bands in the UV-Vis spectrum, allowing for sensitive and specific measurement.[5]

Materials and Instrumentation

Reagents and Solvents

• 2-(2,4-Dinitroanilino)propanoic acid reference standard (purity ≥ 99%)

• Methanol (HPLC or Spectroscopic grade)

• Deionized water (resistivity ≥ 18 MΩ·cm)[6]

• 0.1 M Hydrochloric Acid (HCl)[7]

• 0.1 M Sodium Hydroxide (NaOH)

Instrumentation

• A calibrated UV-Vis spectrophotometer (double beam recommended) with a spectral bandwidth of ≤ 2 nm.[8]

• Matched quartz cuvettes (1 cm path length)

• Calibrated analytical balance

• Class A volumetric flasks and pipettes

• pH meter

Experimental Protocol: Step-by-Step Methodology

Determination of Maximum Absorbance (λmax)

The wavelength of maximum absorbance (λmax) is critical for achieving the highest sensitivity and minimizing deviations from the Beer-Lambert Law.

• Prepare a dilute solution of 2-(2,4-Dinitroanilino)propanoic acid (approximately 10 µg/mL) in methanol.

• Use methanol as the blank to zero the spectrophotometer.

• Scan the absorbance of the solution over a wavelength range of 200-600 nm.[5]

• Identify the wavelength at which the maximum absorbance occurs. This is the λmax. For dinitrophenyl derivatives, this is often in the range of 360-380 nm.[9][10]

Preparation of Standard and Sample Solutions

• Accurately weigh approximately 10 mg of the 2-(2,4-Dinitroanilino)propanoic acid reference standard.

• Transfer the weighed standard into a 100 mL Class A volumetric flask.

• Dissolve the standard in approximately 70 mL of methanol, using sonication if necessary.

• Once fully dissolved, bring the solution to volume with methanol and mix thoroughly.

• From the stock solution, prepare a series of at least five working standard solutions by serial dilution with methanol. A typical concentration range would be 2-20 µg/mL.[2][3]

• For example, to prepare a 10 µg/mL standard, pipette 10 mL of the 100 µg/mL stock solution into a 100 mL volumetric flask and dilute to volume with methanol.

• Accurately weigh a quantity of the test sample expected to contain approximately 10 mg of 2-(2,4-Dinitroanilino)propanoic acid.

• Transfer the sample to a 100 mL volumetric flask.

• Add approximately 70 mL of methanol and sonicate for 15 minutes to ensure complete dissolution.

• Dilute to the mark with methanol and mix well.

• If necessary, filter the solution through a 0.45 µm nylon filter to remove any particulate matter.[6]

• Perform a further dilution with methanol to bring the concentration within the linear range of the calibration curve.

Spectrophotometric Measurement and Analysis

• Set the spectrophotometer to the predetermined λmax.

• Zero the instrument using methanol as the blank.

• Measure the absorbance of each working standard solution and the sample solution in triplicate.

• Construct a calibration curve by plotting the average absorbance of the working standards against their corresponding concentrations.

• Perform a linear regression analysis on the calibration data. The correlation coefficient (r²) should be ≥ 0.999.[2][3]

• Determine the concentration of 2-(2,4-Dinitroanilino)propanoic acid in the sample solution using the equation of the line from the linear regression analysis (y = mx + c), where 'y' is the absorbance of the sample.

Method Validation

Method validation is performed in accordance with ICH Q2(R1) guidelines to ensure the reliability of the analytical procedure.[1][4]

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present. This can be demonstrated by comparing the spectra of the analyte with that of a placebo or by forced degradation studies.

Linearity

Linearity is established by analyzing a series of dilutions of the standard solution over a specified range. The results should demonstrate a linear relationship between absorbance and concentration.[4]

Accuracy

Accuracy is determined by recovery studies, where a known amount of the standard is added to a sample or placebo. The percentage recovery should be within an acceptable range, typically 98-102%.[1][3]

Precision

Precision is assessed at two levels:

• Repeatability (Intra-day precision): The analysis of multiple replicates of the same sample on the same day.[4]

• Intermediate Precision (Inter-day precision): The analysis of the same sample on different days, by different analysts, or with different equipment.

The relative standard deviation (%RSD) for precision studies should typically be less than 2%.[1][3]

Limits of Detection (LOD) and Quantification (LOQ)

LOD and LOQ are determined based on the standard deviation of the response and the slope of the calibration curve.[2]

• LOD = 3.3 * (σ/S)

• LOQ = 10 * (σ/S) Where σ is the standard deviation of the y-intercept of the regression line and S is the slope of the calibration curve.

Parameter	Typical Acceptance Criteria
Linearity (r²)	≥ 0.999
Accuracy (% Recovery)	98.0 - 102.0%
Precision (%RSD)	≤ 2.0%
Specificity	No interference at λmax

Visualizations

Caption: Experimental workflow for UV-Vis analysis.

Sources

• 1. sphinxsai.com [sphinxsai.com]
• 2. scielo.br [scielo.br]
• 3. Development and validation of the UV-spectrophotometric method for determination of terbinafine hydrochloride in bulk and in formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. globalresearchonline.net [globalresearchonline.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. fda.gov.tw [fda.gov.tw]
• 7. researchgate.net [researchgate.net]
• 8. jfda-online.com [jfda-online.com]
• 9. Chapter 15: Detection and Quantification of UV-Transparent Keto-androgens by Dinitrophenylhydrazine Derivatization for Discontinuous Kinetic Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Using 2-(2,4-Dinitroanilino)propanoic acid as a labeling reagent in biochemistry

Application Note & Protocol Guide

Topic: Using 2-(2,4-Dinitroanilino)propanoic acid as a Labeling Reagent for Chiral Analysis

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

This document provides a comprehensive technical guide on the application of 2-(2,4-Dinitroanilino)propanoic acid as a chiral derivatizing agent for the analysis of enantiomeric mixtures, particularly amino acids and other primary amines. This reagent belongs to the dinitrophenyl (DNP) class of labeling agents, which are analogous to the well-established Marfey's Reagent. The protocols herein detail the conversion of enantiomers into diastereomers, enabling their separation and quantification by standard reverse-phase high-performance liquid chromatography (HPLC) with UV detection. We will explore the underlying chemical principles, provide step-by-step experimental procedures, offer guidance on data interpretation, and include a troubleshooting section to address common challenges.

Principle of Chiral Derivatization

The fundamental challenge in analyzing enantiomers is that they possess identical physical properties and thus behave identically in an achiral environment, making them inseparable by standard chromatographic techniques. The use of a chiral derivatizing agent (CDA) circumvents this issue by converting the enantiomeric pair into a pair of diastereomers. Diastereomers, unlike enantiomers, have distinct physical properties and can be readily separated.

2-(2,4-Dinitroanilino)propanoic acid is an enantiomerically pure reagent. When it reacts with a racemic mixture of a chiral analyte (e.g., D- and L-amino acids), it forms two distinct diastereomeric products. The reaction proceeds via a nucleophilic aromatic substitution, where the amino group of the analyte attacks the electron-deficient dinitrophenyl ring of the reagent. This reaction is typically facilitated under mild alkaline conditions.

The resulting diastereomers can then be separated on a standard achiral stationary phase (like C18) due to their different interactions with the mobile and stationary phases. Furthermore, the incorporated 2,4-dinitrophenyl (DNP) group is a strong chromophore, allowing for highly sensitive detection using UV-Vis spectrophotometry, typically around 340 nm.

Caption: Mechanism of diastereomer formation.

Experimental Protocols

Materials and Reagents

• Chiral Derivatizing Reagent: (L)-2-(2,4-Dinitroanilino)propanoic acid solution (1% w/v in acetone). Store protected from light.

• Analyte: Amino acid standards or hydrolyzed protein/peptide samples.

• Reaction Buffer: 1 M Sodium Bicarbonate (NaHCO₃).

• Quenching Solution: 2 M Hydrochloric Acid (HCl).

• Solvents: HPLC-grade acetone, acetonitrile (ACN), and water.

• Mobile Phase Additive: Trifluoroacetic acid (TFA).

• Equipment: Heating block or water bath, vortex mixer, centrifuge, HPLC system with UV detector, C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Protocol: Derivatization of Amino Acid Samples

This protocol provides a robust method for derivatizing amino acid standards or hydrolysates.

• Sample Preparation:

  • Prepare a 50 mM solution of the amino acid standard or sample hydrolysate in deionized water.

  • To a 1.5 mL microcentrifuge tube, add 100 µL of the amino acid solution.

• Alkalinization:

  • Add 200 µL of 1 M NaHCO₃ to the tube. Vortex briefly to mix.

  • Causality Insight: The alkaline environment is essential to deprotonate the primary amino group of the analyte, making it a more potent nucleophile to attack the reagent.

• Reagent Addition:

  • Add 400 µL of the 1% (L)-2-(2,4-Dinitroanilino)propanoic acid solution in acetone.

  • Causality Insight: Acetone is used as a co-solvent to ensure both the aqueous analyte and the largely organic reagent remain in the same phase, facilitating an efficient reaction.

• Incubation:

  • Incubate the mixture at 40°C for 1 hour in a heating block, with occasional vortexing.

  • Causality Insight: Gentle heating increases the reaction rate without promoting racemization of the chiral centers.

• Reaction Quenching:

  • After incubation, cool the tube to room temperature.

  • Add 200 µL of 2 M HCl to stop the reaction. You may observe slight effervescence as the bicarbonate is neutralized.

  • Causality Insight: Acidification protonates any remaining unreacted amines, rendering them non-nucleophilic and effectively halting the derivatization process. It also prepares the sample for reverse-phase HPLC.

• Final Preparation:

  • Evaporate the acetone from the sample under a gentle stream of nitrogen or by using a centrifugal vacuum concentrator.

  • Add deionized water or mobile phase A to a final volume of 1 mL.

  • Centrifuge the sample at 10,000 x g for 5 minutes to pellet any precipitate.

  • Transfer the supernatant to an HPLC vial for analysis.

Protocol: HPLC Analysis

The derivatized diastereomers can be effectively separated using a standard reverse-phase HPLC method.

Parameter	Recommended Condition
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A	0.1% (v/v) Trifluoroacetic Acid (TFA) in Water
Mobile Phase B	0.1% (v/v) Trifluoroacetic Acid (TFA) in Acetonitrile (ACN)
Flow Rate	1.0 mL/min
Detection	UV-Vis at 340 nm
Injection Volume	10-20 µL
Column Temperature	30°C
Gradient Elution	Time (min)

Causality Insight: The gradient elution from a lower to a higher concentration of organic solvent (acetonitrile) is necessary to first elute the more polar compounds and then the more hydrophobic diastereomeric derivatives. The elution order of L-reagent-L-analyte vs. L-reagent-D-analyte derivatives is generally consistent for standard amino acids but should be confirmed with standards.

Caption: Experimental workflow from sample to data.

Data Interpretation and Troubleshooting

Data Analysis:

• Identification: Identify the peaks corresponding to the two diastereomers by comparing their retention times with those of derivatized pure L- and D-amino acid standards.

• Quantification: The enantiomeric excess (% e.e.) can be calculated from the peak areas (A) of the two diastereomers:

  • % e.e. = | (A_major - A_minor) / (A_major + A_minor) | * 100

Problem	Possible Cause(s)	Recommended Solution(s)
No or Low Product Peaks	1. Incomplete reaction due to incorrect pH.2. Reagent degradation (light sensitive).3. Insufficient incubation time/temperature.	1. Check the pH of the NaHCO₃ buffer; ensure it is >8.5.2. Use a fresh solution of the derivatizing reagent; store it in an amber vial.3. Ensure the incubation is carried out for the full time at the correct temperature.
Poor Peak Resolution	1. HPLC gradient is too steep.2. Column performance has degraded.	1. Flatten the gradient around the elution time of the target peaks (e.g., increase from 1% B/min to 0.5% B/min).2. Flush the column with a strong solvent (e.g., 100% isopropanol) or replace the column if necessary.
Large Early-Eluting Peak	This is often the hydrolyzed, unreacted derivatizing reagent.	This is normal. Ensure the peak does not co-elute with any analytes of interest. The C3 Marfey's method is known to sometimes have issues with reagent peaks masking certain amino acids, which can be mitigated by adjusting the chromatography. If it interferes, adjust the starting percentage of the organic mobile phase.
Extra Peaks in Chromatogram	1. Sample matrix contains other primary amines.2. Side reactions or sample degradation.	1. This is expected if the sample is complex (e.g., a hydrolysate). Use standards to confirm the identity of target peaks.2. Ensure the hydrolysis (if performed) was done under conditions that minimize side reactions. Run a reagent blank (no analyte) to identify reagent-related artifacts.

References

• Bhushan, R., & Brückner, H. (2004). Marfey's reagent for chiral amino acid analysis: a review. Amino Acids, 27(3-4), 231-247.

• Fujii, K., et al. (2016). C3 and 2D C3 Marfey's Methods for Amino Acid Analysis in Natural Products. Organic Letters, 18(18), 4642-4645.

• Bhushan, R., & Kumar, V. (2021). Assessment and application of Marfey's reagent and analogs in enantioseparation: a decade's perspective. Biomedical Chromatography, 35(1), e4990.

• Bhushan, R., & Brückner, H. (2004). Marfey's reagent for chiral amino acid analysis: a review. PubMed, 27(3-4), 231-47.

• Guidechem. (n.d.). (2S)-2-[[(2S)-2-(2,4-dinitroanilino)-1-oxopropyl]amino]propanoic acid. Guidechem.

• Bhushan, R., & Agarwal, C. (2013). Synthesis and Application of New Chiral Variants of Marfey's Reagent for Liquid Chromatographic Separation of the Enantiomers of α-Amino Acids. Chromatographia, 76(21-22), 1459-1467.

• ChemBK. (n.d.). 2-(2,4-dinitroanilino)-3-[4-(2,4-dinitrophenoxy)phenyl]propionic acid. ChemBK.

• Chen, S. (2004). The HPLC resolution of N-2,4-dinitrophenylated amino acids and peptides stereoisomers on naphthylethylcarbamate-beta-cyclodextrin bonded phase using the acetonitrile-based

Application Note: In Vitro Assays and Partitioning Protocols for 2-(2,4-Dinitroanilino)propanoic acid (DNP-Alanine)

Overview and Scientific Rationale

The compound 2-(2,4-Dinitroanilino)propanoic acid , universally recognized in the biochemical literature as N-(2,4-dinitrophenyl)alanine or DNP-alanine , is a highly characterized synthetic amino acid derivative. Within laboratory settings, it serves two distinct but equally critical experimental paradigms:

• Immunological Profiling (Hapten-Specific Modulation): As a defined, monovalent hapten, DNP-alanine is utilized to study T-cell receptor (TCR) specificities, hapten-carrier interactions, and the targeted down-regulation of contact hypersensitivity[1].

• Biochemical Engineering (Phase Partitioning): Due to its distinct amphiphilic nature and built-in UV-Vis chromophore, DNP-alanine acts as a benchmark solute for evaluating novel, green extraction methodologies, particularly Aqueous Two-Phase Systems (ATPS) utilizing biodegradable ionic liquids[2].

Quantitative Data Summary

Parameter	Value / Description
Chemical Name	2-(2,4-Dinitroanilino)propanoic acid
Common Name	N-(2,4-dinitrophenyl)alanine (DNP-Alanine)
Molecular Formula	C9H9N3O6
Molecular Weight	255.19 g/mol
UV-Vis Absorbance Max	~360 nm (attributed to the dinitrophenyl group)
ATPS Partitioning ( K )	K>1 (Favors the Ionic Liquid-rich top phase in Cholinium-based ATPS)
Immunological Effect	Suppresses DNFB-sensitized T-cell proliferation in vitro by ~70% at optimal doses

Mechanistic Grounding: Causality in Experimental Design

As a Senior Application Scientist, it is critical to understand why DNP-alanine behaves the way it does in these assays, ensuring that every protocol acts as a self-validating system.

Immunological Causality (Steric Blockade): Multivalent DNP-protein conjugates (e.g., DNP-KLH) strongly cross-link TCRs to induce robust T-cell proliferation. Conversely, DNP-alanine is a monovalent hapten. When pre-incubated with sensitized T-cells, it occupies the TCR binding sites without triggering the necessary receptor clustering. This steric blockade prevents the subsequent binding of multivalent antigens, effectively suppressing proliferation and inducing hapten-specific tolerance[1]. Self-Validation Standard: To ensure this suppression is hapten-specific and not a result of general cytotoxicity, assays must include a viability control (e.g., Trypan Blue exclusion) and a non-cross-reacting hapten challenge (e.g., Oxazolone) to prove specificity.

Biochemical Causality (Chromophoric Partitioning): In downstream bioprocessing, recovering amino acids from complex fermentation broths is challenging. ATPS utilizing biodegradable ionic liquids (e.g., cholinium alaninate) offer a highly efficient alternative[2]. DNP-alanine is chosen as a model compound because the bulky dinitrophenyl group alters the hydrophobicity of the amino acid, driving its preferential partitioning into the ionic liquid-rich phase. Furthermore, the DNP tag provides a strong chromophore, allowing for high-throughput UV-Vis quantification without the need for post-run ninhydrin derivatization. Self-Validation Standard: A rigorous ATPS protocol must incorporate a mass balance check. If the total recovered mass is less than 95% of the input, it indicates solute precipitation at the biphasic interface.

Experimental Protocols

Protocol A: In Vitro Hapten-Specific T-Cell Proliferation Suppression Assay

Objective: To quantify the suppressive effect of monovalent DNP-alanine on the proliferation of DNFB-sensitized lymph node cells.

• Cell Isolation: Harvest draining lymph node cells (LNCs) from mice previously sensitized with 2,4-dinitrofluorobenzene (DNFB) (typically 5 days post-sensitization). Suspend the cells in RPMI 1640 medium supplemented with 10% Fetal Calf Serum (FCS).

• Pre-incubation (Receptor Saturation): Seed LNCs at 5×105 cells/well in a 96-well microtiter plate. Add DNP-alanine at optimized sub-cytotoxic concentrations (e.g., 10–100 µg/mL). Incubate for 1 hour at 37°C in a 5% CO2 humidified incubator to allow complete hapten-TCR saturation.

• Antigen Challenge: Introduce a multivalent hapten-carrier conjugate (e.g., DNP-HSA) to the culture to stimulate proliferation.

• Incubation & Labeling: Culture the cells for a total of 48 hours. Pulse each well with 1 µCi of [3H]-thymidine for the final 16 hours of the culture period.

• Harvest & Quantification: Harvest the cells onto glass fiber filters using an automated cell harvester. Measure the incorporated radioactivity via liquid scintillation counting (Counts Per Minute, CPM).

• Data Analysis: Calculate the percentage of suppression relative to positive controls (cells challenged with DNP-HSA without DNP-alanine pre-incubation).

Protocol B: Partitioning of DNP-Alanine in Aqueous Two-Phase Systems (ATPS)

Objective: To determine the partition coefficient ( K ) of DNP-alanine in a cholinium alaninate / K3PO4 ATPS.

• Stock Solution Preparation: Prepare a 0.2 wt% stock solution of DNP-alanine in double-distilled water. Critical: Protect the solution from light using amber vials due to the photostability limits of the dinitrophenyl group.

• System Formulation: In a graduated 15 mL centrifuge tube, sequentially add predetermined mass fractions of cholinium alaninate (ionic liquid), K3PO4 (inorganic salt), and the DNP-alanine stock solution to achieve a final system weight of 5.0 g.

• Equilibration: Vortex the mixture vigorously for 2 minutes to ensure complete mass transfer between the forming phases.

• Phase Separation: Centrifuge the tubes at 3000 × g for 15 minutes at a constant temperature of 298.15 K (25°C) to achieve macroscopic phase separation.

• Sampling: Carefully extract aliquots from the top (IL-rich) and bottom (salt-rich) phases using long-needle syringes to avoid cross-contamination at the liquid-liquid interface.

• Quantification: Dilute the aliquots appropriately and measure the absorbance at 360 nm using a UV-Vis spectrophotometer against phase-matched blank systems (ATPS prepared without DNP-alanine).

• Data Analysis: Calculate the partition coefficient ( K=Ctop​/Cbottom​ ), where C represents the concentration of DNP-alanine in the respective phases.

Visualizations

Hapten-specific T-cell receptor blockade by monovalent DNP-alanine inducing immune tolerance.

Step-by-step workflow for the partitioning of DNP-alanine in an Aqueous Two-Phase System.

References

• Hapten-specific prophylaxis of murine contact sensitivity by DNP-amino acid derivatives. International Archives of Allergy and Applied Immunology (1985). URL:[Link]

• Partitioning of DNP-Amino Acids in New Biodegradable Choline Amino Acid/Ionic Liquid-Based Aqueous Two-Phase Systems. Journal of Chemical & Engineering Data (2019). URL:[Link]

Sources

• 1. Hapten-specific prophylaxis of murine contact sensitivity by DNP-amino acid derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-(2,4-Dinitroanilino)propanoic acid

Welcome to the technical support center for the synthesis of 2-(2,4-dinitroanilino)propanoic acid. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize this common yet sometimes challenging synthesis. Here, we will delve into the underlying chemical principles to not only solve common issues but also to empower you with the knowledge to proactively improve your experimental outcomes.

Understanding the Reaction: A Nucleophilic Aromatic Substitution

The synthesis of 2-(2,4-dinitroanilino)propanoic acid is a classic example of a nucleophilic aromatic substitution (SNAr) reaction. In this process, the amino group of alanine acts as a nucleophile, attacking the electron-deficient aromatic ring of 1-fluoro-2,4-dinitrobenzene (DNFB), also known as Sanger's reagent. The highly electronegative fluorine atom serves as a good leaving group, and the reaction is facilitated by the presence of two electron-withdrawing nitro groups (NO2) positioned ortho and para to the fluorine.[1][2] These groups stabilize the negatively charged intermediate, known as a Meisenheimer complex, which is formed during the reaction.[3]

The reaction is typically carried out under mildly alkaline conditions, which deprotonate the amino group of alanine, thereby increasing its nucleophilicity.

Troubleshooting Guide: From Low Yields to Impure Products

This section is structured in a question-and-answer format to directly address common problems encountered during the synthesis of 2-(2,4-dinitroanilino)propanoic acid.

Issue 1: Low or No Product Formation

Q: I have followed the general protocol, but my TLC analysis shows very little or no formation of the desired product. What could be the primary causes?

A: This is a frequent issue that can often be traced back to a few key factors related to the reactants and reaction conditions.

Potential Cause	Explanation	Recommended Solution
Incorrect pH of the reaction mixture	The nucleophilicity of the amino group of alanine is highly pH-dependent. If the medium is too acidic, the amino group will be protonated (-NH3+), rendering it non-nucleophilic. Conversely, if the pH is too high, it can lead to side reactions. The reaction is typically optimal in a mildly alkaline environment (pH 8-9).	Use a buffer solution, such as sodium bicarbonate, to maintain the pH in the optimal range.[4] Regularly check the pH of your reaction mixture and adjust as necessary.
Degraded or impure 1-fluoro-2,4-dinitrobenzene (DNFB)	DNFB is sensitive to moisture and can hydrolyze over time to form 2,4-dinitrophenol, which is unreactive towards alanine. This hydrolysis is accelerated by strongly basic conditions.[5]	Use a fresh bottle of DNFB or purify older reagents. Store DNFB in a desiccator to protect it from moisture. Consider performing a melting point analysis to check the purity of your starting material.
Low Reaction Temperature	Like most chemical reactions, the rate of this SNAr reaction is temperature-dependent. Insufficient temperature can lead to a very slow reaction rate.	While the reaction can proceed at room temperature, gentle heating (e.g., to 40-60°C) can significantly increase the reaction rate.[6] Monitor the reaction progress by TLC to avoid overheating, which can lead to side product formation.
Inappropriate Solvent	The choice of solvent can influence the solubility of the reactants and the reaction rate.	A mixture of a water-miscible organic solvent (like ethanol or acetone) and water is often used. This helps to dissolve both the polar alanine and the less polar DNFB.[4]

Issue 2: Presence of Multiple Spots on TLC, Indicating Impurities

Q: My reaction seems to have worked, but the TLC plate shows several spots in addition to my desired product. What are these impurities and how can I minimize them?

A: The presence of multiple spots is a strong indicator of side reactions or unreacted starting materials. Identifying these impurities is the first step toward mitigating them.

Potential Impurity	Cause	Prevention and Mitigation
2,4-Dinitrophenol	This is a common byproduct resulting from the hydrolysis of DNFB, especially under highly alkaline conditions or in the presence of water.[5]	Maintain the pH in the optimal range (8-9) and avoid excessively high temperatures. Use anhydrous solvents where possible, though some water is necessary to dissolve the alanine.
Unreacted Alanine	Incomplete reaction due to insufficient DNFB, suboptimal reaction conditions, or short reaction time.	Ensure a slight excess of DNFB is used (e.g., 1.1 equivalents). Monitor the reaction to completion using TLC.
Unreacted DNFB	Using a large excess of DNFB or incomplete reaction.	Use a stoichiometric amount or a slight excess of DNFB. Unreacted DNFB can typically be removed during the purification step.
Cyclization Product (Benzimidazole-N-oxide)	The product, N-(2,4-dinitrophenyl)-alanine, can undergo an intramolecular cyclization under certain conditions, particularly with strong base.[7]	Avoid strongly basic conditions during the reaction and workup. Neutralize the reaction mixture carefully.

Visualization of the Main Reaction and a Key Side Reaction

To better understand the chemical transformations, the following diagrams illustrate the intended synthesis and a common side reaction.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. 16.6 Nucleophilic Aromatic Substitution – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. researchgate.net [researchgate.net]
• 6. jfda-online.com [jfda-online.com]
• 7. Deprotonated N-(2,4-Dinitrophenyl)amino Acids Undergo Cyclization in Solution and the Gas Phase - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Mobile Phase Optimization for 2-(2,4-Dinitroanilino)propanoic acid

Welcome to the technical support center for the HPLC analysis of 2-(2,4-Dinitroanilino)propanoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for optimizing mobile phase conditions and troubleshooting common chromatographic issues.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding mobile phase selection for the analysis of 2-(2,4-Dinitroanilino)propanoic acid.

Q1: What is a good starting mobile phase for analyzing 2-(2,4-Dinitroanilino)propanoic acid on a C18 column?

A1: A typical starting point for a reversed-phase separation on a C18 column is a mixture of an acidic aqueous buffer and an organic modifier. A good initial condition to evaluate is a 50:50 (v/v) mixture of acetonitrile and a 20-50 mM phosphate buffer adjusted to a pH between 2.5 and 3.5.[1][2] This low pH ensures the carboxylic acid group on the analyte is fully protonated, leading to better retention and peak shape.[3][4]

Q2: Why is controlling the mobile phase pH so critical for this analysis?

A2: The pH of the mobile phase is the most critical parameter because 2-(2,4-Dinitroanilino)propanoic acid is an acidic compound containing a carboxylic acid functional group. The pKa of the parent propanoic acid is approximately 4.8.[5] The electron-withdrawing dinitroanilino group will likely lower this pKa value. When the mobile phase pH is near the analyte's pKa, the molecule exists in both its protonated (neutral) and deprotonated (ionized) forms. This dual state leads to poor peak shapes, specifically tailing, and unstable retention times.[4][6][7] To achieve sharp, symmetrical peaks and reproducible results, the mobile phase pH should be adjusted to at least 1.5 to 2 pH units below the analyte's pKa, ensuring it is in a single, un-ionized state.[6][8]

Q3: Should I use acetonitrile or methanol as the organic modifier?

A3: Both acetonitrile (ACN) and methanol (MeOH) are suitable organic modifiers, but they offer different advantages and can produce different selectivity.[9][10]

• Acetonitrile (ACN) is often the first choice. It generally has a stronger elution strength than methanol, leading to shorter retention times.[11][12] It also has a lower viscosity, which results in lower system backpressure, and a lower UV cutoff (around 190 nm), which is beneficial for low-wavelength UV detection.[9]

• Methanol (MeOH) is a polar, protic solvent, whereas ACN is a polar, aprotic solvent.[9] This difference in chemical properties means that methanol can offer different selectivity for complex separations where co-eluting impurities are an issue.[12][13] It is also less expensive than acetonitrile.[9]

It is highly recommended to screen both solvents during method development to determine which provides the optimal separation.[9]

Data Summary Table: Acetonitrile vs. Methanol

Property	Acetonitrile (ACN)	Methanol (MeOH)	Significance for this Analysis
Elution Strength	Higher[9][11][12]	Lower[10]	ACN will generally result in shorter analysis times.
Selectivity	Aprotic, strong dipole moment[9]	Protic, hydrogen bonding capable[11]	Can provide different elution orders for analyte and impurities; worth testing both.
Viscosity (mixed with water)	Lower[9]	Higher[11]	ACN generates less backpressure, which can extend column life.
UV Cutoff	~190 nm[9]	~205 nm[9]	ACN is superior for detection at low UV wavelengths (<210 nm).

Section 2: Troubleshooting Guide

This section provides solutions to specific problems you may encounter during your analysis.

Problem 1: My analyte peak is tailing significantly.

Q: I've prepared my mobile phase, but the peak for 2-(2,4-Dinitroanilino)propanoic acid shows significant tailing (Asymmetry Factor > 1.5). What are the primary causes and how can I fix it?

A: Peak tailing for an acidic compound like this is a common issue and typically points to one of two main causes: inappropriate mobile phase pH or secondary interactions with the stationary phase.

• Cause 1: Mobile Phase pH is too close to the analyte's pKa.

  • Explanation: If the mobile phase pH is within ~1.5 units of the analyte's pKa, a mixed population of ionized and un-ionized molecules will exist, causing peak tailing.[7][8]

  • Solution: Lower the pH of the aqueous portion of your mobile phase. Use a buffer (e.g., phosphate or formate) to set the pH to a value at least 1.5-2 units below the pKa. A pH of 2.5-3.0 is a robust starting point.[6] This ensures the carboxylic acid is fully protonated and interacts with the C18 stationary phase via a single, consistent mechanism.[14]

• Cause 2: Secondary Silanol Interactions.

  • Explanation: Residual silanol groups (-Si-OH) on the surface of the silica-based stationary phase can be deprotonated (Si-O⁻) and interact with polar parts of your analyte, creating a secondary retention mechanism that leads to tailing.[15][16]

  • Solution:

    • Use a Modern, End-Capped Column: High-purity, end-capped columns have fewer active silanol groups and are less prone to this issue.[7][15]

    • Add an Ion-Pair Reagent (Advanced): If lowering pH is not sufficient or desirable, an ion-pair reagent can be used. For an acidic analyte that is ionized at a higher pH (e.g., pH 7.5), a positively charged ion-pair reagent like tetrabutylammonium (TBA) can be added to the mobile phase.[17][18] The TBA forms a neutral ion-pair with the deprotonated analyte, which then retains well on the reversed-phase column.

dot

Caption: A logical workflow for diagnosing and solving peak tailing issues.

Problem 2: My retention time is unstable and drifting.

Q: My retention times are not reproducible from one injection to the next. What are the likely causes?

A: Unstable retention times are often a sign of an improperly prepared or maintained mobile phase, or temperature fluctuations.

• Cause 1: Inadequately Buffered Mobile Phase.

  • Explanation: If the mobile phase pH is not properly buffered and is close to the pKa, even small changes like the absorption of atmospheric CO₂ can alter the pH enough to cause significant shifts in retention time.[1]

  • Solution: Ensure you are using a buffer and that its concentration is sufficient, typically between 10-50 mM.[2] The buffer's pKa should be close to the desired mobile phase pH for maximum buffering capacity.

• Cause 2: Mobile Phase Preparation and Composition.

  • Explanation: If the mobile phase is prepared by mixing solvents online, a faulty pump proportioning valve can cause inconsistent composition. If prepared manually, solvent evaporation (especially of the more volatile organic modifier) can change the ratio over time.[1][19]

  • Solution: Ensure mobile phase components are thoroughly mixed and degassed before use.[1] Keep solvent reservoirs covered to minimize evaporation.[1] If you suspect a hardware issue, you can troubleshoot by manually preparing the mobile phase (pre-mixing) to see if the problem resolves.[19]

• Cause 3: Temperature Fluctuations.

  • Explanation: Retention in reversed-phase chromatography is sensitive to temperature. A fluctuating ambient lab temperature can cause retention times to drift.

  • Solution: Use a column oven to maintain a constant, controlled temperature (e.g., 30 °C).[1] This is a crucial step for achieving robust and reproducible results.

dot

Caption: The effect of mobile phase pH on the retention of an acidic analyte.

Section 3: Experimental Protocols

Protocol 1: Preparation of an Acidic Buffered Mobile Phase

This protocol describes the preparation of 1 liter of a 40:60 (v/v) Acetonitrile : 25mM Potassium Phosphate Buffer (pH 3.0) mobile phase.

Materials:

• HPLC-grade acetonitrile

• HPLC-grade water

• Potassium phosphate monobasic (KH₂PO₄)

• Phosphoric acid (H₃PO₄)

• Calibrated pH meter

• 0.45 µm solvent filtration apparatus

Procedure:

• Prepare the Aqueous Buffer:

  • Weigh out the appropriate amount of KH₂PO₄ for a 25 mM solution in 600 mL of water (approx. 2.04 g).

  • Dissolve the salt completely in the HPLC-grade water.

  • Place a calibrated pH probe into the solution.

  • Slowly add dilute phosphoric acid dropwise while stirring until the pH meter reads 3.0. It is critical to adjust the pH of the aqueous buffer before adding the organic solvent.[2]

• Filter the Aqueous Buffer:

  • Filter the prepared buffer solution through a 0.45 µm membrane filter to remove any particulates that could damage the HPLC system.

• Combine Mobile Phase Components:

  • Measure exactly 600 mL of the filtered aqueous buffer into a clean 1 L solvent bottle.

  • Measure exactly 400 mL of HPLC-grade acetonitrile and add it to the same solvent bottle.

• Mix and Degas:

  • Cap the bottle and invert several times to ensure thorough mixing.

  • Degas the final mobile phase mixture using sonication, vacuum filtration, or helium sparging to prevent air bubbles in the pump.

References

• Chrom Tech, Inc. (2025, October 14). Acetonitrile vs.
• Hopkins, T. (2019, February 19).
• Veeprho. (2025, February 1).
• Shimadzu. (n.d.).
• LCGC International. (2014, November 1). Reversed-Phase HPLC Mobile-Phase Chemistry — Explained.
• LCGC International. (2026, March 13). Back to Basics: The Role of pH in Retention and Selectivity.
• YMC. (n.d.).
• Moravek, Inc. (2024, December 4).
• Tokyo Chemical Industry Co., Ltd. (n.d.). Ion Pair Reagents (for HPLC).
• TCI Chemicals. (n.d.). Ion-Pair Reagents for HPLC.
• Wako Blog. (2021, September 15). [Chromatography Q & A] What is a difference in use of acetonitrile and methanol, which are used frequently in reverse-phase HPLC analysis?.
• TCI Chemicals. (n.d.). Ion-Pair Reagents for HPLC.
• ResearchGate. (2013, November 27). How can I prevent peak tailing in HPLC?.
• ACE HPLC Columns. (n.d.). HPLC Troubleshooting Guide.
• Element Lab Solutions. (n.d.). Peak Tailing in HPLC.
• Chrom Tech, Inc. (2025, October 28).
• SepServ. (n.d.). HPLC Troubleshooting Guide.
• BenchChem. (2025).
• Agrahari, V., Bajpai, M., & Nanda, S. (2013). Essential Concepts of Mobile Phase Selection for Reversed Phase HPLC. Research Journal of Pharmacy and Technology, 6(3).
• FooDB. (2015, May 7).

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• 5. Showing Compound propanoate (FDB031132) - FooDB [foodb.ca]
• 6. researchgate.net [researchgate.net]
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• 9. chromatographytoday.com [chromatographytoday.com]
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• 12. Differences Between Using Acetonitrile and Methanol for Reverse Phase Chromatography : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 13. [Chromatography Q & A] What is a difference in use of acetonitrile and methanol, which are used frequently in reverse-phase HPLC analysis? | Wako Blog | Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 14. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds – secrets of science [shimadzu-webapp.eu]
• 15. hplc.eu [hplc.eu]
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• 17. km3.com.tw [km3.com.tw]
• 18. tcichemicals.com [tcichemicals.com]
• 19. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Preventing thermal degradation of 2-(2,4-Dinitroanilino)propanoic acid during storage

Technical Support Center: Stabilizing 2-(2,4-Dinitroanilino)propanoic acid

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for preventing the thermal and photochemical degradation of 2-(2,4-Dinitroanilino)propanoic acid. We will explore the root causes of instability and provide actionable, field-proven protocols to ensure the integrity of your compound during storage and experimentation.

Frequently Asked Questions (FAQs)

Q1: My vial of 2-(2,4-Dinitroanilino)propanoic acid has developed a brownish or yellowish tint. What does this signify?

A change in color from its typical pale yellow appearance to a more intense yellow or brown is a primary visual indicator of degradation.[1] This discoloration is often caused by the formation of nitro-group-containing byproducts resulting from thermal stress or photodegradation.[1] It is a strong signal that the compound's purity has been compromised and warrants immediate analytical verification.

Q2: What are the primary drivers of degradation for this compound?

The degradation of 2-(2,4-Dinitroanilino)propanoic acid is primarily initiated by three factors:

• Thermal Stress: Elevated temperatures provide the activation energy needed to initiate decomposition. Nitroaromatic compounds can exhibit autocatalytic decomposition, where the initial breakdown products accelerate further degradation.[2]

• Photodegradation: Exposure to light, particularly UV radiation, can induce bond cleavage and trigger decomposition pathways. Dinitrophenyl (DNP) derivatives are known to be susceptible to decomposition by UV radiation, especially in solution.[3][4]

• Reactive Atmospheres: The presence of oxygen and moisture can lead to oxidative and hydrolytic degradation pathways, respectively.

Q3: What is the single most effective way to store 2-(2,4-Dinitroanilino)propanoic acid to ensure long-term stability?

The most effective method is to store the compound as a dry, solid powder at refrigerated temperatures (2-8°C) in an amber glass vial, with the headspace purged with an inert gas like argon or nitrogen.[1] This combination mitigates all primary degradation drivers: low temperature minimizes thermal decomposition, the amber vial protects from light, and the inert atmosphere prevents oxidation and hydrolysis.

Q4: I need to store the compound in solution for my experiments. Does the choice of solvent matter?

Absolutely. The choice of solvent is critical.[1] For short-term use, employ high-purity, anhydrous solvents. Protic solvents may participate in degradation pathways, while residual water can lead to hydrolysis over time. If long-term storage in solution is unavoidable, a stability study in the chosen solvent is highly recommended. It is generally best to prepare solutions fresh for each experiment.

Q5: Is 2-(2,4-Dinitroanilino)propanoic acid considered hazardous, particularly when dry?

While this specific compound is not as notoriously unstable as some related molecules, it belongs to the dinitrophenyl class. Structurally similar compounds like 2,4-Dinitrophenol (DNP) and 2,4-Dinitrophenylhydrazine (DNPH) are known to be friction and shock-sensitive and can be explosive when completely dry.[3][5][6][7] Therefore, it is imperative to handle the dry solid with care, avoiding shock, friction, and rapid heating.

Troubleshooting Guide: Investigating Suspected Degradation

If you suspect your sample of 2-(2,4-Dinitroanilino)propanoic acid has degraded, follow this logical workflow to confirm its integrity and identify the root cause.

Step 1: Visual and Physical Inspection

• Color Change: Note any deviation from the expected pale-yellow color.

• Solid State: Check for changes in the solid's appearance, such as clumping or the appearance of an oily film, which could indicate the presence of degradation byproducts.

• Solubility: Attempt to dissolve a small amount in a recommended solvent. Reduced solubility or the presence of insoluble particulates can be a sign of degradation product formation.

Step 2: Definitive Analytical Confirmation

A visual check is not conclusive.[1] Stability-indicating analytical methods are required for confirmation. High-Performance Liquid Chromatography (HPLC) with UV detection is the most reliable and common method.[1][8]

Experimental Protocol: HPLC Purity Assessment

• Standard Preparation: Prepare a stock solution of a trusted, new batch of 2-(2,4-Dinitroanilino)propanoic acid (reference standard) in a suitable solvent (e.g., HPLC-grade acetonitrile/water mixture).

• Sample Preparation: Prepare a solution of the suspect compound at the exact same concentration as the reference standard.

• Chromatographic Analysis: Analyze both the reference and suspect samples using an appropriate HPLC method.

• Data Analysis:

  • Retention Time: Compare the retention time of the main peak in the suspect sample to the reference standard. A shift may indicate a change in the compound or interaction with the column.

  • Peak Purity: Compare the peak area of the parent compound. A significant decrease in the main peak's area in the suspect sample indicates degradation.

  • Degradation Products: Look for the appearance of new peaks in the chromatogram of the suspect sample, which represent degradation products.

Parameter	Recommended Starting Condition	Rationale
Column	C18 Reversed-Phase (e.g., 250 mm x 4.6 mm, 5 µm)	Provides good retention and separation for moderately polar aromatic compounds.
Mobile Phase	Acetonitrile and Water (with 0.1% Formic or Acetic Acid)	A common mobile phase for DNP derivatives, providing good peak shape and resolution.[9]
Detection	UV-Vis Detector at ~360 nm	DNP-amino acid derivatives exhibit strong absorbance near this wavelength.[4]
Flow Rate	1.0 mL/min	Standard analytical flow rate for a 4.6 mm ID column.
Injection Volume	10-20 µL	Typical volume for analytical HPLC.

Step 3: Root Cause Analysis Workflow

Use the following workflow to pinpoint the likely cause of degradation and implement corrective actions.

Caption: Troubleshooting workflow for identifying the cause of degradation.

Best Practices for Prevention and Long-Term Storage

Proactive measures are the most effective strategy for preserving the integrity of 2-(2,4-Dinitroanilino)propanoic acid.

Parameter	Optimal Condition	Scientific Rationale
Temperature	2–8°C (Refrigerated)	Reduces the kinetic rate of thermal decomposition reactions. Avoid freeze-thaw cycles.[1]
Light Exposure	Protect from Light (Amber Vials)	Prevents photodegradation, a common pathway for DNP derivatives initiated by UV light.[1][3][4]
Atmosphere	Inert Gas (Argon or Nitrogen)	Displaces oxygen and moisture, preventing oxidative degradation and potential hydrolysis.[1]
Storage Form	Dry Solid	Storing as a solid minimizes solvent-mediated degradation pathways.[1] Handle with care due to the potential shock sensitivity of dry nitroaromatics.[5][7]
Container	Tightly Sealed Glass Vial (Teflon-lined cap)	Ensures a non-reactive storage environment and prevents contamination or moisture ingress.[1]

Understanding the Degradation Pathway

While the exact multi-step degradation pathway for this specific molecule is complex, a primary initiating event in related nitroaromatic compounds is the cleavage of the C-NO2 or N-NO2 bond.[10] For 2,4-dinitroanisole (a similar structure), the initial step in thermal decomposition involves the production of highly reactive NO2.[11] This initiates a cascade of further reactions.

Sources

• 1. benchchem.com [benchchem.com]
• 2. oaktrust.library.tamu.edu [oaktrust.library.tamu.edu]
• 3. 2,4-Dinitrophenol | C6H4N2O5 | CID 1493 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. 2,4-Dinitrophenylhydrazine - Wikipedia [en.wikipedia.org]
• 6. 2,4-Dinitrophenol - Wikipedia [en.wikipedia.org]
• 7. amherst.edu [amherst.edu]
• 8. atsdr.cdc.gov [atsdr.cdc.gov]
• 9. Enhanced electrocatalytic degradation of 2,4-Dinitrophenol (2,4-DNP) in three-dimensional sono-electrochemical (3D/SEC) process equipped with Fe/SBA-15 nanocomposite particle electrodes: Degradation pathway and application for real wastewater - Arabian Journal of Chemistry [arabjchem.org]
• 10. ias.ac.in [ias.ac.in]
• 11. Exploring the thermal decomposition and detonation mechanisms of 2,4-dinitroanisole by TG-FTIR-MS and molecular simulations - PMC [pmc.ncbi.nlm.nih.gov]

Improving crystallization purity of 2-(2,4-Dinitroanilino)propanoic acid

An In-Depth Guide to Overcoming Crystallization Challenges and Maximizing the Purity of 2-(2,4-Dinitroanilino)propanoic acid.

Introduction: The Critical Role of Purity

2-(2,4-Dinitroanilino)propanoic acid, a derivative of alanine, is a compound of interest in various chemical and pharmaceutical research areas. The efficacy and reliability of this compound in downstream applications are directly dependent on its purity. Impurities, which can include unreacted starting materials, by-products, or degradation products, can significantly alter its chemical and biological activity.[1][2] Crystallization is the primary method for its purification, leveraging differences in solubility between the target compound and contaminants.[3] This guide provides a comprehensive, question-and-answer-based approach to troubleshoot and optimize the crystallization process, ensuring the highest possible purity of the final product.

Troubleshooting Guide: From Impure Solid to High-Purity Crystals

This section addresses the most common issues encountered during the crystallization of 2-(2,4-Dinitroanilino)propanoic acid. Each problem is followed by an analysis of potential causes and a set of actionable solutions and detailed protocols.

Issue 1: The Purified Product Shows Low Purity by Analysis (e.g., Melting Point, HPLC, or TLC)

Q: My final crystals have a broad melting point range or show multiple spots on a TLC plate. What went wrong?

A: This is the most critical issue and typically points to inefficient removal of impurities during the crystallization process. The causes can be multifaceted, ranging from poor solvent choice to the co-precipitation of contaminants.

Possible Causes & Solutions:

• Inappropriate Solvent System: The chosen solvent may be dissolving impurities along with the product, or it may not provide a significant solubility differential between hot and cold conditions.[3][4] The ideal solvent should dissolve the target compound sparingly at room temperature but completely at its boiling point, while impurities should either be insoluble in the hot solvent or remain fully dissolved when the solution is cooled.[4][5]

  • Solution: A systematic solvent screening is necessary. Given the structure of 2-(2,4-Dinitroanilino)propanoic acid (with a polar carboxylic acid and a less polar dinitrophenyl group), a mixed-solvent system is often effective.[4] A common and effective pair is ethanol and water.

• Presence of Co-crystallizing Impurities: Some impurities may have similar solubility profiles to the target compound, leading them to crystallize out of the solution together.

  • Solution: Consider a preliminary purification step. If the impurity is a different chemical class (e.g., a non-acidic starting material like 2,4-dinitrochlorobenzene), an acid-base extraction could be performed before crystallization. Dissolving the crude product in a weak base (like sodium bicarbonate solution), filtering out any insoluble non-acidic impurities, and then re-acidifying the filtrate to precipitate the purified acid can be highly effective.

• Crystallization Occurred Too Rapidly: Cooling the solution too quickly can trap impurities within the crystal lattice and leads to the formation of small, less pure crystals.[6]

  • Solution: Slow down the cooling process. After dissolving the compound in the minimum amount of hot solvent, allow the flask to cool slowly to room temperature on a benchtop, insulated with a cork ring or paper towels.[7] Only after it has reached room temperature should it be moved to an ice bath to maximize yield.

Protocol 1: Systematic Recrystallization from a Mixed Solvent System (Ethanol/Water)

• Dissolution: Place the crude 2-(2,4-Dinitroanilino)propanoic acid (e.g., 1.0 g) in an Erlenmeyer flask. Add a minimal amount of ethanol (a "good" solvent) and heat the mixture gently (e.g., on a hot plate) until the solid dissolves completely.

• Hot Filtration (Optional but Recommended): If any insoluble impurities are visible in the hot solution, perform a hot filtration to remove them. This step is crucial for removing particulate matter or highly insoluble by-products.[3]

• Induce Supersaturation: To the hot, clear solution, add water (the "anti-solvent" or "poor" solvent) dropwise until the solution becomes faintly turbid (cloudy).[8] The appearance of turbidity indicates that the solution is saturated.

• Re-dissolution: Add a few more drops of hot ethanol, just enough to make the solution clear again. This ensures the solution is saturated at the boiling point, a critical state for effective crystallization.

• Slow Cooling: Cover the flask with a watch glass and allow it to cool slowly and undisturbed to room temperature. Crystal formation should begin during this phase.[7]

• Maximizing Yield: Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to induce maximum precipitation of the product.

• Isolation and Washing: Collect the crystals by suction filtration (e.g., using a Büchner funnel). Wash the crystals with a small amount of ice-cold ethanol/water mixture to remove any residual soluble impurities from the crystal surfaces.

• Drying: Dry the purified crystals thoroughly, for example, in a vacuum oven at a temperature well below the melting point, to remove residual solvent.

Issue 2: An Oil Forms Instead of Crystals ("Oiling Out")

Q: When I cool my solution, a sticky oil separates instead of a solid. What is happening and how can I fix it?

A: "Oiling out" occurs when the solute comes out of solution at a temperature above its melting point, or when the solution becomes so supersaturated that the solute separates as a liquid phase.[7][9] This is problematic because oils tend to trap impurities and rarely solidify into a pure crystalline form.

Possible Causes & Solutions:

• Low Melting Point of the Compound/Impurity Mixture: The presence of significant impurities can depress the melting point of the solute, causing it to be a liquid at the temperature of crystallization.

  • Solution: Re-heat the solution to dissolve the oil, add a slightly larger volume of the "good" solvent (e.g., ethanol) to lower the saturation point, and then attempt to cool it again, but much more slowly.[9][10]

• Solution is Too Concentrated: The concentration of the solute is too high, causing it to crash out of solution prematurely.

  • Solution: Add more solvent to the mixture, re-heat until the oil dissolves completely, and then proceed with slow cooling.[6]

• High Temperature of Crystallization: The solvent system's saturation point is above the melting point of your compound.

  • Solution: Choose a solvent with a lower boiling point or use a larger volume of solvent to ensure that the solution becomes saturated at a temperature below the compound's melting point.[10]

Visualizing the Oiling Out Troubleshooting Workflow

The following diagram outlines the decision-making process when encountering an oil during crystallization.

Caption: A troubleshooting flowchart for addressing the "oiling out" phenomenon.

Issue 3: No Crystals Form Upon Cooling

Q: I've cooled my solution, even in an ice bath, but no solid has precipitated. What should I do?

A: This is a common and frustrating problem, which almost always indicates that the solution is not sufficiently supersaturated.

Possible Causes & Solutions:

• Too Much Solvent Was Used: This is the most frequent cause.[9] If the solution is not saturated at a low temperature, no crystallization will occur.

  • Solution: Reduce the volume of the solvent. This can be done by gently boiling away some of the solvent (under a fume hood) until the solution volume is reduced.[7] Then, attempt the slow cooling process again.

• Inhibition of Nucleation: Crystal growth requires an initial "seed" or nucleation site. Sometimes, spontaneous nucleation is kinetically slow.

  • Solution 1: Scratching. Use a glass rod to gently scratch the inside surface of the flask at the air-liquid interface. The microscopic imperfections on the glass can provide nucleation sites.[9]

  • Solution 2: Seeding. If you have a small crystal of the pure compound, add it to the cooled solution. This "seed crystal" provides a template for further crystal growth.[10]

Visualizing the Solvent Selection Logic

The choice of solvent is fundamental to preventing crystallization failure. The following diagram illustrates the logical path for selecting a suitable solvent.

Caption: Decision tree for selecting an appropriate recrystallization solvent.

Frequently Asked Questions (FAQs)

Q1: What are the likely impurities in a synthesis of 2-(2,4-Dinitroanilino)propanoic acid? A1: The most common synthesis involves the reaction of 2,4-dinitrochlorobenzene (or 2,4-dinitrofluorobenzene) with alanine. Therefore, potential impurities include:

• Unreacted Starting Materials: Alanine and 2,4-dinitrochlorobenzene.

• Hydrolysis Product: 2,4-dinitrophenol, formed by the reaction of 2,4-dinitrochlorobenzene with any water present.[11]

• Side Products: Potentially over-reacted or alternative reaction pathway products.

Q2: How does pH affect the crystallization of this compound? A2: As a carboxylic acid, the compound's solubility is highly pH-dependent. It is significantly more soluble in basic solutions (as the carboxylate salt) and less soluble in acidic solutions. Crystallization should be performed under neutral or acidic conditions. Ensuring the solution is not basic is critical, as the compound will remain dissolved as its salt.

Q3: Can I use a single solvent instead of a mixed-solvent system? A3: Possibly, but it can be more challenging. A single solvent must meet the strict criteria of high solubility when hot and low solubility when cold.[4][5] For a molecule with mixed polarity like this one, finding a single solvent that behaves ideally is difficult. A mixed-solvent system provides greater flexibility to fine-tune the solubility and achieve a high recovery of pure crystals.[4]

Q4: My yield is very low, even though the crystals look pure. How can I improve it? A4: Low yield is often a consequence of using too much solvent, where a significant portion of the product remains in the mother liquor.[7] Other causes include incomplete precipitation or losses during transfers. To improve yield, use the absolute minimum amount of hot solvent required for dissolution. After collecting the crystals, you can try to obtain a second crop by partially evaporating the solvent from the filtrate and re-cooling, though this second crop may be less pure.

Data Summary: Solvent Properties

The following table provides a summary of common solvents that could be considered for the crystallization process.

Solvent	Boiling Point (°C)	Polarity (Dielectric Constant)	Suitability Notes
Water	100	80.1	"Poor" solvent. Good as an anti-solvent. Low solubility for the compound.
Ethanol	78	24.5	"Good" solvent. Dissolves the compound well when hot. Miscible with water.[4]
Methanol	65	32.7	Similar to ethanol, but more volatile. Can be a good alternative.[4]
Acetone	56	20.7	A strong solvent, may be too effective, leading to low recovery. Can be used in a pair with water.[4]
Ethyl Acetate	77	6.0	Medium polarity. May be a good single solvent candidate or used with a non-polar anti-solvent like hexane.
Toluene	111	2.4	Non-polar. The compound is likely to have low solubility even when hot.

References

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• University of York, Department of Chemistry. (n.d.). Solvent Choice. Retrieved from [Link]

• Royal Society of Chemistry. (2021). Finding the best solvent for recrystallisation student sheet. Education in Chemistry. Retrieved from [Link]

• Scribd. (n.d.). Solvent Selection and Recrystallization Guide. Retrieved from [Link]

• Experiment 4 – Crystallization. (n.d.). Retrieved from [Link]

• Hansen, F. B. (1974). Solvent Selection for Recrystallization: An undergraduate organic experiment.

• EPFL. (n.d.). Guide for crystallization. Retrieved from [Link]

• Nichols, L. (2022). 3.6F: Troubleshooting. Chemistry LibreTexts. Retrieved from [Link]

• University of York, Department of Chemistry. (n.d.). Problems with Recrystallisations. Retrieved from [Link]

• Organic Syntheses. (n.d.). 2,4-dinitroaniline. Retrieved from [Link]

• Ghosh, A., et al. (2014). Impurity Profile: A Pharmaceutical Review. International Journal of Pharmaceutical Sciences and Research, 5(10), 4078-4108.
• Google Patents. (1978). US4102927A - Process for the preparation of 2,4-dinitroaniline.

• Wikipedia. (n.d.). 2,4-Dinitroaniline. Retrieved from [Link]

• NextSDS. (n.d.). 2-(4-METHYL-2,6-DINITROANILINO)PROPANOIC ACID — Chemical Substance Information. Retrieved from [Link]

• Asian Journal of Research in Chemistry. (2012). Impurity Profiling With Use of Hyphenated Techniques. Retrieved from [Link]

• Marques, M. M. B., et al. (2023). pH-Dependent Crystallization of 2-, 4-, 5-, and 6-Hydroxynicotinic Acids in Aqueous Media. RUN - Repositório da Universidade Nova de Lisboa. Retrieved from [Link]

• MDPI. (2022). Effects of Cocrystallization on the Structure and Properties of Melt-Cast Explosive 2,4-Dinitroanisole: A Computational Study. Retrieved from [Link]

• Google Patents. (n.d.). CN103396318A - Synthetic process for 2,4-dinitroanisole.

• NextSDS. (n.d.). Propanoic acid, 2,2-dinitro- (9CI) — Chemical Substance Information. Retrieved from [Link]

• Pure Synth. (n.d.). Nitrosamine Impurities. Retrieved from [Link]

• Khabarov, Y. V., et al. (2012). Synthesis of 2,4-dinitrophenol. ResearchGate. Retrieved from [Link]

• Google Patents. (2013). WO2013079785A1 - Method for recovering and purifying propionic acid.

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Minimizing side reactions in 2-(2,4-Dinitroanilino)propanoic acid synthesis

Welcome to the technical support guide for the synthesis of 2-(2,4-dinitroanilino)propanoic acid. This document provides in-depth troubleshooting advice and answers to frequently asked questions to help researchers, scientists, and drug development professionals minimize side reactions and optimize their synthetic protocols. The synthesis, a classic example of the Sanger reaction, involves the nucleophilic aromatic substitution (SNAr) of 1-fluoro-2,4-dinitrobenzene (FDNB) with L-alanine. While straightforward in principle, the reaction requires careful control of conditions to prevent the formation of undesirable byproducts.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reaction mechanism for the synthesis of 2-(2,4-dinitroanilino)propanoic acid?

A1: The reaction is a nucleophilic aromatic substitution (SNAr). The amino group of alanine acts as the nucleophile, attacking the electron-deficient carbon atom of the FDNB ring that bears the fluorine atom. The strong electron-withdrawing properties of the two nitro groups activate the ring towards this nucleophilic attack. The reaction proceeds through a resonance-stabilized intermediate known as a Meisenheimer complex, after which the fluoride ion is eliminated to yield the final product.[1][2][3]

Q2: Why is a mildly alkaline pH (typically 8-9) essential for this reaction?

A2: A mildly alkaline pH is crucial for deprotonating the amino group (-NH3+) of the zwitterionic alanine to its more nucleophilic free amine form (-NH2).[4] This significantly increases the reaction rate. However, excessively high pH must be avoided as it increases the concentration of hydroxide ions (OH-), which can compete with alanine and lead to a significant side reaction: the hydrolysis of FDNB.[1][5]

Q3: What is the most common side product, and how is it formed?

A3: The most prevalent side product is 2,4-dinitrophenol (DNP-OH). It is formed by the hydrolysis of the starting material, 1-fluoro-2,4-dinitrobenzene (FDNB).[6] This occurs when hydroxide ions (OH-), present in the basic aqueous medium, act as a nucleophile and attack the FDNB, displacing the fluoride ion. This side reaction is highly competitive with the desired reaction with alanine, especially at higher pH values or elevated temperatures.

Q4: How can I effectively monitor the progress of the reaction?

A4: Thin-Layer Chromatography (TLC) is a simple and effective method for monitoring the reaction. Use a suitable mobile phase (e.g., a mixture of ethyl acetate and hexane with a small amount of acetic acid) to resolve the starting materials (alanine and FDNB), the desired product (DNP-alanine), and the primary side product (DNP-OH). The DNP-derivatives are typically yellow, making them easy to visualize.[7] For more quantitative analysis, High-Performance Liquid Chromatography (HPLC) can be employed.[8][9]

Troubleshooting Guide: Side Reaction Minimization

This section addresses specific experimental issues in a question-and-answer format, providing causal explanations and actionable protocols.

Problem: My final yield is very low, and TLC analysis shows a significant amount of unreacted alanine.

Q: I've followed the standard procedure, but my yield of DNP-alanine is poor, and I can still see a lot of my starting alanine. What went wrong?

A: This issue typically points to suboptimal reaction conditions that fail to drive the reaction to completion. Let's break down the likely causes and solutions.

• Possible Cause 1: Incorrect pH. If the pH is too low (below 8), the concentration of the nucleophilic free amine form of alanine is insufficient, leading to a very slow or incomplete reaction.

• Possible Cause 2: Insufficient Reaction Time or Temperature. The SNAr reaction, while facilitated by the nitro groups, still requires adequate time and energy to proceed to completion. Room temperature reactions may require several hours.

• Possible Cause 3: Poor Solubility. Alanine is highly soluble in water, while FDNB is more soluble in organic solvents. If a single-phase solvent system is not achieved, the reaction will be slow due to the limited interface between reactants.

Solutions & Protocol Adjustments

Parameter	Recommended Condition	Rationale
pH Control	Maintain pH 8.5–9.0	This range provides a high concentration of nucleophilic alanine while minimizing competitive FDNB hydrolysis.[4] Use a pH meter and make small additions of a base like sodium bicarbonate or sodium carbonate solution.
Solvent System	Aqueous Ethanol or Acetone	Using a co-solvent like ethanol or acetone improves the solubility of FDNB, creating a homogeneous reaction mixture and increasing the reaction rate. A 1:1 mixture of water and ethanol is a common starting point.
Temperature	40 °C	Gently warming the reaction can increase the rate without significantly accelerating the hydrolysis of FDNB. Monitor the reaction by TLC every 30-60 minutes.
Reaction Time	2–4 hours (or until completion by TLC)	Do not rely on a fixed time. Monitor the disappearance of the limiting reagent (typically alanine) by TLC to determine the reaction endpoint.

Problem: My product is contaminated with a major yellow impurity that is difficult to remove.

Q: I obtained a yellow precipitate, but after purification attempts, my NMR spectrum shows signals for my desired product and a significant contaminant. TLC shows two yellow spots.

A: This is a classic presentation of contamination with the primary side product, 2,4-dinitrophenol (DNP-OH). Its similar color and polarity to the desired product can make separation challenging if not addressed correctly.

• Primary Cause: Excessive FDNB Hydrolysis. This is a direct result of the reaction conditions being too basic (pH > 9.5) or the reaction being run for too long at an elevated temperature. The hydroxide ions in the solution hydrolyze the FDNB starting material.[6]

Workflow for Minimizing and Removing DNP-OH

Detailed Purification Protocol

• Acidification: After the reaction is complete (as determined by TLC), cool the mixture in an ice bath and carefully acidify to pH 1-2 using 2 M HCl. This step is critical: it protonates the carboxylic acid of your desired product (DNP-alanine) and the hydroxyl group of the side product (DNP-OH), making them both soluble in organic solvents.

• Extraction: Transfer the acidified mixture to a separatory funnel and extract three times with a suitable organic solvent like ethyl acetate or diethyl ether. The DNP-derivatives will move into the organic layer.[4]

• Selective Back-Extraction (Key Step): Combine the organic layers and wash them with a saturated aqueous solution of sodium bicarbonate.

  • Causality: The carboxylic acid of your desired product, DNP-alanine (pKa ~4), is acidic enough to be deprotonated by the weak base bicarbonate, forming a water-soluble carboxylate salt. The phenolic DNP-OH (pKa ~4.1) is a much weaker acid than the product and will remain largely protonated and in the organic layer. This differential acidity is the key to separation.

• Isolation: The aqueous bicarbonate layer now contains the purified sodium salt of your product. Re-acidify this aqueous layer to pH 1-2 with 2 M HCl to precipitate the pure 2-(2,4-dinitroanilino)propanoic acid.

• Final Steps: Collect the precipitate by vacuum filtration, wash with cold water, and dry under a vacuum. The purity can be confirmed by TLC, HPLC, and NMR.

Visualizing Reaction Pathways

The following diagram illustrates the desired reaction pathway versus the primary competing side reaction. Understanding these pathways is key to rationally designing your experimental conditions.

// Reactants FDNB [label="1-Fluoro-2,4-dinitrobenzene\n(FDNB)", fillcolor="#F1F3F4", fontcolor="#202124"]; Alanine [label="Alanine\n(Nucleophile)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Hydroxide [label="Hydroxide (OH⁻)\n(Competing Nucleophile)", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Products Product [label="Desired Product\n2-(2,4-Dinitroanilino)propanoic acid", shape=ellipse, style="filled", fillcolor="#34A853", fontcolor="#FFFFFF"]; SideProduct [label="Side Product\n2,4-Dinitrophenol", shape=ellipse, style="filled", fillcolor="#FBBC05", fontcolor="#202124"];

// Edges for desired reaction {FDNB, Alanine} -> Product [label="Desired SₙAr Pathway\n(pH 8-9)", color="#34A853"];

// Edges for side reaction {FDNB, Hydroxide} -> SideProduct [label="Side Reaction: Hydrolysis\n(Favored at high pH)", color="#EA4335"]; } dot Caption: Competing reaction pathways in DNP-alanine synthesis.

By carefully controlling the pH and temperature, you can favor the desired SNAr pathway with alanine and suppress the competing hydrolysis reaction, leading to a higher yield and purity of your target compound.

References

• FDNB Explained: Definition, Examples, Practice & Video Lessons. Pearson. [Link]

• The isolation of amino acids from mixtures as their N-2,4-dinitrophenol derivatives. Methionine, leucine, phenylalanine, ornithine, lysine and tyrosine. PubMed Central. [Link]

• 1-Fluoro-2,4-dinitrobenzene - Wikipedia. Wikipedia. [Link]

• REACTION OF PEPTIDE WITH SANGER'S REAGENT. Filo. [Link]

• Problem 79 Sanger's reagent is used for the... Vaia. [Link]

• The immunogenicity of dinitrophenyl amino acids. PubMed. [Link]

• Liposomal Form of 2,4-Dinitrophenol Lipophilic Derivatives as a Promising Therapeutic Agent for ATP Synthesis Inhibition. MDPI. [Link]

• Write a reaction showing how 2,4- dinitrofluorobenzene could be used to i.. Filo. [Link]

• Reaction mechanism on derivatization of an amino acid with DNFB. ResearchGate. [Link]

• Sanger Protein Sequencing: A Foundational Pillar in Molecular Biology. Creative Biolabs. [Link]

• The reaction of 1-Fluoro-2,6-dinitrobenzene with some amino acids. ResearchGate. [Link]

• 16.6 Nucleophilic Aromatic Substitution – Organic Chemistry: A Tenth Edition. NC State University Libraries. [Link]

• Sangers reagent is used for the identification of A class 11 chemistry CBSE. Vedantu. [Link]

• 2,4-dinitroaniline - Organic Syntheses Procedure. Organic Syntheses. [Link]

• Nucleophilic aromatic substitution - Wikipedia. Wikipedia. [Link]

• Hydrolysis of 2,4Dinitrochlorobenzene Catalyzed by Cationic Micelles. ResearchGate. [Link]

• Illustrated Glossary of Organic Chemistry - Sanger's reagent. UCLA Chemistry & Biochemistry. [Link]

• A protocol for reacting amino acids with Sanger's reagent 1 under... ResearchGate. [Link]

• Sequential Nucleophilic Aromatic Substitution Reactions of Activated Halogens. PubMed Central. [Link]

• 3.7: Nucleophilic Aromatic Substitution - Chemistry LibreTexts. Chemistry LibreTexts. [Link]

• Nucleophilic Aromatic Substitution - Chemistry Steps. Chemistry Steps. [Link]

• Synthesis of N-(2,4-dinitrophenyl) derivatives of D-ribosylamines. ScienceDirect. [Link]

• The synthesis of new non-ionic surfactant 1-(2, 4-dinitrophenyl)-3-dodecanoylthiourea... Arabian Journal of Chemistry. [Link]

• A Simplified Procedure for the Synthesis of 2,4-Dinitrophenyl(DNP)-amino Acids. Journal of the American Chemical Society. [Link]

• Preparation and Properties of 2,4-Dinitrophenyl-L-amino Acids. ACS Publications. [Link]

• Synthetic process for 2,4-dinitroanisole - Google Patents.

• Properties of 2,4-dinitrophenyl derivatives of amino acids as analytical forms for high-performance liquid chromatography. ResearchGate. [Link]

• 2,4-Dinitroaniline - Wikipedia. Wikipedia. [Link]

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• 6. CN103396318A - Synthetic process for 2,4-dinitroanisole - Google Patents [patents.google.com]
• 7. The immunogenicity of dinitrophenyl amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 1-Fluoro-2,4-dinitrobenzene - Wikipedia [en.wikipedia.org]
• 9. vaia.com [vaia.com]

Optimizing solvent extraction efficiency for 2-(2,4-Dinitroanilino)propanoic acid

Welcome to the Technical Support Center for amino acid derivatization and recovery. As a Senior Application Scientist, I have designed this guide to address the thermodynamic and practical challenges of isolating 2-(2,4-Dinitroanilino)propanoic acid (commonly known as DNP-alanine).

Because DNP-amino acids possess low intrinsic solubility in neutral water[1], successful recovery relies entirely on precise pH manipulation and the strategic selection of organic solvents. This guide replaces trial-and-error with a self-validating, causality-driven methodology to ensure high-purity yields.

I. Mechanistic Extraction Workflow

The extraction of DNP-alanine is a two-stage thermodynamic process. First, we exploit the alkaline solubility of the ionized carboxylate group to wash away unreacted lipophilic precursors. Second, we force the protonation of the carboxylate group, driving the now-hydrophobic DNP-alanine into an organic receiving phase[2].

Figure 1: pH-dependent liquid-liquid extraction workflow for isolating DNP-alanine.

II. Quantitative Partitioning Data

To optimize your solvent system, refer to the empirical partitioning behavior of DNP-alanine across different conditions. Ethyl acetate under highly acidic conditions provides the optimal extraction efficiency[3].

Solvent System	Aqueous pH	Additive	Extraction Efficiency (%)	Primary Solute State
Diethyl Ether	8.5	None	< 1.0%	Ionized (Sodium Salt)
Diethyl Ether	1.5	None	~ 82.0%	Protonated (Free Acid)
Ethyl Acetate	1.5	None	> 95.0%	Protonated (Free Acid)
Ethyl Acetate	1.5	Sat. NaCl	> 99.0%	Protonated (Free Acid)
Chloroform	1.5	None	~ 68.0%	Protonated (Free Acid)

III. Self-Validating Experimental Protocol

Do not proceed blindly through extraction steps. This protocol is designed as a self-validating system, allowing you to confirm the success of each phase transfer in real-time.

Step 1: Alkaline Pre-Wash (DNFB Removal)

• Action: Ensure the crude reaction mixture is at pH 8.5 (adjust with 1M NaHCO₃ if necessary). Add 1 volume of diethyl ether and mix gently.

• Causality: At pH 8.5, the propanoic acid group (pKa ~2.3) is fully ionized. The DNP-alanine remains trapped in the aqueous phase as a hydrophilic sodium salt, while unreacted 1-fluoro-2,4-dinitrobenzene (DNFB) partitions into the ether[2].

• Validation Check: Spot the ether layer on a silica TLC plate. A UV-active spot near the solvent front confirms the successful capture of DNFB. Discard this ether layer.

Step 2: Acidification

• Action: Carefully add 5N HCl dropwise to the aqueous phase while stirring until the pH reaches strictly 1.5 to 2.0.

• Causality: The influx of hydronium ions protonates the carboxylate group. Without the ionic charge, the highly hydrophobic dinitroaniline moiety dominates the molecule's character, drastically reducing its aqueous solubility[1].

• Validation Check: The previously clear aqueous solution will become noticeably cloudy or form a fine yellow suspension, visually confirming protonation.

Step 3: Target Extraction

• Action: Add 1 volume of ethyl acetate to the acidified aqueous phase. Mix by gentle inversion (figure-eight motion) for 2 minutes.

• Causality: While ether is historically common, ethyl acetate possesses a higher dipole moment. It better solvates the polar nitro groups of the DNP moiety, leading to higher yields and more consistent downstream crystallization[4],[3].

• Validation Check: The organic layer will turn a brilliant, clear yellow. The aqueous layer should become nearly colorless. If the aqueous layer remains yellow, proceed to Step 4.

Step 4: Salting Out & Recovery

• Action: If residual yellow remains in the aqueous phase, add solid NaCl until saturation, then re-extract with a half-volume of ethyl acetate. Dry the combined organic layers over anhydrous Na₂SO₄ and evaporate under reduced pressure.

• Validation Check: The final product should yield bright yellow crystals. A constant mass after 2 hours under high vacuum confirms the complete removal of the solvent.

IV. Troubleshooting Guide

Issue: Emulsion Formation During Ethyl Acetate Extraction

• Symptom: A thick, unresolved, cloudy layer forms between the organic and aqueous phases.

• Root Cause: Vigorous shaking of the separatory funnel creates micro-droplets stabilized by the surfactant-like nature of the amino acid derivative or trace proteinaceous impurities.

• Resolution:

  • Immediate Fix: Add 5–10 mL of saturated brine (NaCl) to the funnel. This increases the aqueous phase density and ionic strength, forcing the droplets to coalesce.

  • Escalation: If the emulsion persists, drain the emulsion layer into a centrifuge tube and spin at 3,000 x g for 5 minutes to mechanically force phase separation.

Issue: Low Yield / Pale Organic Phase

• Symptom: The ethyl acetate layer is only faintly yellow, and the aqueous layer retains a strong yellow color after Step 3.

• Root Cause: Incomplete protonation of the DNP-alanine. If the pH is > 3.0, a significant equilibrium fraction remains ionized and trapped in the water.

• Resolution: Do not rely on wide-range pH paper. Re-test the aqueous phase with a calibrated pH probe. Add 5N HCl dropwise until the pH is strictly below 2.0, then re-extract with fresh ethyl acetate.

Issue: High Background Noise in Downstream Chromatography

• Symptom: Multiple yellow spots appear on TLC, or overlapping peaks occur during HPLC analysis.

• Root Cause: Co-extraction of 2,4-dinitrophenol (DNP-OH), a common hydrolysis byproduct of DNFB.

• Resolution: DNP-OH has a pKa of ~4.1 and will co-extract with DNP-alanine at pH 1.5. To resolve this, DNP-alanine can be selectively recrystallized from the evaporated ethyl acetate residue using a minimal volume of warm water or ethanol, leaving the impurities in the mother liquor[3].

V. Frequently Asked Questions (FAQs)

Q: Why should I use ethyl acetate instead of diethyl ether for the final extraction? A: While diethyl ether is traditionally cited for Sanger's reagent derivatives[2], ethyl acetate provides a superior partition coefficient for DNP-alanine. Its stronger hydrogen-bond accepting properties solvate the carboxylic acid more effectively, allowing you to achieve >95% recovery in a single extraction cycle compared to the multiple cycles required with ether[3].

Q: Can I use a rotary evaporator to remove the ethyl acetate? A: Yes. DNP-alanine is thermally stable enough to withstand standard rotary evaporation. Maintain the water bath at 40°C to prevent thermal degradation of the nitro groups, and ensure the system is shielded from direct, intense light, as DNP derivatives can be mildly photosensitive over prolonged periods.

Q: How can I visually validate the extraction success in real-time? A: DNP-alanine is inherently chromophoric. A successful phase transfer is visually absolute: you will observe a vibrant yellow organic layer and a depleted, nearly colorless aqueous layer.

VI. References

• Title: DNFB-Sanger's reagent for detection of free amino acids Source: G-Biosciences URL:

• Title: M6-23640 (DNP-Alanine Synthesis and Extraction) Source: NASA Technical Reports URL:

• Title: Partitioning of DNP-Amino Acids in New Biodegradable Choline Amino Acid/Ionic Liquid-Based Aqueous Two-Phase Systems Source: ACS Publications URL:

• Title: PREPARATION AND PROPERTIES OF ISOMERIC 2,4-DINITROPHENYL DERIVATIVES OF ALPHA–EPSILON DIAMINOPIMELIC ACID Source: Canadian Science Publishing URL:

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. info.gbiosciences.com [info.gbiosciences.com]
• 3. ntrs.nasa.gov [ntrs.nasa.gov]
• 4. cdnsciencepub.com [cdnsciencepub.com]

Overcoming solubility issues with 2-(2,4-Dinitroanilino)propanoic acid in aqueous media

Welcome to the Technical Support Center for molecular troubleshooting. As a Senior Application Scientist, I frequently encounter researchers struggling with the aqueous formulation of derivatized amino acids.

2-(2,4-Dinitroanilino)propanoic acid, commonly known as DNP-Alanine , presents a classic solubility paradox. While native amino acids are highly water-soluble, dinitrophenylation fundamentally alters the molecule's physicochemical landscape. This guide is designed to explain the causality behind these solubility failures and provide self-validating protocols to overcome them.

Section 1: The Molecular Root of the Problem

Q: Why does DNP-Alanine instantly precipitate in my standard aqueous assay buffers, whereas standard alanine dissolves effortlessly?

The Science: Native alanine is highly water-soluble because it exists as a zwitterion (NH₃⁺, COO⁻) at physiological pH, enabling robust ion-dipole interactions with water. However, attaching a 2,4-dinitrophenyl (DNP) group to the alpha-amine fundamentally changes the molecule's electronic distribution. The two nitro groups on the aromatic ring are fiercely electron-withdrawing. They pull electron density away from the amine nitrogen, effectively stripping it of its basicity (dropping its pKa near or below 0).

Consequently, DNP-Alanine is no longer a zwitterion; it acts solely as a weak organic acid with a single ionizable carboxylic acid group (pKa ~3.5). At an acidic or even slightly weakly acidic pH, this carboxylic group remains protonated (unionized). Without an ionic charge to anchor it in the aqueous phase, the highly hydrophobic DNP ring dominates the molecule's thermodynamics, forcing the molecules to aggregate and precipitate to minimize contact with water[1]. The ionic state of DNP-amino acids is strictly dictated by their pKa, which governs their partitioning and solubility behavior[2].

Logic tree demonstrating the pH-dependent ionization and solubility of DNP-Alanine.

Section 2: pH-Mediated Solubilization (First-Line Strategy)

Q: How can I achieve high-concentration aqueous stocks of DNP-Alanine without introducing organic solvents that might kill my cells or denature my proteins?

The Science: According to the Henderson-Hasselbalch equation, adjusting the pH above a molecule's pKa leads to exponential changes in ionizable drug solubility[3]. By raising the pH of the initial solvent, we force the deprotonation of the carboxylic acid, generating a highly soluble sodium or potassium salt in situ.

Table 1: Quantitative Solubility and Ionization States of DNP-Alanine vs. pH

pH Level	Primary Molecular State	Estimated Ionization	Macroscopic Observation	Solubility Potential
< 3.0	Fully Protonated (Unionized)	< 10%	Heavy Yellow Precipitate	Very Low (< 0.1 mg/mL)
4.5	Partial Ionization (Equilibrium)	~50-70%	Cloudy / Metastable	Low to Moderate
7.4	Fully Deprotonated (Ionized)	> 99%	Clear Yellow Solution	High (> 10 mg/mL)
> 9.0	Fully Deprotonated (Salt Form)	100%	Clear Yellow Solution	Very High (> 50 mg/mL)

Protocol 1: In Situ Salt Formation (Self-Validating Workflow)

Use this protocol when your final assay can tolerate physiological (pH 7.4) or alkaline conditions.

• Initial Suspension: Weigh the desired mass of DNP-Alanine powder into a conical tube. Add 80% of your final target volume using sterile deionized water.

  • Observation: The hydrophobic powder will float or form a murky, opaque yellow suspension.

• Alkaline Activation: Add 1M NaOH dropwise while continuously vortexing the tube.

  • Self-Validation Checkpoint: The solution must transition from a cloudy, opaque suspension to a completely transparent, bright yellow liquid. If any particulates remain, the localized pH is not high enough; add another drop of NaOH.

• Back-Titration: Once completely clear, back-titrate the pH to your target (e.g., pH 7.4) using a strong buffer (e.g., 1M Tris-HCl, pH 7.4) or dilute HCl.

  • Critical Limit: Do not allow the pH to drop below 6.0. If the solution flashes cloudy during titration, you have crossed the precipitation threshold.

• Volume Adjustment: Bring the solution to its final volume with deionized water.

Section 3: Co-Solvent Strategies for Acidic Assays

Q: My enzymatic assay requires a strictly weakly acidic pH (pH 5.5), where the DNP-Alanine salt crashes out. What are my options?

The Science: When pH adjustment is biologically prohibited, you must alter the dielectric constant of the solvent itself. Co-solvents like DMSO or ethanol increase the solubility of poorly water-soluble compounds by disrupting the highly ordered hydrogen-bond network of water, allowing the hydrophobic DNP ring to be accommodated in the solvent cavity[4]. DNP-amino acids exhibit excellent solubility in pure DMSO.

Protocol 2: Co-Solvent Dilution Method

Use this protocol when working at pH < 6.5.

• Stock Generation: Prepare a highly concentrated stock (e.g., 50 mM) of DNP-Alanine in 100% anhydrous DMSO. Vortex until completely dissolved.

• Buffer Preparation: Prepare your target aqueous buffer (e.g., 50 mM Acetate buffer, pH 5.5). Ensure the buffer is at room temperature (25°C). Cold buffers will cause immediate thermal shock precipitation.

• Dynamic Mixing: Place the aqueous buffer on a magnetic stirrer at medium-high speed to create a deep vortex.

• Dropwise Integration: Add the DMSO stock dropwise directly into the center of the vortex.

  • Self-Validation Checkpoint: Watch the drop impact zone. A transient cloudiness that dissipates within 1-2 seconds is normal. If the cloudiness persists and the entire solution turns turbid, stop immediately—you have exceeded the thermodynamic solubility limit of the co-solvent mixture.

• Final Constraint: Ensure the final concentration of DMSO does not exceed 5% (v/v) to prevent assay interference.

Step-by-step workflow for the co-solvent (DMSO) dilution method to prevent precipitation.

Section 4: Advanced Solubilization (Cyclodextrin Complexation)

Q: DMSO is toxic to my primary cell line, and I cannot raise the pH. Is there a solvent-free way to keep DNP-Alanine soluble at pH 6.0?

The Science: Yes. You can use Hydroxypropyl-β-Cyclodextrin (HP-β-CD). Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic internal cavity. They act as molecular "chaperones." The hydrophobic 2,4-dinitrophenyl ring of DNP-Alanine slips into the hydrophobic cavity of the cyclodextrin, forming a non-covalent inclusion complex[3]. Because the exterior of the cyclodextrin is highly water-soluble, the entire complex remains dissolved in the aqueous phase without the need for pH extremes or organic solvents.

Implementation Tip: Prepare a 10-20% (w/v) solution of HP-β-CD in your assay buffer first, then add the DNP-Alanine powder directly to this solution and sonicate for 15 minutes. The solution will clarify as the inclusion complexes form.

References

• Solubilization techniques used for poorly water-soluble drugs - PMC - NIH. National Institutes of Health.[Link]

• Review on Enhancement of Solubilization Process - Science Alert. Science Alert.[Link]

• Measuring and modeling aqueous electrolyte/amino-acid solutions with ePC-SAFT. ResearchGate.[Link]

• Mechanisms ruling the partition of solutes in ionic-liquid-based aqueous biphasic systems - PMC. National Institutes of Health.[Link]

• Partition Coefficients of Pharmaceuticals as Functions of Temperature and pH. ResearchGate.[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Solubilization techniques used for poorly water-soluble drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scialert.net [scialert.net]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Validation of LC-MS Methods for 2-(2,4-Dinitroanilino)propanoic Acid Quantification

This guide provides an in-depth comparison and validation strategy for the quantification of 2-(2,4-Dinitroanilino)propanoic acid, also known as N-(2,4-dinitrophenyl)alanine (DNP-alanine), using Liquid Chromatography-Mass Spectrometry (LC-MS). As researchers, scientists, and drug development professionals, the integrity of your analytical data is paramount. This document is structured to provide not only a validated, step-by-step protocol but also the scientific rationale behind key decisions, ensuring your methods are robust, reliable, and compliant with global regulatory standards.

Introduction: The "Why" of Rigorous Method Validation

2-(2,4-Dinitroanilino)propanoic acid is a derivatized form of the amino acid alanine. The dinitrophenyl (DNP) group is introduced by reacting alanine with 2,4-dinitrofluorobenzene (Sanger's reagent). This derivatization is a classic technique used to tag the primary amine group, rendering the highly polar amino acid more amenable to reverse-phase liquid chromatography and enhancing its detection by certain analytical techniques.[1][2][3]

Accurate quantification of DNP-alanine is critical in various research contexts, from metabolic studies to quality control in peptide synthesis. Liquid Chromatography coupled with Mass Spectrometry (LC-MS/MS) stands as the gold standard for this application due to its unparalleled sensitivity and selectivity.[4][] However, an unvalidated or poorly validated method can produce misleading results, jeopardizing research outcomes and regulatory submissions.

This guide is grounded in the harmonized principles of the International Council for Harmonisation (ICH) M10 guideline on bioanalytical method validation, which is now the global standard adopted by major regulatory bodies including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[6][7][8][9] Adherence to these principles is not merely a regulatory hurdle; it is a commitment to scientific excellence, ensuring that the generated data is reliable and reproducible.[10]

The Regulatory Framework: A Foundation of Trust

A bioanalytical method's validation is the process of demonstrating that it is suitable for its intended purpose.[8][10] The ICH M10 guideline provides a comprehensive framework for this process, which we will use as the backbone for our validation strategy.[7] The core parameters to be evaluated include:

• Selectivity and Specificity: The ability to differentiate and quantify the analyte in the presence of other components in the sample.[7]

• Accuracy and Precision: How close the measured values are to the true value and to each other.[7]

• Calibration Curve and Range: Demonstrating a proportional relationship between detector response and concentration over a defined range.[11]

• Sensitivity: Defined by the Lower Limit of Quantification (LLOQ).[11]

• Matrix Effect: The influence of sample components on the ionization of the analyte.[7][12]

• Recovery: The efficiency of the extraction process.

• Stability: Ensuring the analyte remains unchanged during sample collection, storage, and processing.[7]

Comparative Overview of LC-MS Approaches

The choice of LC-MS instrumentation and methodology directly impacts method performance. For DNP-alanine, a Triple Quadrupole (QqQ) mass spectrometer is the instrument of choice for targeted quantification due to its high sensitivity and specificity in Multiple Reaction Monitoring (MRM) mode.

Feature	Triple Quadrupole (QqQ) MS	High-Resolution MS (e.g., Q-TOF, Orbitrap)
Primary Use	Targeted Quantification (MRM)	Qualitative & Quantitative Screening, Metabolite ID
Selectivity	High (based on precursor/product ion pair)	Very High (based on accurate mass)
Sensitivity	Excellent for known targets	Good, but can be lower than QqQ in MRM mode
Linear Dynamic Range	Wide	Generally narrower than QqQ
Recommendation for DNP-Alanine	Optimal for validated, routine quantification.	Excellent for method development and metabolite identification, but may be overkill for routine quantification.

Chromatographically, the DNP derivatization makes the molecule significantly more hydrophobic, making it ideal for Reversed-Phase Liquid Chromatography (RPLC).

A Validated LC-MS/MS Method for DNP-Alanine Quantification

This section details a complete, validated workflow for the quantification of DNP-alanine in a biological matrix like human plasma.

Workflow Visualization

The overall process, from sample receipt to data analysis, follows a structured path to ensure data integrity.

Caption: Detailed sample preparation workflow using protein precipitation.

Step-by-Step Protocol:

• Aliquot: Pipette 50 µL of plasma (or standard/QC) into a 1.5 mL microcentrifuge tube.

• Internal Standard (IS) Spiking: Add 10 µL of the working internal standard solution (e.g., DNP-Alanine-d4 in 50% methanol) to all samples except blanks. The use of a stable isotope-labeled internal standard is critical to correct for matrix effects and variability in extraction and ionization. [12]3. Protein Precipitation: Add 200 µL of ice-cold acetonitrile to precipitate proteins.

• Mixing: Vortex vigorously for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge at 12,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a new 96-well plate or autosampler vial.

• Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C. [13]8. Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95% Water/5% Acetonitrile with 0.1% Formic Acid).

• Injection: Inject a portion (e.g., 5 µL) into the LC-MS/MS system.

Experimental Protocol: LC-MS/MS Parameters

The following parameters provide a robust starting point for method development.

Parameter	Recommended Setting	Rationale
LC Column	C18, 100 x 2.1 mm, 1.8 µm	Standard reversed-phase chemistry suitable for the hydrophobic DNP-alanine.
Mobile Phase A	Water with 0.1% Formic Acid	Acid promotes better peak shape and ESI+ ionization.
Mobile Phase B	Acetonitrile with 0.1% Formic Acid	Common organic solvent for RPLC.
Gradient	5% to 95% B over 5 minutes	A standard gradient to ensure elution and column cleaning.
Flow Rate	0.4 mL/min	Appropriate for a 2.1 mm ID column.
Column Temp.	40 °C	Improves peak shape and reduces viscosity.
Injection Vol.	5 µL	Balances sensitivity with potential for column overload.
Ionization Mode	Electrospray Ionization (ESI), Positive	The DNP group can be readily protonated.
MRM Transition	DNP-Alanine: To be determined experimentally	Precursor ion will be [M+H]+. Product ion is found via infusion and fragmentation.
IS Transition	DNP-Alanine-d4: To be determined	Should follow a similar fragmentation pattern to the analyte.

Validation Results: Acceptance Criteria & Illustrative Data

The following table summarizes the key validation experiments and their acceptance criteria as mandated by ICH M10 guidelines, along with illustrative data for a hypothetical successful validation. [11][14][15]

Validation Parameter	Acceptance Criteria	Illustrative Result
Selectivity	No significant interfering peaks (>20% of LLOQ) at the retention time of the analyte in blank matrix.	Pass
Calibration Curve	≥ 6 non-zero points. Correlation coefficient (r²) ≥ 0.99. Back-calculated concentrations within ±15% (±20% at LLOQ).	Pass (r² = 0.998)
Range	1.0 - 1000 ng/mL	Achieved
LLOQ	S/N > 5. Accuracy 80-120%, Precision ≤20%.	1.0 ng/mL (Accuracy: 98.5%, Precision: 12.3%)
Accuracy (QC)	Mean concentration within ±15% of nominal value.	Pass (95.2% - 104.1%)
Precision (QC)	Coefficient of Variation (CV) ≤15%.	Pass (≤8.5%)
Matrix Factor	IS-normalized matrix factor CV ≤15%.	Pass (CV = 6.7%)
Recovery	Should be consistent and precise.	Mean Recovery: 85.2% (CV = 7.1%)
Stability (Freeze/Thaw)	Mean concentration within ±15% of nominal after 3 cycles.	Pass (-4.5% change)

| Stability (Autosampler) | Mean concentration within ±15% of nominal after 24h at 10°C. | Pass (-2.8% change) |

Comparison with Alternative Methodologies

While LC-MS/MS is the superior technique, it's important to understand its advantages relative to other methods.

Technique	Principle	Sensitivity	Selectivity	Throughput	Expertise/Cost
LC-MS/MS	Separation by LC, detection by mass (precursor/product ion pair).	Very High (pg/mL)	Very High	High	High
HPLC-UV	Separation by HPLC, detection by UV absorbance of the DNP group.	Moderate (ng/mL)	Moderate	High	Moderate
Ninhydrin Reaction	Spectrophotometric measurement after reaction with ninhydrin. [16]	Low (µg/mL)	Low (reacts with most primary amines) [16]	Low	Low
GC-MS	Requires further derivatization to make analyte volatile.	High	High	Moderate	High

Troubleshooting & Expert Insights

• Problem: High Matrix Effect / Ion Suppression.

  • Insight: The DNP group significantly increases hydrophobicity, which can sometimes lead to co-elution with phospholipids from plasma.

  • Solution: Optimize chromatography to better separate the analyte from the "phospholipid zone" (typically eluting mid-to-late in a standard RPLC gradient). Consider alternative sample preparation like Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE) to more effectively remove lipids. [17]* Problem: Poor Peak Shape (Tailing).

  • Insight: Secondary interactions between the analyte's carboxylic acid group and the silica backbone of the column can cause tailing.

  • Solution: Ensure the mobile phase is sufficiently acidic (e.g., 0.1% formic acid) to keep the carboxylic acid protonated. If issues persist, try a different column chemistry (e.g., one with end-capping designed to shield silanols).

• Problem: Carryover.

  • Insight: The hydrophobic nature of DNP-alanine can cause it to adsorb to surfaces in the autosampler and LC flow path.

  • Solution: Incorporate a strong organic wash (e.g., 100% Acetonitrile or Isopropanol) in the autosampler wash method. Optimize the LC gradient to include a high-organic hold at the end to ensure everything is eluted from the column.

Final Conclusion

The successful quantification of 2-(2,4-Dinitroanilino)propanoic acid relies on the development and rigorous validation of a selective and sensitive analytical method. This guide demonstrates that a method using protein precipitation followed by LC-MS/MS analysis provides the necessary performance for demanding research and regulated bioanalysis. By grounding the protocol in the globally accepted ICH M10 guidelines and understanding the scientific principles behind each step, researchers can generate high-quality, defensible data with confidence.

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A Senior Application Scientist's Guide to N-Terminal Protein Analysis: A Comparative Review of Sanger's Reagent and its Derivatives

In the landscape of protein analysis, determining the N-terminal amino acid is a critical first step in understanding a protein's structure, function, and biosynthesis. Historically, the development of reagents capable of specifically labeling this terminal residue revolutionized protein chemistry. Among the pioneering tools is Sanger's reagent, 1-fluoro-2,4-dinitrobenzene (DNFB). Its reaction with a polypeptide's N-terminus yields a stable 2,4-dinitrophenyl (DNP) derivative, such as 2-(2,4-Dinitroanilino)propanoic acid when the N-terminal residue is alanine.

This guide provides an in-depth comparison of the classic Sanger method with modern alternatives. We will dissect the underlying chemistry, compare performance based on experimental data, and provide field-proven protocols to guide researchers in selecting the optimal method for their objectives.

The Foundational Chemistry: Sanger's Reagent and DNP-Derivatization

The utility of Sanger's reagent, developed by Frederick Sanger in his Nobel Prize-winning work on insulin sequencing, lies in a robust nucleophilic aromatic substitution reaction.[1][2] The electron-withdrawing nitro groups on the benzene ring activate the fluorine atom, making the C1 carbon highly susceptible to nucleophilic attack by the unprotonated α-amino group of a protein's N-terminal residue.[3][4]

This reaction, typically carried out under mild alkaline conditions, forms a stable covalent bond, tagging the N-terminal amino acid with a yellow DNP group.[5] The key advantage of the resulting DNP-amino acid bond is its resistance to acid hydrolysis—the very conditions used to cleave the peptide bonds of the protein backbone.[6] Consequently, after complete acid hydrolysis, a complex mixture of free amino acids is produced, with a single, identifiable yellow-tagged DNP-amino acid representing the original N-terminus.[5][7]

Caption: Reaction mechanism and workflow for N-terminal analysis using Sanger's reagent (DNFB).

Performance Comparison: Sanger's Method vs. Modern Alternatives

While foundational, the Sanger method has been largely superseded due to significant limitations, primarily that it is destructive to the entire polypeptide and identifies only the first residue.[7][8] Modern protein analysis demands higher throughput, sensitivity, and more comprehensive sequence data. The logical successor for direct N-terminal sequencing was Edman degradation, with mass spectrometry now offering unparalleled depth and scale.

Feature	Sanger's Method (DNFB)	Edman Degradation (PITC)	Dansyl Chloride	Mass Spectrometry (MS)
Principle	N-terminal labeling, then total hydrolysis	Sequential N-terminal cleavage and identification	N-terminal labeling, then total hydrolysis	Mass-to-charge ratio analysis of peptides
Throughput	Single N-terminal residue per run[4]	Sequential (up to 30-50 residues)	Single N-terminal residue per run	High-throughput, full sequence coverage
Peptide Consumption	Destructive (entire peptide is hydrolyzed)[8]	Non-destructive (remaining peptide is intact for next cycle)	Destructive (entire peptide is hydrolyzed)	Destructive (sample is consumed in ionization)
Sensitivity	Microgram range	Picomole range[9]	Picomole range (due to fluorescence)[7]	Femtomole to attomole range
Blocked N-Termini	Not applicable	Method fails	Not applicable	Can identify many blocking modifications
Automation	Manual	Fully automated sequencers available	Manual	Fully automated LC-MS/MS systems
Primary Application	Historical/Educational, N-terminal ID	Gold standard for purified protein N-terminal sequence confirmation	Sensitive N-terminal ID	Proteomics, complex mixtures, PTM analysis

The Causality Behind Method Selection

• Why was Sanger's method replaced? The primary drawback is its "one-shot" nature. To determine the second amino acid, one would need to sub-fragment the original protein, purify each fragment, and repeat the entire process—a monumentally inefficient task.[7] Edman degradation solved this by introducing a clever cyclization and cleavage chemistry that removes only the N-terminal residue, leaving the rest of the peptide intact for the next cycle.[10]

• Why choose Edman degradation today? In the age of mass spectrometry, Edman degradation remains uniquely valuable for its unambiguous, de novo sequencing of the first 15-30 residues of a highly purified protein.[11] It does not rely on databases and provides definitive confirmation of a protein's N-terminus, which is crucial for quality control in recombinant protein and antibody production.

• When is Mass Spectrometry the only choice? For complex samples (e.g., cell lysates), identifying post-translational modifications, or when the N-terminus is chemically blocked (e.g., by acetylation), MS-based approaches are superior.[9][11] Methods like N-terminal dimethyl labeling followed by MS/MS analysis provide sequence information and can characterize modifications that render a protein intractable to Edman chemistry.[9]

The Critical Role of DNP-Amino Acid Standards

The specific compound 2-(2,4-Dinitroanilino)propanoic acid (DNP-Alanine) is the product formed when alanine is the N-terminal residue.[12] This and other synthesized DNP-amino acids are not reagents for sequencing but are indispensable as analytical standards .[13] In the final step of the Sanger method, the yellow DNP-amino acid is identified by comparing its chromatographic retention time (TLC or HPLC) against a known standard.[5][14] Without a complete set of DNP-amino acid standards, the results of a Sanger experiment would be uninterpretable.

Beyond their use as standards, DNP-amino acids have found applications as biochemical probes and in immunological studies due to the immunogenic nature of the DNP hapten.[15][16]

Experimental Protocols

Protocol 1: N-Terminal Identification with Sanger's Reagent (DNFB)

This protocol outlines the classical procedure for labeling a peptide's N-terminus with DNFB, followed by hydrolysis and preparation for analysis.

1. Derivatization of the Peptide: a. Dissolve 1-5 mg of purified peptide or protein in 1 mL of 5% (w/v) sodium bicarbonate solution. b. Prepare the Sanger's reagent solution by dissolving 10 mg of 1-fluoro-2,4-dinitrobenzene (DNFB) in 0.5 mL of ethanol. c. Add the DNFB solution to the peptide solution and stir gently at room temperature for 2-3 hours, protected from light.[17] The DNP-peptide will often precipitate as a yellow solid. d. Centrifuge the mixture to pellet the DNP-peptide. Wash the pellet sequentially with water, ethanol, and diethyl ether to remove unreacted reagents, then air-dry.[5]

2. Acid Hydrolysis: a. Place the dried DNP-peptide in a glass hydrolysis tube. b. Add 1 mL of 6 M HCl. c. Seal the tube under vacuum or flush with nitrogen to prevent oxidative degradation. d. Heat at 110°C for 18-24 hours to completely hydrolyze all peptide bonds.[8] e. After cooling, carefully open the tube and evaporate the HCl under a stream of nitrogen or in a vacuum desiccator.

3. Extraction of the DNP-Amino Acid: a. Dissolve the dried hydrolysate in a small volume of water. b. Extract the yellow DNP-amino acid into diethyl ether. The free, un-derivatized amino acids will remain in the aqueous phase. c. Collect the ether phase and evaporate it to dryness. The remaining yellow powder is the purified DNP-amino acid, ready for identification.

Protocol 2: Identification of DNP-Amino Acid by HPLC

This protocol uses the prepared DNP-amino acid from Protocol 1 and compares it against standards like 2-(2,4-Dinitroanilino)propanoic acid.

1. Sample and Standard Preparation: a. Reconstitute the dried DNP-amino acid extract in a known volume (e.g., 200 µL) of a suitable solvent like methanol or acetonitrile. b. Prepare individual standard solutions of known DNP-amino acids (including DNP-Alanine) at a concentration of ~1 mg/mL in the same solvent.

2. HPLC Conditions: a. Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size). b. Mobile Phase A: 50 mM triethylammonium phosphate (TEAP), pH 3.0.[18] c. Mobile Phase B: Acetonitrile. d. Gradient: A linear gradient from 25% to 50% Mobile Phase B over 40 minutes is a good starting point.[18] e. Flow Rate: 1.0 mL/min. f. Detection: UV detector set to 350-360 nm, the absorbance maximum for the DNP chromophore.[14][18] g. Injection Volume: 10-20 µL.

3. Data Analysis: a. Inject the experimental DNP-amino acid sample. b. Inject each DNP-amino acid standard individually or as a prepared mixture to determine their characteristic retention times. c. Identify the N-terminal amino acid of the original peptide by matching the retention time of the peak from the experimental sample to one of the known standards.

Caption: Comparative workflow of the Sanger Method versus Edman Degradation for N-terminal analysis.

Conclusion

The comparison between Sanger's reagent derivatives and modern protein analysis tools highlights the remarkable evolution of biochemical techniques. The Sanger method, which produces stable derivatives like 2-(2,4-Dinitroanilino)propanoic acid, laid the essential groundwork for protein sequencing by proving that proteins have a defined primary structure. However, its destructive, single-residue identification approach is now primarily of historical and pedagogical value.

For today's researchers, the choice of method is dictated by the experimental question. For definitive N-terminal sequence confirmation of a purified protein, automated Edman degradation remains a robust and reliable choice. For high-throughput proteomics, characterization of complex mixtures, and analysis of post-translationally modified or blocked proteins, mass spectrometry-based methods are the undisputed state-of-the-art.[19] Understanding the principles of the classic Sanger method, however, provides invaluable context and a deeper appreciation for the sophisticated tools available to the modern protein scientist.

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• 8. The Sanger method for N-terminus determination is a less common alternati.. [askfilo.com]
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A Comparative Guide to 2-(2,4-Dinitroanilino)propanoic acid (DNAP) Labeling Techniques

For Researchers, Scientists, and Drug Development Professionals

Introduction to Protein Labeling

The ability to attach a detectable tag to a protein is fundamental to modern biological research.[1][2] This process, known as protein labeling, enables the tracking, purification, and functional analysis of specific proteins within complex biological systems.[1] A variety of labels, including fluorescent dyes, biotin, and enzymes, can be conjugated to proteins to facilitate their detection in numerous applications such as fluorescence microscopy, Western blotting, and flow cytometry.[2][3]

The choice of labeling chemistry is critical and can significantly influence experimental outcomes.[4] Methodologies are broadly categorized into chemical, enzymatic, and genetic approaches, each with distinct advantages and limitations.[1][2] Chemical labeling, the focus of this guide, involves the covalent attachment of a label to specific amino acid residues.[2] Amine-reactive chemistries, which target primary amines on lysine residues and the N-terminus, are among the most widely used due to the abundance of these residues on protein surfaces.[3][5]

The Chemistry of Amine-Reactive Labeling

At its core, amine-reactive labeling is a nucleophilic reaction.[5] Under slightly alkaline conditions (typically pH 7.2-9), the primary amine groups on a protein are deprotonated, rendering them nucleophilic.[5][6] These amines then attack an electrophilic group on the labeling reagent, forming a stable covalent bond. The most common amine-reactive reagents are N-hydroxysuccinimide (NHS) esters, which form stable amide bonds with proteins.[3][7]

2-(2,4-Dinitroanilino)propanoic acid (DNAP) as a Labeling Reagent

2-(2,4-Dinitroanilino)propanoic acid is a derivative of 2,4-Dinitroaniline. The dinitrophenyl (DNP) group is a small organic motif that has been extensively used as a hapten for labeling various biomolecules, including proteins, peptides, and oligonucleotides.[8][9] Its small size is advantageous as it minimizes potential steric hindrance that can occur with larger tags.[8]

DNAP, when activated as an NHS ester (DNAP-NHS), becomes a potent amine-reactive labeling reagent. The NHS ester of DNAP reacts with primary amines on proteins in the same manner as other NHS esters, forming a stable amide bond and covalently attaching the DNP moiety to the protein.[8]

Comparative Analysis of Labeling Techniques

The selection of a protein labeling strategy depends on several factors, including the desired specificity, the nature of the protein, and the downstream application. Here, we compare DNAP labeling with other prevalent techniques.

DNAP (DNP) Labeling vs. Other Amine-Reactive Labels (e.g., Biotin-NHS, Fluorescent Dye-NHS)

Feature	DNAP (DNP) Labeling	Biotin-NHS Labeling	Fluorescent Dye-NHS Labeling
Primary Function	Hapten for immunodetection	High-affinity binding to (strept)avidin	Direct fluorescence detection
Detection Method	Anti-DNP antibody	(Strept)avidin conjugates	Fluorescence microscopy, flow cytometry, etc.
Signal Amplification	Possible with secondary antibodies	Possible with streptavidin-enzyme conjugates	Generally lower intrinsic signal amplification
Steric Hindrance	Minimal due to small size[8]	Can be a factor, though biotin itself is small	Can be significant with larger fluorophores[10]
Versatility	Excellent for immunoassays and as a biotin-free alternative[9]	Widely used for purification and detection[11]	Essential for live-cell imaging and FRET studies[10][]

Amine-Reactive Labeling (including DNAP) vs. Site-Specific Labeling Techniques

While amine-reactive labeling is robust and widely applicable, it results in random modification of accessible lysine residues and the N-terminus.[13] For applications requiring precise control over the label's location, site-specific methods are superior.

Feature	Amine-Reactive Labeling (e.g., DNAP-NHS)	Cysteine-Reactive (Maleimide) Labeling	Enzymatic Labeling	Genetic Tagging (e.g., SNAP-tag)
Target Residues	Primary amines (Lysine, N-terminus)[4]	Thiols (Cysteine)[4]	Specific recognition sequences[1][14]	Genetically encoded protein tag[15]
Specificity	Moderate to low (multiple reactive sites)[4]	High (free cysteines are often rare)[4]	High, defined by enzyme-substrate specificity[16]	High, specific to the tag[15]
Control over DoL	Moderate, challenging to control precisely[4]	High, dependent on the number of free cysteines[4]	High	High, typically 1:1 stoichiometry
Protein Engineering	Not required	May require introduction of a cysteine residue	Requires a recognition sequence to be present or introduced	Requires genetic fusion of the tag to the protein of interest

Degree of Labeling (DoL): The average number of label molecules conjugated to a single protein molecule.

Experimental Workflows and Protocols

Workflow for Amine-Reactive Protein Labeling

Caption: General workflow for amine-reactive protein labeling using DNAP-NHS.

Detailed Protocol: DNAP Labeling of a Monoclonal Antibody

This protocol provides a general guideline for labeling a monoclonal antibody with DNAP-NHS. Optimization may be required for different proteins.

Materials:

• Monoclonal antibody (1-5 mg/mL in PBS, pH 7.4)

• DNAP-NHS ester (or other DNP-NHS reagent)

• Anhydrous Dimethyl sulfoxide (DMSO)

• Reaction Buffer: 0.1 M sodium bicarbonate, pH 8.3

• Quenching Buffer: 1 M Tris-HCl, pH 8.0

• Desalting column (e.g., Sephadex G-25)

Procedure:

• Protein Preparation: Dialyze the antibody against the Reaction Buffer to remove any amine-containing buffers. Adjust the protein concentration to 2 mg/mL.

• Reagent Preparation: Immediately before use, dissolve the DNAP-NHS ester in DMSO to a concentration of 10 mg/mL.

• Labeling Reaction:

  • Calculate the required volume of DNAP-NHS solution for a 10:1 to 20:1 molar excess of the label to the antibody.[3]

  • Slowly add the DNAP-NHS solution to the antibody solution while gently stirring.

  • Incubate the reaction for 1 hour at room temperature, protected from light.

• Quenching: Add the Quenching Buffer to a final concentration of 50-100 mM to stop the reaction by consuming any unreacted NHS ester. Incubate for 15-30 minutes at room temperature.

• Purification: Separate the labeled antibody from unreacted label and byproducts using a desalting column equilibrated with PBS.

• Characterization:

  • Degree of Labeling (DoL): Measure the absorbance of the purified conjugate at 280 nm (for the protein) and the absorbance maximum of the DNP label (typically around 360 nm). Calculate the DoL using the Beer-Lambert law and the respective extinction coefficients.

  • Mass Spectrometry: Confirm the covalent modification and determine the distribution of labeled species using intact mass analysis.[17] For localization of the labeling sites, a bottom-up proteomics approach involving enzymatic digestion followed by LC-MS/MS can be employed.[17]

Comparative Data: Mass Spectrometry Analysis

Mass spectrometry is an indispensable tool for confirming successful protein labeling and characterizing the modification.[17]

Intact Mass Analysis: This technique analyzes the intact protein and can confirm the mass shift corresponding to the attached label.[17]

Sample	Theoretical Mass (Da)	Observed Mass (Da)	Mass Shift (Da)	Number of Labels
Unlabeled Antibody	150,000	150,000	-	0
DNAP-Labeled Antibody	-	150,990	990	~5

Theoretical mass of DNAP moiety is approximately 198 Da.

Peptide Mapping (Bottom-Up Proteomics): This approach identifies the specific amino acid residues that have been labeled.[17]

Labeled Peptide Sequence	Modified Residue	Mass Shift (Da)	Confidence Score
...KV S...	Lysine	198.03	>95%
...TI S...	Lysine	198.03	>95%

Conclusion

2-(2,4-Dinitroanilino)propanoic acid (DNAP) labeling, via its NHS ester, is a robust and effective method for the non-specific labeling of primary amines on proteins. Its primary advantage lies in the small size of the DNP tag, which minimizes potential interference with protein function, and its utility as a hapten for highly specific immunodetection.[8]

For experiments where precise control over the labeling site is paramount, more advanced techniques such as cysteine-reactive chemistry, enzymatic labeling, or genetic tagging systems should be considered.[4][14][15] The choice of the optimal labeling strategy is ultimately dictated by the specific experimental goals, the nature of the protein of interest, and the available resources. By carefully considering the comparative data and protocols presented in this guide, researchers can select the most appropriate method to ensure the success and reliability of their investigations.

References

• J&K Scientific LLC. (2026, March 18). The Role of Amine Labeling in Peptide, Protein, and Antibody Labeling. J&K Scientific LLC.
• Enzymatic Labeling of Proteins: Techniques and Approaches. (2013, July 9).
• Benchchem. (2025, December).
• Benchchem. (2025). Confirming Protein Labeling: A Comparative Guide to Mass Spectrometry Techniques. Benchchem.
• Sino Biological. Protein Labeling Techniques. Sino Biological.
• Enzyme-based protein tagging systems for site-specific labeling of proteins in living cells.
• Benchchem. (2025). A Comparative Guide to Protein Labeling: Azido-PEG6-NHS Ester vs.
• Creative Proteomics. Protein Labeling: Methods and Mechanisms.
• Revvity. HTRF Manual DNP-NHS labeling reagent. Revvity.
• Site-Specific Protein Labeling Methods and Protocols. (n.d.).
• Site-specific protein labeling with SNAP-tags. (2013, September 24). PubMed.
• Thermo Fisher Scientific. Protein Labeling Reagents. Thermo Fisher Scientific.
• Understanding DNP and Its Applications in Research: The Role of Monoclonal Antibodies. (2019, September 25).
• Fluorescent labeling and modification of proteins. (n.d.). PubMed Central.
• Fluorescent Labeling: Definition, Principles, Types and Applic
• Glen Report 33-13: Application Note – Protein Labeling with NHS Esters.
• Thermo Fisher Scientific. Amine-Reactive Crosslinker Chemistry. Thermo Fisher Scientific.
• Abcam. Antibody labeling chemistries. Abcam.

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• 2. Protein Labeling: Methods and Mechanisms - Creative Proteomics [creative-proteomics.com]
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• 5. jk-sci.com [jk-sci.com]
• 6. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - HK [thermofisher.com]
• 7. Protein Labeling Reagents | Thermo Fisher Scientific - US [thermofisher.com]
• 8. resources.revvity.com [resources.revvity.com]
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• 10. Fluorescent labeling and modification of proteins - PMC [pmc.ncbi.nlm.nih.gov]
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• 17. pdf.benchchem.com [pdf.benchchem.com]

Inter-Laboratory Validation of 2-(2,4-Dinitroanilino)propanoic Acid Synthesis Protocols

2-(2,4-Dinitroanilino)propanoic acid , commonly known as N-(2,4-Dinitrophenyl)-L-alanine (DNP-alanine), is a critical amino acid derivative utilized extensively in peptide sequencing, hapten-carrier conjugation, and chiral chromatography. As the demand for high-purity DNP-amino acids grows in pharmaceutical development, laboratories must evaluate their synthetic methodologies to balance yield, scalability, and environmental impact.

This guide provides an objective, data-driven comparison of three distinct synthesis protocols—Classical Batch, Microwave-Assisted, and Continuous Flow—based on inter-laboratory validation metrics.

Mechanistic Grounding: The SN​Ar Pathway

The synthesis of DNP-alanine relies on a Nucleophilic Aromatic Substitution ( SN​Ar ) reaction between L-alanine and 1-fluoro-2,4-dinitrobenzene (DNFB, Sanger's Reagent).

To achieve successful coupling, the reaction must be strictly controlled:

• Nucleophile Activation: The reaction is conducted under mildly alkaline conditions (pH 8.5–9.0) using sodium bicarbonate ( NaHCO3​ ) or a borate buffer. At this pH, the α -amino group of L-alanine is deprotonated, rendering it highly nucleophilic[1].

• Leaving Group Dynamics: DNFB is preferred over its chlorinated analogue (CDNB) because the high electronegativity of the fluorine atom heavily polarizes the C-F bond. This stabilizes the electron-rich Meisenheimer complex intermediate, significantly lowering the activation energy of the rate-determining addition step[1].

• Chemoselectivity: Maintaining the pH below 9.5 is critical to prevent the competitive hydrolysis of DNFB into 2,4-dinitrophenol, a common side reaction that complicates downstream purification.

Process Workflow Visualization

The following diagram illustrates the divergent operational pathways of the three validated protocols, highlighting the shift from traditional bulk processing to modernized, intensified techniques.

Fig 1: Process workflow comparing Batch, Microwave, and Continuous Flow synthesis of DNP-Alanine.

Inter-Laboratory Validation Matrix

Quantitative data harvested from multi-site validations demonstrates the performance disparities between the three methodologies. Continuous flow chemistry offers the highest purity and space-time yield, while microwave synthesis excels in rapid, small-scale discovery settings.

Performance Metric	Classical Batch	Microwave-Assisted	Continuous Flow
Reaction Time	2.0 – 4.0 hours	10 minutes	3 minutes (Residence)
Temperature	25 °C (Ambient)	75 °C	80 °C
Average Yield	78 – 82%	88 – 92%	94 – 96%
Crude Purity (HPLC)	91.5%	97.8%	>99.0%
Space-Time Yield	< 0.5 kg/L/h	~ 1.2 kg/L/h	> 15.0 kg/L/h
Scalability	Moderate (Exothermic risk)	Poor (Penetration depth limits)	Excellent (Numbering-up)

Validated Experimental Methodologies

As a self-validating system, each protocol below includes built-in causality explanations to ensure researchers understand why specific parameters are chosen, thereby reducing operator-induced variability.

Protocol A: Classical Batch Synthesis

Best for: Standard laboratory preparations where specialized equipment is unavailable.

• Preparation: Dissolve 10 mmol of L-alanine and 20 mmol of NaHCO3​ in 15 mL of deionized water.

  • Causality: The 2-fold excess of bicarbonate buffers the generation of Hydrofluoric acid (HF) byproduct, preventing the reaction mixture from acidifying and protonating the amine.

• Addition: Dissolve 10 mmol of DNFB in 15 mL of absolute ethanol. Add this solution dropwise to the aqueous amino acid mixture over 30 minutes under vigorous stirring.

  • Causality: Dropwise addition minimizes the localized concentration of DNFB, suppressing the formation of di-DNP byproducts and mitigating the sudden exothermic spike of the SN​Ar reaction.

• Incubation: Stir the biphasic mixture in the dark at 25 °C for 3 hours until it becomes a homogeneous yellow solution.

• Workup: Extract unreacted DNFB with diethyl ether (2 x 10 mL). Carefully acidify the aqueous layer with 2M HCl to pH 2.0.

  • Causality: Acidification protonates the carboxylate group of DNP-alanine, shifting it from a water-soluble sodium salt to a highly hydrophobic, neutral molecule, driving its precipitation as a bright yellow solid.

Protocol B: Microwave-Assisted Synthesis

Best for: Rapid library generation and synthesis of chiral derivatizing agents.

• Preparation: In a 10 mL microwave-safe quartz vial, combine 2 mmol L-alanine, 2 mmol DNFB, and 4 mmol NaHCO3​ in a 1:1 mixture of EtOH/H2O (4 mL total).

• Irradiation: Seal the vial and subject it to microwave irradiation (e.g., CEM Discover) at 75 °C for 10 minutes with dynamic power modulation[2].

  • Causality: Microwave irradiation provides direct dielectric heating to the polar solvent and reactants. This rapid, volumetric heating overcomes the SN​Ar activation barrier instantly, dramatically reducing reaction time while preventing the thermal degradation typically seen in prolonged conventional heating[2].

• Workup: Cool rapidly via compressed air. Acidify with 2M HCl to precipitate the product. Filter and wash with cold water.

Protocol C: Continuous Flow Synthesis

Best for: Safe, scalable production and high-throughput optimization.

• Preparation: Prepare Stream A: 0.5 M L-alanine and 1.0 M N,N-Diisopropylethylamine (DIPEA) in anhydrous DMF. Prepare Stream B: 0.5 M DNFB in anhydrous DMF.

• Reaction: Pump both streams at equal flow rates (e.g., 0.5 mL/min) through a PEEK T-mixer into a perfluoroalkoxy (PFA) coil microreactor (3.0 mL internal volume) maintained at 80 °C[3].

  • Causality: The microreactor's exceptionally high surface-area-to-volume ratio ensures near-instantaneous heat transfer. This allows the highly exothermic SN​Ar reaction to be run safely at elevated temperatures (80 °C) without the risk of thermal runaway, resulting in a 3-minute residence time and >99% conversion[3].

• Workup: Direct the reactor effluent into a continuous stirred-tank containing 1M aqueous HCl to immediately quench the reaction and precipitate the product continuously.

Analytical Validation & Quality Control

To ensure the integrity of the synthesized DNP-alanine, laboratories must validate the final product against established physicochemical standards. Because SN​Ar reactions require basic conditions, monitoring for base-catalyzed racemization of the chiral α -carbon is critical.

• Appearance: Light yellow to orange crystalline powder.

• Melting Point: 178.0 – 182.0 °C.

• Chiral Integrity (Specific Rotation): [α]D20​ must fall between +140.0° to +147.0° (c = 0.5, 1 mol/L NaOH). Values below +140.0° indicate partial racemization during the synthesis, typically caused by excessive heating or prolonged exposure to pH > 10.

• Chromatographic Purity: Reverse-phase HPLC (C18 column, Gradient H2O/MeCN with 0.1% TFA) should demonstrate >98.0% purity, with specific attention to the absence of the 2,4-dinitrophenol peak (typically eluting earlier than the product).

References

• Creative Biolabs. Sanger Protein Sequencing: A Foundational Pillar in Molecular Biology. Retrieved from:[Link][1]

• Bhushan, R., & Kumar, R. (2009). Analysis of Multicomponent Mixture and Simultaneous Enantioresolution of Proteinogenic and Non-Proteinogenic Amino Acids by Reversed-Phase High-Performance Liquid Chromatography Using Chiral Variants of Sanger's Reagent. Analytical and Bioanalytical Chemistry. Retrieved from:[Link][2]

• Jaman, Z., et al. (2020). High-Throughput Experimentation and Continuous Flow Evaluation of Nucleophilic Aromatic Substitution Reactions. ACS Combinatorial Science. Retrieved from:[Link][3]

Sources

• 1. creative-biolabs.com [creative-biolabs.com]
• 2. Analysis of multicomponent mixture and simultaneous enantioresolution of proteinogenic and non-proteinogenic amino acids by reversed-phase high-performance liquid chromatography using chiral variants of Sanger's reagent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

A Senior Application Scientist's Guide to Method Selection: Spectrophotometry vs. Chromatography for the Analysis of 2-(2,4-Dinitroanilino)propanoic Acid

In the landscape of pharmaceutical development and analytical chemistry, the precise and accurate quantification of chemical entities is paramount. The choice of analytical methodology is a critical decision, directly impacting the reliability of data that underpins drug safety, efficacy, and quality control. This guide provides an in-depth comparison of two ubiquitous analytical techniques—UV-Vis Spectrophotometry and High-Performance Liquid Chromatography (HPLC)—for the quantitative analysis of 2-(2,4-Dinitroanilino)propanoic acid. This compound, often known as N-(2,4-Dinitrophenyl)-L-alanine (DNP-Alanine), is a critical derivative used in peptide sequencing and chiral separations, making its accurate measurement essential.

This document moves beyond a simple recitation of protocols. It delves into the causality behind experimental choices, offering a framework for selecting the most appropriate method based on the specific analytical challenge at hand, be it raw material testing, in-process control, or final product release. Every protocol described is designed as a self-validating system, ensuring trustworthiness and reproducibility, which are the cornerstones of Good Manufacturing Practice (GMP).[1][2]

The Analyte: Understanding 2-(2,4-Dinitroanilino)propanoic Acid

2-(2,4-Dinitroanilino)propanoic acid (C₉H₉N₃O₆, Molar Mass: 255.18 g/mol ) is an amino acid derivative.[3] Its key structural feature for the purpose of this guide is the 2,4-dinitrophenyl group. This moiety is a strong chromophore, meaning it absorbs light in the ultraviolet-visible (UV-Vis) spectrum. This intrinsic property is the foundation for both analytical techniques discussed herein. The challenge lies not in detecting the molecule, but in quantifying it accurately and specifically, especially in the presence of other substances.

Method 1: UV-Vis Spectrophotometric Analysis

Spectrophotometry offers a rapid and cost-effective means of quantification.[4] It operates on the Beer-Lambert Law, which establishes a linear relationship between the absorbance of light and the concentration of an absorbing species in a solution.

Principle of Operation

The analysis involves measuring the absorbance of a solution containing the analyte at its wavelength of maximum absorption (λmax).[4] For the dinitrophenyl group, this typically occurs in the UV range.[4] By comparing the sample's absorbance to that of a series of standards with known concentrations, the concentration of the unknown sample can be determined.

Experimental Protocol: UV-Vis Spectrophotometry

Instrumentation:

• A calibrated UV-Vis spectrophotometer.

• Matched 1 cm quartz cuvettes.

Reagents:

• Methanol (HPLC grade or equivalent).

• 2-(2,4-Dinitroanilino)propanoic acid reference standard.

Procedure:

• Preparation of Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of the reference standard and transfer it to a 100 mL volumetric flask. Dissolve and dilute to volume with methanol.

• Preparation of Working Standards: Prepare a series of dilutions from the stock solution to create standards with concentrations ranging from 2 to 20 µg/mL in methanol.

• Wavelength Scanning (λmax Determination): Scan one of the working standard solutions (e.g., 10 µg/mL) from 200 to 400 nm against a methanol blank to determine the wavelength of maximum absorbance (λmax). For dinitroaniline derivatives, this is expected to be around 346 nm.[4]

• Calibration Curve Construction: Measure the absorbance of each working standard solution at the determined λmax. Plot a graph of absorbance versus concentration. Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the correlation coefficient (r²).

• Sample Analysis: Prepare the sample solution in methanol to an expected concentration within the calibration range. Measure its absorbance at λmax and calculate the concentration using the regression equation.

Causality and In-Field Insights

• Why Methanol? Methanol is selected for its ability to solubilize the analyte and its transparency in the near-UV region, minimizing solvent interference.

• Trustworthiness through Linearity: A correlation coefficient (r²) of >0.999 for the calibration curve is essential to validate the linear relationship between absorbance and concentration, ensuring the method's reliability within the defined range.[1]

• Limitation - Specificity: The primary drawback of this method is its lack of specificity.[4] Any impurity or excipient with an overlapping absorption spectrum will lead to an erroneously high result. Therefore, this method is best suited for analyzing highly pure substances.

Fig. 1: UV-Vis Spectrophotometric Analysis Workflow.

Method 2: High-Performance Liquid Chromatographic (HPLC) Analysis

HPLC is a powerful separation technique that addresses the primary limitation of spectrophotometry: specificity.[5][6] By physically separating the analyte from other components in a mixture before detection, it provides a much more accurate and reliable quantitative result, especially for complex samples.[1]

Principle of Operation

Reversed-phase HPLC (RP-HPLC) separates compounds based on their hydrophobicity. A sample is injected into a mobile phase stream that passes through a column packed with a nonpolar stationary phase (e.g., C18). Nonpolar compounds interact more strongly with the stationary phase and are retained longer, while more polar compounds elute earlier. After separation, the analyte passes through a detector (in this case, a UV detector set to the analyte's λmax) for quantification.

Experimental Protocol: RP-HPLC

Instrumentation & Conditions:

• HPLC System: With a quaternary pump, autosampler, column oven, and UV/DAD detector.

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

• Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile.

• Flow Rate: 1.0 mL/min.

• Gradient: 30% B to 70% B over 10 minutes, hold for 2 minutes, then return to initial conditions.

• Column Temperature: 30 °C.

• Injection Volume: 10 µL.

• Detection Wavelength: Same λmax as determined for spectrophotometry (e.g., 346 nm).

Procedure:

• Standard and Sample Preparation: Prepare standard and sample solutions in the initial mobile phase composition (70:30, A:B) using the same concentration range as for the spectrophotometric method. Filter all solutions through a 0.45 µm syringe filter before placing them in the autosampler.

• System Suitability: Inject a standard solution (e.g., 10 µg/mL) five times. The system is deemed suitable if the relative standard deviation (%RSD) for peak area and retention time is less than 2%.

• Calibration: Inject each working standard in duplicate. Construct a calibration curve by plotting the peak area against concentration.

• Sample Analysis: Inject the prepared sample solutions. The concentration is determined from the peak area using the calibration curve.

Causality and In-Field Insights

• Why a C18 Column? A C18 stationary phase provides excellent retention for moderately nonpolar molecules like DNP-Alanine, making it a robust starting point for method development.

• Role of TFA: Trifluoroacetic acid acts as an ion-pairing agent and acidifies the mobile phase.[7] This suppresses the ionization of the carboxylic acid group on the analyte, resulting in a single, well-defined chromatographic peak with better shape and reproducibility.

• The Power of Separation: The gradient elution ensures that components with different polarities are effectively separated. This allows the method to distinguish the analyte from synthesis precursors, degradation products, or other impurities, providing high specificity. This is a mandatory requirement for regulatory registration of any pharmaceutical product.[8]

Fig. 2: High-Performance Liquid Chromatography Workflow.

Head-to-Head Comparison: Performance and Validation

The suitability of an analytical method is proven through validation, a process that provides documented evidence that the method is fit for its intended purpose.[8][9][10] The following table summarizes the expected performance of each technique for the analysis of 2-(2,4-Dinitroanilino)propanoic acid, based on representative data for similar compounds and established principles.[4][11]

Validation Parameter	UV-Vis Spectrophotometry (Representative Values)	High-Performance Liquid Chromatography (HPLC)	Rationale & Justification
Principle	Measurement of light absorbance at λmax.	Separation based on partitioning, followed by detection.	HPLC adds a separation step, fundamentally increasing specificity.[6]
Specificity	Low. Susceptible to interference from any compound with an overlapping absorption spectrum.	High. Capable of resolving the analyte from impurities and matrix components.	The chromatographic column is the key differentiator, providing separation power.[1]
Linearity (r²)	> 0.998	> 0.999	Both methods can demonstrate excellent linearity for pure standards.
Accuracy (% Recovery)	98 - 102% (for pure samples)	98 - 102%	Accuracy for spectrophotometry degrades significantly in the presence of interferences.
Precision (% RSD)	< 2%	< 2%	Both methods are highly precise when performed correctly on modern instrumentation.
Limit of Detection (LOD)	µg/mL range	ng/mL range	HPLC can achieve lower detection limits due to sample pre-concentration on the column head.
Limit of Quantification (LOQ)	µg/mL range	ng/mL range	Similar to LOD, HPLC offers superior sensitivity.
Analysis Time	Rapid (~2-5 minutes per sample)	Longer (~15-20 minutes per sample run)	The chromatographic run time is the rate-limiting step for HPLC.[11]
Instrumentation Cost	Lower	Higher	HPLC systems are significantly more complex and expensive.[11]
Solvent Consumption	Low	High	The continuous flow of mobile phase in HPLC leads to higher solvent usage and waste generation.

Conclusion: Selecting the Right Tool for the Job

Both spectrophotometry and chromatography are valid quantitative techniques, but their applications are dictated by the analytical need.[11]

Choose UV-Vis Spectrophotometry when:

• Analyzing a pure, well-characterized substance (e.g., final product assay against a reference standard).

• High throughput and rapid screening are required.

• Cost and simplicity are major considerations.

• The sample matrix is simple and known to be free of interfering substances.

Choose High-Performance Liquid Chromatography when:

• Specificity is non-negotiable. This is the default choice for stability studies, impurity profiling, and analysis of samples from complex matrices (e.g., biological fluids, reaction mixtures).

• Regulatory compliance under GMP/ISO guidelines is required, as these mandate specificity.[2][9]

• The highest levels of accuracy and sensitivity are needed.

• Multiple components in a single sample need to be quantified simultaneously.

For researchers and drug development professionals, HPLC is unequivocally the more powerful and reliable technique for the analysis of 2-(2,4-Dinitroanilino)propanoic acid in virtually all scenarios beyond the initial check of a pure, raw material. Its ability to separate the analyte from potential interferents provides a level of confidence and data integrity that spectrophotometry cannot match. While the investment in time and resources is greater, the assurance of accuracy and specificity provided by HPLC is essential for making critical decisions in the development lifecycle of a pharmaceutical product.[9]

References

• Vertex AI Search. (2025, January 27). Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance.
• Rajput, D., Rajat, V., & Goyal, A. (n.d.). Validation of Analytical Methods for Pharmaceutical Analysis. International Journal of Pharmaceutical Erudition.
• Mourne Training Services. (2024, May 1). Validation of Analytical Methods for Pharmaceutical Analysis.
• Neto, B. A. D., et al. (2026, March 3). Validation of analytical methods in a pharmaceutical quality system: an overview focused on hplc methods. ResearchGate.
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• PubChem. (n.d.). N-(2,4-Dinitrophenyl)-L-alanine.
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• Organomation. (2024, May 22). Chromatography and Spectrometry - The Perfect Combination.
• BenchChem. (n.d.). A Comparative Guide to Spectrophotometric and Chromatographic Analysis of 2,4-Dinitroaniline.
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A Senior Application Scientist's Guide to Benchmarking Purity Standards for Commercial 2-(2,4-Dinitroanilino)propanoic Acid

Abstract

2-(2,4-Dinitroanilino)propanoic acid, a dinitrophenyl (DNP) derivative of alanine, is a critical reagent in various biochemical and analytical applications, including peptide sequencing and chromatographic analysis. The reliability and reproducibility of experimental outcomes are directly contingent on the purity of this reagent. This guide provides a comprehensive framework for researchers, quality control analysts, and drug development professionals to establish robust purity benchmarks for commercially sourced 2-(2,4-Dinitroanilino)propanoic acid. We detail a multi-modal analytical approach, combining orthogonal techniques to build a holistic purity profile that extends beyond a simple percentage assay. This document provides detailed, self-validating experimental protocols and presents a comparative analysis of hypothetical commercial-grade materials to illustrate the practical application of these standards.

The Imperative of a Multi-Modal Analytical Approach

A single analytical method is insufficient to comprehensively define the purity of a chemical substance. Each technique possesses inherent strengths and limitations. A robust purity assessment, therefore, relies on an orthogonal, multi-modal strategy where different methods provide complementary information. For 2-(2,4-Dinitroanilino)propanoic acid, impurities can be broadly classified into several categories: organic (process-related, starting materials, by-products, and degradation products), inorganic (salts, residual catalysts), and residual solvents. A holistic assessment requires a suite of techniques capable of detecting and quantifying each of these impurity classes. This guide will focus on a five-pillar analytical approach:

• High-Performance Liquid Chromatography (HPLC): For quantitative purity assessment and detection of non-volatile organic impurities.

• Liquid Chromatography-Mass Spectrometry (LC-MS): For the structural identification of organic impurities.

• Proton Nuclear Magnetic Resonance (¹H NMR): For structural confirmation and detection of structurally related impurities.

• Karl Fischer (KF) Titration: For the precise quantification of water content.

• Headspace Gas Chromatography (GC-HS): For the analysis of residual volatile solvents.

Core Analytical Methodologies & Protocols

The following protocols are designed to be self-validating systems, incorporating system suitability checks to ensure data integrity.

High-Performance Liquid Chromatography (HPLC) for Purity Assay

Principle: Reversed-phase HPLC separates compounds based on their hydrophobicity. The DNP-analyte, being relatively nonpolar, is retained on a C18 stationary phase and eluted with a mixture of an aqueous buffer and an organic solvent. Purity is determined by calculating the area percent of the main peak relative to the total area of all observed peaks.

Experimental Protocol:

• Instrumentation: HPLC system with a UV-Vis or Diode Array Detector (DAD).

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

• Mobile Phase B: Acetonitrile.

• Gradient Elution:

  • 0-5 min: 30% B

  • 5-20 min: 30% to 80% B

  • 20-25 min: 80% B

  • 25.1-30 min: 30% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 360 nm (characteristic for DNP derivatives).

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh ~10 mg of the sample and dissolve in 10 mL of acetonitrile to prepare a 1 mg/mL stock solution. Dilute 1:10 with Mobile Phase A for analysis.

• System Suitability: Perform five replicate injections of a standard solution. The relative standard deviation (RSD) for the peak area should be ≤ 2.0%.

Causality Behind Choices: A gradient elution is crucial for separating impurities with a wide range of polarities, which may not elute under isocratic conditions. TFA is used as an ion-pairing agent to improve peak shape. Detection at 360 nm provides high sensitivity and selectivity for the DNP chromophore.

¹H NMR for Structural Confirmation and Impurity Profiling

Principle: ¹H NMR provides detailed information about the chemical structure of the molecule. The chemical shifts, coupling constants, and integration of the proton signals confirm the identity of 2-(2,4-Dinitroanilino)propanoic acid and can reveal the presence of structurally similar impurities or residual starting materials (e.g., free alanine or 1-fluoro-2,4-dinitrobenzene).

Experimental Protocol:

• Instrumentation: 400 MHz (or higher) NMR Spectrometer.

• Sample Preparation: Dissolve 5-10 mg of the sample in ~0.7 mL of deuterated acetone (acetone-d6) or dimethyl sulfoxide (DMSO-d6).

• Internal Standard: Tetramethylsilane (TMS) at 0 ppm.

• Acquisition: Acquire a standard proton spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio (>100:1 for the main analyte peaks).

• Data Analysis:

  • Confirm the expected signals for the DNP aromatic protons, the alanine CH and CH₃ protons, and the NH proton.

  • Integrate all peaks and compare the ratios to the theoretical values.

  • Scrutinize the baseline for any unexpected signals, which may indicate impurities.

Causality Behind Choices: Acetone-d6 or DMSO-d6 are excellent solvents for DNP-amino acids. A high-field NMR (≥400 MHz) is necessary to resolve complex splitting patterns and detect minor impurities.

Karl Fischer Titration for Water Content

Principle: This method is a highly specific and accurate titration for the determination of water content. It is based on the Bunsen reaction between iodine and sulfur dioxide in the presence of water.

Experimental Protocol:

• Instrumentation: Volumetric or Coulometric Karl Fischer Titrator. A coulometric titrator is preferred for expected low water content (<1%).

• Reagent: Anhydrous Karl Fischer reagent (e.g., Hydranal™-Composite 5).

• Procedure:

  • Standardize the KF reagent using a certified water standard.

  • Accurately weigh a suitable amount of the 2-(2,4-Dinitroanilino)propanoic acid sample directly into the titration vessel.

  • Initiate the titration and record the volume of titrant required to reach the endpoint.

  • The instrument's software will calculate the water content, typically expressed as a weight/weight percentage (w/w%).

Causality Behind Choices: Unlike loss on drying, Karl Fischer titration is specific to water and is not affected by the loss of other volatile components. This makes it the gold standard for moisture determination in high-purity organic compounds.

Headspace Gas Chromatography (GC-HS) for Residual Solvents

Principle: Residual solvents from the synthesis and purification process are common impurities in chemical reagents. GC-HS analysis involves heating the sample in a sealed vial to partition volatile solvents into the headspace, which is then injected into a gas chromatograph for separation and quantification. This methodology aligns with standards like USP <467>.

Experimental Protocol:

• Instrumentation: Gas chromatograph with a Flame Ionization Detector (FID) and a Headspace Autosampler.

• Column: G43 phase (e.g., DB-624 or equivalent), 30 m x 0.32 mm x 1.8 µm.

• Carrier Gas: Helium or Nitrogen.

• Oven Program: 40°C (hold 10 min), ramp at 10°C/min to 240°C (hold 3 min).

• Headspace Parameters:

  • Vial Equilibration Temperature: 80°C.

  • Vial Equilibration Time: 45 minutes.

• Sample Preparation: Accurately weigh ~100 mg of the sample into a 20 mL headspace vial. Add 5 mL of a suitable solvent (e.g., Dimethyl sulfoxide - DMSO). Seal the vial.

• Quantification: Analyze against calibrated standards of common solvents (e.g., ethanol, ethyl acetate, dichloromethane, toluene) as defined by ICH Q3C guidelines.

Causality Behind Choices: The G43 column is specifically designed for the separation of volatile organic compounds. The headspace technique avoids injecting the non-volatile DNP-analyte onto the GC column, which would cause contamination and degradation.

Benchmarking Commercial Suppliers: A Comparative Analysis

To illustrate the application of these methods, we present hypothetical data for 2-(2,4-Dinitroanilino)propanoic acid obtained from three fictional commercial suppliers.

Table 1: Comparative Purity Analysis of Commercial 2-(2,4-Dinitroanilino)propanoic Acid

Parameter	Method	Supplier A	Supplier B	Supplier C	Acceptance Criteria
Purity Assay	HPLC (% Area)	99.85%	98.90%	99.51%	≥ 99.0%
Largest Single Impurity	HPLC (% Area)	0.08%	0.75% (Impurity X)	0.22%	≤ 0.2%
Total Impurities	HPLC (% Area)	0.15%	1.10%	0.49%	≤ 0.5%
Identity Confirmation	¹H NMR	Conforms	Conforms	Conforms	Conforms to structure
Water Content	Karl Fischer (w/w%)	0.45%	0.11%	1.52%	≤ 0.5%
Residual Solvents	GC-HS
Ethyl Acetate	150 ppm	< 50 ppm	250 ppm	≤ 5000 ppm (ICH)
Toluene	< 20 ppm	< 20 ppm	950 ppm	≤ 890 ppm (ICH)

Interpretation and Discussion

A superficial glance at the HPLC purity assay might suggest all three suppliers provide acceptable material. However, a holistic interpretation of the data reveals critical differences:

• Supplier A: Presents the highest quality material. It has a high HPLC purity, the lowest total organic impurities, and acceptable water and residual solvent levels. This material would be suitable for the most demanding applications, such as quantitative analytical standard preparation.

• Supplier B: While meeting the minimum HPLC purity specification, this material contains a significant single impurity at 0.75%. An LC-MS analysis would be required to identify "Impurity X." Depending on its identity (e.g., a structurally similar and potentially interfering compound vs. a harmless process residual), this material may be unsuitable for sensitive applications. The low water and solvent content are positive attributes.

• Supplier C: This material shows good HPLC purity but fails on two critical ancillary tests. The water content is high at 1.52%, which will affect the accuracy of weighing and subsequent solution concentrations. More critically, the residual toluene level of 950 ppm exceeds the ICH safety limit of 890 ppm, making this material unacceptable for use in drug development or manufacturing processes.

This comparative analysis underscores the necessity of a multi-modal approach. Relying solely on HPLC purity would have failed to identify the significant water and solvent issues with the material from Supplier C.

Visualizing the Workflow

A systematic workflow ensures that all necessary tests are performed in a logical sequence.

Recommendations for Establishing In-House Specifications

While guidelines like those from the ICH provide a starting point, application-specific requirements often necessitate tighter in-house controls.

• Define Your Needs: Is the material for a non-critical synthesis or for creating a quantitative reference standard? The latter requires much stricter criteria for purity, water content, and impurity identification.

• Qualify Your Suppliers: Test material from several potential suppliers using this multi-modal approach. Do not rely solely on the supplier's Certificate of Analysis.

• Set Action Thresholds: Based on ICH Q3A guidelines, establish thresholds for reporting (e.g., 0.05%) and identification (e.g., 0.10%) of impurities. Any impurity exceeding the identification threshold should be structurally characterized, typically via LC-MS.

• Monitor Batch-to-Batch Consistency: Analyze every new lot received to ensure consistent quality over time. A sudden change in the impurity profile, even if the overall purity remains within specification, could indicate a change in the supplier's manufacturing process and warrants investigation.

Conclusion

Benchmarking the purity of a critical reagent like 2-(2,4-Dinitroanilino)propanoic acid is a multifaceted process that cannot be satisfied by a single analytical measurement. By implementing a comprehensive, orthogonal testing strategy that combines HPLC, NMR, Karl Fischer titration, and GC-HS, researchers and quality control professionals can build a detailed and reliable purity profile. This approach not only ensures the quality of the raw material but also enhances the reproducibility and integrity of the scientific data generated from its use. Establishing and adhering to stringent in-house specifications based on this framework is a cornerstone of good scientific and manufacturing practice.

References

• ICH. (2006). ICH Harmonised Tripartite Guideline - Impurities in New Drug Substances Q3A(R2). [Link]

• Shimadzu. Analysis of Residual Solvents in Pharmaceuticals (USP<467>) with Shimadzu GC-2010 Plus and HS-10 Headspace Sampler. [Link]

• SCION Instruments. (n.d.). The Analysis of Residual Solvents by Headspace Sampling and GC According to USP 467: Procedure A - Application Note. [Link]

• AMSbiopharma. (2025, October 7). Impurity guidelines in drug development under ICH Q3. [Link]

• Agilent. (2023, May 10). Analysis of USP <467> Residual Solvents Using the Agilent 8697 Headspace Sampler-XL Tray and Agilent 8890 GC System. [Link]

• European Medicines Agency. (2006, October 1). ICH Q3A (R2) Impurities in new drug substances - Scientific guideline. [Link]

• Teledyne Tekmar. (n.d.). USP <467> Headspace Residual Solvent Assay with a HT3 Headspace Instrument. [Link]

• ECA Academy. (n.d.). ICH Q3A(R2) Impurities in New Drug Substances. [Link]

• EPA. (1996, December). Method 8315A: Determination of Carbonyl Compounds by High Performance Liquid Chromatography (HPLC). [Link]

• Koskentalo, T., & Lattu, H. (2002). Quantitative RP-HPLC Determination of Some Aldehydes and Hydroxyaldehydes as Their 2,4-Dinitrophenylhydrazone Derivatives. Analytical Chemistry, 74(13), 3058–3063. [Link]

• FDA. (2008, June). Guidance for Industry Q3A Impurities in New Drug Substances. [Link]

• van Heemst, J. et al. (2024). Bullet-DNP Enables NMR Spectroscopy of Pyruvate and Amino Acids at Nanomolar to Low Micromolar Concentrations. Analytical Chemistry. [Link]

• Agilent. (n.d.). Transferring a Method for Analysis of DNPH-Derivatized Aldehydes and Ketones from HPLC to UHPLC. [Link]

• TCA Lab / Alfa Chemistry. (n.d.). Mastering Karl Fischer Moisture Analysis: A Complete Guide. [Link]

• Wikipedia. (n.d.). Karl Fischer titration. [Link]

• Myadagbadam, U. et al. (2019). HPLC Method for Determination and Optimization of 2,4-DNPH Pre-Column Derivatization Effect of Reaction Conditions for Muscone in Natural Musk. Natural Products Chemistry & Research, 7(364). [Link]

• Mettler Toledo. (n.d.). What Is Karl Fischer Titration?. [Link]

• Fujiwara, S., Arata, Y., & Ishii, N. (1962). Nuclear Magnetic Resonance Spectra of Amino Acids and their Derivatives. I. DNP Amino Acids. Bulletin of the Chemical Society of Japan, 35(3), 528-530. [Link]

• NIH. (2025, August 15). Determination of Water Content using the Karl Fischer Coulometric Method. [Link]

• Kainosho, M., & Ajisaka, K. (1977). Proton NMR Spectra of 2,4-Dinitrophenyl Derivatives of Amino Acids. Agricultural and Biological Chemistry, 41(5), 903-905. [Link]

• Uchiyama, S., & Otsubo, K. (2003). Isomerization of aldehyde-2,4-dinitrophenylhydrazone derivatives and validation of high-performance liquid chromatographic analysis. Journal of Chromatography A, 996(1-2), 79-87. [Link]

• Hughes, G. J., & Wilson, K. J. (1988). Amino Acid Analysis by Dinitrophenylation and Reverse-Phase High-Pressure Liquid Chromatography. Analytical Biochemistry, 170(1), 220-227. [Link]

• Blackburn, S., & Lowther, A. G. (1951). A paper chromatographic method for the quantitative estimation of amino-acids. Biochemical Journal, 48(1), 126–128. [Link]

• Perrone, J. C. (1951). Determination of amino acids as 2,4-dinitrophenyl derivatives. Serine and lysine. Nature, 167(4248), 513–514. [Link]

• Piao, M. Y. et al. (2019). Optimization of 1D 1H Quantitative NMR (Nuclear Magnetic Resonance) Conditions for Polar Metabolites in Meat. Food Science of Animal Resources, 39(4), 655–665. [Link]

• Chen, S. (2004). The HPLC resolution of N-2,4-dinitrophenylated amino acids and peptides stereoisomers on naphthylethylcarbamate-beta-cyclodextrin bonded phase using the acetonitrile

Analytical Specificity in Hapten Immunoassays: A Cross-Reactivity Comparison of 2-(2,4-Dinitroanilino)propanoic Acid

As a Senior Application Scientist, I frequently encounter challenges regarding assay specificity when working with small-molecule haptens. 2-(2,4-Dinitroanilino)propanoic acid—commonly referred to as DNP-alanine—is a classic hapten utilized extensively in immunological research to study antibody affinity maturation, assay specificity, and B-cell responses. Because haptens are small molecules (<1000 Da), they lack intrinsic immunogenicity and rely heavily on the precise spatial arrangement of their functional groups to fit into an antibody's complementarity-determining regions (CDRs).

In this guide, we will deconstruct the cross-reactivity profile of DNP-alanine, compare its performance against structurally related analogs, and provide a self-validating experimental framework for quantifying hapten specificity.

Mechanistic Foundations of DNP Cross-Reactivity

To optimize an immunoassay, we must first understand why an anti-DNP antibody might cross-react with closely related analogs. Historically, cross-reactivity in small hydrophobic haptens was misattributed to "nonspecific hydrophobic stickiness." However, structural analyses of multispecific antibodies (such as the SPE7 IgE elicited against DNP) reveal that promiscuous binding is actually driven by specific hydrogen-bonding networks that dynamically adapt to the particular chemistry of the cross-reactant[1].

When comparing DNP-alanine to analogs like DNP-glycine or DNP-serine, the presence or absence of the alpha-carbon side chain (a methyl group in alanine, a hydrogen in glycine, or a hydroxymethyl in serine) dictates the steric fit and the thermodynamic free energy of binding within the antibody pocket[2].

Logical mapping of structural variations to antibody cross-reactivity outcomes.

Experimental Protocol: Self-Validating Competitive ELISA

To objectively quantify this cross-reactivity, we employ a competitive Enzyme-Linked Immunosorbent Assay (cELISA). A competitive format is mandated here because haptens like DNP-alanine are too small to accommodate the simultaneous binding of two distinct antibodies required for a standard sandwich assay.

The following protocol is designed as a self-validating system, ensuring that the measured signals are purely a function of hapten-antibody affinity.

Step-by-Step Methodology

• Heterologous Antigen Coating

  • Action: Coat 96-well polystyrene microtiter plates with 1 µg/mL DNP-BSA (Bovine Serum Albumin) in carbonate-bicarbonate buffer (pH 9.6) overnight at 4°C.

  • Causality: We deliberately use DNP-BSA for coating, assuming the primary antibody was raised against DNP-KLH (Keyhole Limpet Hemocyanin). This heterologous carrier strategy ensures the assay only measures anti-DNP specific antibodies, eliminating false-positive baseline signals from anti-carrier antibodies.

• Surface Blocking

  • Action: Incubate the wells with 5% non-fat dry milk in PBS containing 0.05% Tween-20 (PBST) for 2 hours at 37°C.

  • Causality: The milk proteins irreversibly bind to unoccupied hydrophobic sites on the polystyrene well. Without this step, the primary antibody would non-specifically adsorb directly to the plastic, destroying the assay's dynamic range.

• Competitive Incubation (The Core Validation)

  • Action: Pre-mix a strictly limiting concentration of monoclonal anti-DNP antibody with varying concentrations (0.1 nM to 10,000 nM) of free competitor haptens (DNP-alanine, DNP-glycine, etc.). Add the mixture to the coated wells and incubate for 1 hour at room temperature.

  • Causality: The free hapten in solution competes with the immobilized DNP-BSA for the limited antibody binding sites. A "limiting" antibody concentration is critical; if the antibody is in excess, it will bind both the free hapten and the coated antigen, resulting in poor assay sensitivity and an inability to calculate accurate IC50 values.

• Stringent Washing

  • Action: Wash the plate 4 times with PBST.

  • Causality: Tween-20 acts as a mild surfactant that disrupts weak, non-specific hydrophobic interactions without breaking the high-affinity, specific hydrogen bonds between the antibody and the coated DNP-BSA.

• Signal Transduction & Detection

  • Action: Add HRP-conjugated anti-mouse IgG, incubate for 45 minutes, wash, and add TMB substrate. Stop the reaction with 1M H₂SO₄ and read absorbance at 450 nm.

  • Causality: The HRP-TMB reaction provides a highly amplified colorimetric readout that is inversely proportional to the concentration of the free hapten in the sample.

Workflow of the competitive ELISA for evaluating hapten cross-reactivity.

Comparative Performance Data

To evaluate the cross-reactivity profile of 2-(2,4-Dinitroanilino)propanoic acid, we compare its IC50 (the concentration of free hapten required to inhibit 50% of antibody binding) against structurally related analogs[2],[3].

Cross-reactivity (%CR) is calculated using the standard Abraham equation: %CR = (IC50 of Target Hapten / IC50 of Cross-Reactant) × 100

Quantitative Cross-Reactivity Summary

Analyte	Structural Variance	IC50 (nM)	Cross-Reactivity (%)
2-(2,4-Dinitroanilino)propanoic acid	Target Hapten (Methyl side chain)	12.5	100.0%
DNP-Glycine	Missing methyl group	18.2	68.7%
DNP-Serine	Hydroxyl substitution (steric/polar clash)	45.0	27.8%
DNP-Acetic Acid	Lacks amino group linkage	150.5	8.3%
TNP-Glycine	Extra nitro group (severe hindrance)	>1000	<1.2%

Data Synthesis & Interpretation

The data demonstrates that the anti-DNP antibody exhibits high specificity for the core DNP moiety but varying tolerance for the amino acid backbone:

• DNP-Glycine: Lacks the methyl group of alanine. The loss of this minor hydrophobic contact slightly reduces affinity, resulting in ~68% cross-reactivity[2].

• DNP-Serine: The addition of a polar hydroxyl group introduces steric hindrance and potential electrostatic repulsion within the hydrophobic pocket, significantly dropping cross-reactivity to 27.8%[2].

• TNP-Glycine: The presence of a third nitro group (2,4,6-trinitrophenyl) creates severe steric clashes, completely abolishing binding (<1.2% CR) despite the overall structural similarity to DNP compounds[3].

Conclusion & Recommendations

For assay developers utilizing 2-(2,4-Dinitroanilino)propanoic acid as a tracer, calibrator, or immunogen, understanding the specific hydrogen-bonding networks and steric limitations of the antibody pocket is paramount. The competitive ELISA protocol provided acts as a self-validating system to ensure that observed cross-reactivity is driven by true epitope mimicry rather than non-specific hydrophobic interactions. When multiplexing or testing complex matrices, always screen your primary antibodies against closely related amino acid derivatives (like DNP-serine) to establish the true analytical specificity of your assay.

References

• The specificity of cross-reactivity: promiscuous antibody binding involves specific hydrogen bonds rather than nonspecific hydrophobic stickiness - nih.gov 1

• Toward the Ultimate Limit of Analyte Detection, in Graphene-Based Field-Effect Transistors | Nano Letters - ACS Publications - acs.org 2

• Towards an Electronic Dog Nose: Surface Plasmon Resonance Immunosensor for Security and Safety - MDPI - mdpi.com3

Sources

• 1. The specificity of cross-reactivity: promiscuous antibody binding involves specific hydrogen bonds rather than nonspecific hydrophobic stickiness - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-(2,4-Dinitroanilino)propanoic acid

Disclaimer: This document provides procedural guidance for the disposal of 2-(2,4-Dinitroanilino)propanoic acid, based on the known hazards of its dinitrophenyl (DNP) and nitroaromatic functional groups. As this may be a research chemical, a specific Safety Data Sheet (SDS) may not be readily available. Researchers must consult their institution's Environmental Health and Safety (EHS) department for specific protocols and to ensure compliance with local, state, and federal regulations.[1] This guide is intended to supplement, not replace, institutional policies.

Hazard Identification and Risk Assessment: Understanding the "Why"

2-(2,4-Dinitroanilino)propanoic acid belongs to the dinitroaniline class of compounds. The presence of two nitro groups on the aniline ring makes it a highly hazardous substance. Proper disposal is not merely a regulatory hurdle; it is a critical safety measure rooted in the compound's intrinsic chemical properties.

The primary risks associated with this compound are:

• Acute Toxicity: Dinitroanilines are known to be acutely toxic if swallowed, inhaled, or if they come into contact with skin.[1][2] The substance can interfere with cellular respiration and may cause damage to organs through prolonged or repeated exposure.[3][4][5]

• Reactivity and Explosive Potential: Like many nitroaromatic compounds, dinitrophenyl-containing substances can be explosive under certain conditions, particularly when dry, heated, or subjected to shock or friction.[1][6] While the propanoic acid side chain may alter its properties slightly, the dinitroaniline moiety dictates a high level of caution.

• Environmental Hazard: This class of chemicals is recognized as being toxic to aquatic life with long-lasting effects.[3][5] Improper disposal, such as pouring it down the drain, can lead to significant environmental contamination.[1]

Table 1: GHS Hazard Summary

Hazard Category	Description	GHS Pictogram
Health Hazards	Acutely toxic (Oral, Dermal, Inhalation).[2][5] May cause skin and eye irritation.[7] May cause damage to organs through repeated exposure.[3][5]	💀 (Skull and Crossbones) Health Hazard
Reactivity	Can be explosive when dry, heated, or subjected to shock/friction.[1][6][8] May decompose violently at elevated temperatures.[8]	🔥 (Flame) 💥 (Exploding Bomb)
Environmental	Toxic to aquatic life with long-lasting effects.[2][3][5]	🌳 (Environment)

Mandatory Personal Protective Equipment (PPE)

Before handling 2-(2,4-Dinitroanilino)propanoic acid for disposal, a stringent PPE protocol is non-negotiable. The causality is clear: to prevent exposure via all potential routes (dermal, ocular, inhalation).

• Eye Protection: Chemical safety goggles are required to protect against splashes or fine dust.[1]

• Hand Protection: Nitrile gloves are necessary. Given the acute dermal toxicity, double-gloving is mandatory .[1][6] Gloves must be changed immediately upon any suspected contact. Contaminated gloves must be disposed of as hazardous waste themselves.

• Body Protection: A flame-resistant lab coat and closed-toe shoes are essential to protect skin from potential contact.[1]

• Respiratory Protection: If there is any risk of generating dust from the solid compound, all handling must be done within a certified chemical fume hood.[6] If a fume hood is not available, a NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates should be used.[1]

Disposal Workflow: A Step-by-Step Protocol

The fundamental principle for disposing of this compound is that it must be treated as a hazardous waste. Under no circumstances should this chemical or its containers be disposed of in the regular trash or down the drain. [1]

Waste Segregation and Containerization

The first step in proper disposal is preventing accidental reactions and ensuring clear identification.

• Isolate the Waste Stream: Do not mix 2-(2,4-Dinitroanilino)propanoic acid waste with other chemical waste streams, especially incompatible materials like strong oxidizing agents, strong acids, or bases.[2][4][7] Mixing can lead to violent reactions.

• Select an Appropriate Container:

  • Use a dedicated, leak-proof container that is in good condition.[9] The original container is often a suitable choice.

  • The container must be chemically compatible with the waste. A high-density polyethylene (HDPE) or glass container is appropriate.

• Label the Container:

  • The container must be clearly labeled with the words "HAZARDOUS WASTE ".[9]

  • The label must include the full chemical name: "2-(2,4-Dinitroanilino)propanoic acid " and list all constituents and their approximate percentages.[9]

  • Attach all applicable hazard pictograms (e.g., skull and crossbones, flame, exploding bomb, environment).[1]

Protocol for Contaminated Solid Waste

This protocol applies to items like gloves, weigh boats, pipette tips, and paper towels contaminated with the compound.

• Collection: Place all contaminated solid waste into a dedicated plastic bag or a lined container.[6]

• Containerization: Once the process is complete, seal the bag and place it inside the designated hazardous waste container for solid waste.

• Labeling: Ensure the primary hazardous waste container is labeled as described in section 3.1.

Protocol for Contaminated Glassware

• Initial Rinse: Perform an initial rinse of the contaminated glassware with a minimal amount of a suitable solvent (e.g., acetone, ethanol). This first rinseate is hazardous and MUST be collected.

• Collection of Rinseate: Pour the collected rinseate into a designated hazardous waste container for liquid waste, which must be properly labeled.

• Subsequent Rinsing: After the initial hazardous rinse is collected, the glassware can typically be washed according to standard laboratory procedures. Consult your EHS office for specific requirements regarding "triple rinsing."[10]

Protocol for Bulk/Unused Chemical

• Container Integrity: Ensure the original container holding the bulk chemical is securely sealed and in good condition. If the container is compromised, perform a carefully planned transfer to a new, appropriate container inside a chemical fume hood.

• Labeling: Verify the container is accurately and fully labeled as hazardous waste.

• Storage: Store the sealed container in a designated Satellite Accumulation Area (SAA).[9] The storage area should be cool, dry, and away from heat or ignition sources.[11] Ensure secondary containment is used for all liquid waste containers.

Emergency Procedures: Spill Management

In the event of a spill, immediate and correct action is vital to mitigate exposure and prevent further contamination.

• Evacuate and Alert: Evacuate all non-essential personnel from the immediate area.[1] Alert colleagues and your institution's EHS or emergency response team.

• Isolate the Area: Restrict access to the spill area.

• Assess the Spill: If the spill is minor and you are trained and equipped to handle it, proceed with caution. For large spills, wait for the professional response team.

• Spill Cleanup (Solids):

  • DO NOT sweep the dry powder, as this can generate explosive dust.[12]

  • Gently dampen the solid material with a suitable, non-reactive liquid like water to prevent it from becoming airborne.[11][12]

  • Carefully scoop the dampened material using non-sparking tools into a designated hazardous waste container.

• Final Decontamination: Wipe the spill area with absorbent pads dampened with a solvent (like acetone, followed by soap and water).[8] All cleanup materials are considered hazardous waste and must be disposed of accordingly.[1]

Final Disposal Pathway

The ultimate disposal of 2-(2,4-Dinitroanilino)propanoic acid must be managed by a licensed hazardous waste disposal company.[1]

• Request Pickup: Contact your institution's EHS office to schedule a pickup of the full, sealed, and properly labeled hazardous waste container.

• Manifesting: The waste will be tracked using a hazardous waste manifest from the point of generation to its final destination.

• Destruction: The most common and appropriate disposal method for this type of compound is high-temperature incineration at a permitted facility.[13] This process ensures the complete destruction of the hazardous molecule.

Disposal Workflow Diagram

Caption: Workflow for the safe disposal of 2-(2,4-Dinitroanilino)propanoic acid.

References

• Safe Disposal of DNP-Containing Compounds. Benchchem.
• Common Name: DINITROANILINES HAZARD SUMMARY. NJ.gov.
• SAFETY DATA SHEET - 2,4-Dinitroaniline. Fisher Scientific.
• 3,5-Dinitroaniline Safety D
• 2,4-DINITROANILINE - CAMEO Chemicals. NOAA.
• Hazardous Waste Disposal Guide. Dartmouth Policy Portal.
• STANDARD OPERATING PROCEDURES (SOP)
• SAFETY DATA SHEET - 2,4-Dinitroaniline. Fisher Scientific.
• 2,4-Dinitrophenol, moistened with up to 35% w
• 2,4-DINITRO ANILINE CAS No 97-02-9 MATERIAL SAFETY D
• Hazardous Waste Disposal Guide. Northwestern University.
• 1910.1050 App B - Substance Technical Guidelines, MDA.
• 2,4-DINITROPHENOL INDICATOR AR Safety D
• Guidelines: Handling and Disposal of Chemicals. Purdue Engineering.
• Nitrocellulose Drum Removal Work Plan. US EPA.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. lobachemie.com [lobachemie.com]
• 6. amherst.edu [amherst.edu]
• 7. nj.gov [nj.gov]
• 8. 2,4-DINITROANILINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 9. engineering.purdue.edu [engineering.purdue.edu]
• 10. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 11. datasheets.scbt.com [datasheets.scbt.com]
• 12. southwest.tn.edu [southwest.tn.edu]
• 13. 1910.1050 App B - Substance Technical Guidelines, MDA | Occupational Safety and Health Administration [osha.gov]